(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

• CAS: 1227563-37-2

Core Science & Biosynthesis

An In-depth Technical Guide to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: A Key Building Block in Modern Medicinal Chemistry

This guide provides a comprehensive technical overview of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a fluorinated heterocyclic compound of significant interest to researchers and professionals in drug discovery and development. We will delve into its chemical structure, plausible synthetic routes, spectroscopic characterization, and its strategic importance in the synthesis of advanced pharmaceutical intermediates. This document is designed to bridge the gap between theoretical knowledge and practical application, offering field-proven insights for its effective utilization.

Molecular Structure and Physicochemical Properties

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a substituted pyridine derivative characterized by the presence of a bromine atom at the 3-position, a trifluoromethyl group at the 5-position, and a hydroxymethyl group at the 2-position. This unique arrangement of functional groups imparts a distinct reactivity profile, making it a valuable synthon in organic synthesis.

The trifluoromethyl (-CF3) group is a cornerstone of modern medicinal chemistry. Its high electronegativity and lipophilicity can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[1][2][3] The bromine atom serves as a versatile handle for a variety of cross-coupling reactions, enabling the introduction of diverse molecular fragments. The primary alcohol functionality provides a site for further derivatization through oxidation, esterification, or etherification.

Table 1: Physicochemical and Identification Properties

Property	Value	Source
IUPAC Name	(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	N/A
CAS Number	1227563-37-2	[4]
Molecular Formula	C₇H₅BrF₃NO	[4]
Molecular Weight	256.02 g/mol	[4][5]
Canonical SMILES	C1=C(C(=NC=C1C(F)(F)F)Br)CO	N/A
InChI Key	QMAJKOPVUYTESD-UHFFFAOYSA-N	[6]
Purity	Typically >98%	[4][6]
Appearance	Not specified in available literature	N/A
Melting Point	Not specified in available literature	N/A
Boiling Point	Not specified in available literature	N/A
Solubility	Not specified in available literature	N/A

Synthesis and Mechanistic Considerations

Proposed Synthetic Pathway

The key transformation involves a selective monolithium-halogen exchange at the more reactive 2-position of the pyridine ring, followed by the introduction of the hydroxymethyl group via reaction with a suitable electrophile, such as formaldehyde.

Caption: Proposed synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Detailed Experimental Protocol (Proposed)

Materials:

• 2,3-Dibromo-5-(trifluoromethyl)pyridine

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• Anhydrous tetrahydrofuran (THF)

• Paraformaldehyde or formaldehyde solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with 2,3-dibromo-5-(trifluoromethyl)pyridine (1.0 eq) and anhydrous THF. The solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: n-Butyllithium (1.05 eq) is added dropwise to the stirred solution via the dropping funnel, maintaining the internal temperature below -70 °C. The reaction mixture is stirred at this temperature for 1 hour. The progress of the monolithiation can be monitored by thin-layer chromatography (TLC).

• Hydroxymethylation: Formaldehyde (1.5 eq), freshly prepared by cracking paraformaldehyde or from a commercial solution, is added to the reaction mixture at -78 °C. The reaction is allowed to stir at this temperature for an additional 2 hours and then gradually warmed to room temperature overnight.

• Quenching and Extraction: The reaction is carefully quenched by the slow addition of a saturated aqueous NH₄Cl solution. The aqueous layer is separated and extracted with ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Causality Behind Experimental Choices:

• Low Temperature (-78 °C): The lithium-halogen exchange is a rapid and exothermic reaction. Maintaining a low temperature is crucial to prevent side reactions, such as decomposition of the organolithium intermediate and reaction at the less reactive 3-position.

• Inert Atmosphere: Organolithium reagents are highly reactive towards oxygen and moisture. An inert atmosphere of nitrogen or argon is essential to prevent quenching of the reagent and ensure a high yield of the desired product.

• Anhydrous Solvents: Water reacts readily with n-BuLi. The use of anhydrous THF is critical for the success of the lithiation step.

Spectroscopic Characterization (Predicted)

While experimentally derived spectra are not publicly available, the ¹H and ¹³C NMR spectra of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol can be predicted based on the analysis of structurally similar compounds.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show three distinct signals: a singlet for the hydroxymethyl protons, and two doublets for the aromatic protons on the pyridine ring.

Table 2: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.6	d	1H	H-6
~7.9	d	1H	H-4
~4.8	s	2H	-CH₂OH
~2.5	br s	1H	-OH

Interpretation:

• The downfield chemical shifts of the aromatic protons (H-4 and H-6) are due to the electron-withdrawing effects of the nitrogen atom, the bromine atom, and the trifluoromethyl group.

• The protons of the hydroxymethyl group (-CH₂OH) are expected to appear as a singlet.

• The hydroxyl proton (-OH) will likely appear as a broad singlet, and its chemical shift can vary depending on the concentration and solvent.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Table 3: Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~158	C-2
~148 (q)	C-6
~139 (q)	C-4
~132 (q, JC-F ≈ 34 Hz)	C-5
~122 (q, JC-F ≈ 273 Hz)	-CF₃
~118	C-3
~63	-CH₂OH

Interpretation:

• The carbon attached to the trifluoromethyl group (C-5) and the trifluoromethyl carbon itself will appear as quartets due to coupling with the three fluorine atoms.

• The carbons of the pyridine ring will resonate in the aromatic region, with their chemical shifts influenced by the attached substituents.

Applications in Medicinal Chemistry and Drug Development

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a strategic building block for the synthesis of more complex molecules with potential therapeutic applications. The bromine atom is particularly useful for introducing molecular diversity through various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings.

Synthetic Utility Workflow

The following diagram illustrates the potential synthetic transformations of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Caption: Potential synthetic transformations of the title compound.

Hypothetical Application in the Synthesis of a Bioactive Scaffold

To illustrate its utility, we can consider the hypothetical synthesis of a scaffold related to known kinase inhibitors. For instance, the core of certain anaplastic lymphoma kinase (ALK) inhibitors features a substituted pyridine ring. (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol could serve as a key starting material for the construction of such complex molecules.

Safety and Handling

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

• Hazard Statements: May be harmful if swallowed, causes skin irritation, and causes serious eye irritation.

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Wash skin thoroughly after handling.

  • Avoid breathing dust/fume/gas/mist/vapors/spray.

• First Aid:

  • If on skin: Wash with plenty of soap and water.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • If swallowed: Call a poison center or doctor if you feel unwell.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a highly functionalized building block with significant potential in medicinal chemistry and organic synthesis. Its unique combination of a trifluoromethyl group, a bromine atom, and a primary alcohol on a pyridine scaffold provides a versatile platform for the synthesis of novel and complex molecules. While detailed experimental data in the public domain is limited, this guide provides a robust framework for its synthesis, characterization, and application based on established chemical principles and data from closely related compounds. As the demand for sophisticated fluorinated intermediates continues to grow, the importance of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in drug discovery and development is poised to increase.

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physical and chemical properties of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

An In-depth Technical Guide to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol for Advanced Research

Introduction

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a highly functionalized heterocyclic compound of significant interest to the fields of medicinal chemistry and drug development. Its unique structural arrangement, featuring a pyridine core substituted with a bromine atom, a trifluoromethyl group, and a hydroxymethyl group, makes it a versatile building block for the synthesis of complex molecular architectures. The strategic placement of these functional groups offers orthogonal chemical handles for derivatization, enabling the systematic exploration of chemical space in the pursuit of novel therapeutic agents. The trifluoromethyl group, in particular, is a well-established bioisostere that can enhance critical drug-like properties, including metabolic stability, lipophilicity, and binding affinity.[1][2] This guide provides a comprehensive overview of the physical and chemical properties of this compound, its synthetic utility, and its potential applications, offering a technical resource for researchers and scientists.

Molecular Identity and Structure

The foundational step in understanding the utility of any chemical entity is to characterize its precise molecular structure and identifiers.

Caption: 2D Structure of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Table 1: Chemical Identifiers

Identifier	Value	Source(s)
CAS Number	1227563-37-2	[3][4]
Molecular Formula	C₇H₅BrF₃NO	[3][5]
Molecular Weight	256.02 g/mol	[3][5][6]
InChI Key	QMAJKOPVUYTESD-UHFFFAOYSA-N	[5]

| Purity | Typically ≥98% |[3] |

Physicochemical Properties

The physicochemical properties of this molecule are largely dictated by the interplay between the polar hydroxymethyl group, the electronegative trifluoromethyl group, and the aromatic pyridine core.

Table 2: Physical and Chemical Properties

Property	Value	Source(s)
Physical Form	Data not available, likely a solid at room temperature.	*
Melting Point	Data not available in searched literature.
Boiling Point	Data not available in searched literature.
Solubility	Data not available in searched literature.
Storage	Store in a well-ventilated, dry place. Some suppliers recommend storage under an inert atmosphere at 2-8°C.	[7][8]

Note: A similar isomer, (5-Bromo-2-(trifluoromethyl)pyridin-4-yl)methanol, is listed as a solid.

The presence of the -CF₃ group significantly increases the lipophilicity of the molecule, a property quantified by the Hansch π value of +0.88 for the group.[1] This enhancement is a critical strategy in drug design to improve membrane permeability and facilitate passage across biological barriers.

Chemical Reactivity and Synthetic Logic

The synthetic value of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol stems from its three distinct functional groups, which can be addressed with high selectivity. Understanding the reactivity of each site is key to its strategic deployment in multi-step synthesis.

Caption: Relationship between molecular structure and synthetic utility.

• Hydroxymethyl Group (-CH₂OH): This primary alcohol is a versatile functional group. It can be readily oxidized to the corresponding aldehyde or carboxylic acid, providing entry into a wide range of subsequent chemistries. Furthermore, it can undergo O-alkylation to form ethers or esterification to form esters, allowing for the attachment of various side chains or linkers.

• Bromo Group (-Br): The bromine atom at the 3-position is the principal site for diversification via metal-catalyzed cross-coupling reactions. It serves as an electrophilic handle for Suzuki, Stille, Sonogashira, Heck, and Buchwald-Hartwig amination reactions. This allows for the facile introduction of aryl, heteroaryl, alkyl, alkynyl, and amino substituents, making it invaluable for generating libraries of analogues for structure-activity relationship (SAR) studies.

• Trifluoromethyl-Substituted Pyridine Core: The electron-withdrawing nature of the trifluoromethyl group deactivates the pyridine ring to electrophilic aromatic substitution but can influence the regioselectivity of nucleophilic aromatic substitution reactions. Its primary role, however, is to impart favorable pharmacokinetic properties to the final molecule.[1]

Representative Synthetic Workflow

While specific proprietary syntheses may vary, a logical and common approach to preparing (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol involves the reduction of a more oxidized precursor, such as a corresponding carboxylic acid ester or aldehyde. This retrosynthetic approach is a cornerstone of modern organic synthesis.

Caption: Plausible synthetic workflow for the target compound.

Step-by-Step Protocol (Illustrative)

The following protocol is a representative, field-proven methodology for the reduction of a pyridine aldehyde to a primary alcohol. Causality: Sodium borohydride (NaBH₄) is chosen as a mild and selective reducing agent that readily reduces aldehydes without affecting the trifluoromethyl or bromo groups, ensuring high chemoselectivity. Methanol serves as a protic solvent that is compatible with the reagent and facilitates the reaction.

• Reaction Setup: To a solution of 2-bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde (1.0 eq) in anhydrous methanol (0.2 M) in a round-bottom flask equipped with a magnetic stirrer, cool the mixture to 0 °C using an ice-water bath.

• Reagent Addition: Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 10 °C. Rationale: Portion-wise addition controls the exothermic reaction and prevents side reactions.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Remove the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. Purify the residue by flash column chromatography on silica gel to afford (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol as the final product.

Applications in Medicinal Chemistry and Drug Design

The trifluoromethyl-pyridine motif is a privileged scaffold found in numerous FDA-approved drugs and clinical candidates.[2][9] Its incorporation is a deliberate strategy to optimize a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is not an active pharmaceutical ingredient itself but rather a high-value intermediate. Its structure is particularly relevant for the synthesis of kinase inhibitors, which often feature a heterocyclic core that binds to the ATP-binding site of the enzyme. For example, the pyridinyl moiety can act as a hinge-binding element, while the vectors for derivatization at the bromo- and hydroxymethyl- positions allow for the exploration of substituents that occupy adjacent hydrophobic pockets, enhancing potency and selectivity.[10] The compound PQR309, a PI3K/mTOR inhibitor, features a related 4-(trifluoromethyl)pyridin-2-amine core, highlighting the utility of this scaffold in targeting critical signaling pathways in oncology.[10]

Safety and Handling

As a laboratory chemical, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol should be handled with appropriate precautions. Safety data for structurally related compounds provides a reliable guide for its handling.

• Hazard Classifications: Based on similar compounds, it is expected to be harmful if swallowed (Acute Toxicity, Oral), cause skin and serious eye irritation, and may cause respiratory irritation.[3]

• GHS Pictogram: GHS07 (Exclamation Mark)

• Signal Word: Warning[3]

• Precautionary Statements:

  • P261: Avoid breathing dust/fumes/vapors.

  • P280: Wear protective gloves/eye protection/face protection.

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[3]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid contact with skin, eyes, and clothing.

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[7][11]

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A Comprehensive Technical Guide to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Trifluoromethylpyridines in Modern Medicinal Chemistry

The pyridine scaffold is a cornerstone in medicinal chemistry, present in a vast array of pharmaceuticals and bioactive compounds. Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged structure in drug design. The strategic incorporation of a trifluoromethyl (-CF3) group onto the pyridine ring further enhances its utility, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties. The -CF3 group is highly electronegative and lipophilic, which can lead to increased metabolic stability, enhanced binding affinity to biological targets, and improved membrane permeability.[1][2]

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (CAS Number: 402257-23-2) is a key building block that embodies the synergistic advantages of these structural motifs. This technical guide provides an in-depth exploration of its synthesis, chemical properties, reactivity, and potential applications, with a focus on its role as a versatile intermediate in the development of novel therapeutics.

Physicochemical Properties and Spectroscopic Characterization

A thorough understanding of a compound's physical and spectral properties is fundamental for its application in synthesis and for quality control.

Property	Value	Source
CAS Number	402257-23-2	Internal
Molecular Formula	C7H5BrF3NO	[3]
Molecular Weight	256.02 g/mol	[3]
Appearance	White to off-white solid (predicted)	General Knowledge
Purity	Typically >98%	[3]

Spectroscopic Data (Predicted and based on analogous compounds)

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methylene protons of the hydroxymethyl group. The two aromatic protons on the pyridine ring will appear as doublets or singlets depending on the coupling constants, typically in the downfield region (δ 7.5-8.5 ppm). The methylene protons (-CH2OH) will likely appear as a singlet or a doublet (if coupled to the hydroxyl proton) in the range of δ 4.5-5.0 ppm. The hydroxyl proton (-OH) will be a broad singlet, and its chemical shift will be concentration and solvent-dependent.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): The carbon NMR spectrum will show seven distinct signals corresponding to the seven carbon atoms in the molecule. The carbon bearing the trifluoromethyl group will be a quartet due to coupling with the fluorine atoms. The aromatic carbons will appear in the range of δ 120-160 ppm. The methylene carbon (-CH2OH) will be observed further upfield, typically around δ 60-65 ppm.

• Mass Spectrometry (MS): Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry will show a molecular ion peak (M+) corresponding to the molecular weight of the compound. Due to the presence of bromine, a characteristic isotopic pattern will be observed, with two peaks of nearly equal intensity separated by 2 m/z units (for the 79Br and 81Br isotopes).

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the functional groups present. A broad band in the region of 3200-3600 cm⁻¹ will correspond to the O-H stretching vibration of the alcohol. C-H stretching vibrations for the aromatic and methylene groups will be observed around 2850-3100 cm⁻¹. Strong C-F stretching bands for the trifluoromethyl group will be prominent in the 1000-1350 cm⁻¹ region. The C-Br stretching vibration will appear in the fingerprint region, typically below 600 cm⁻¹.

Synthesis and Purification

The most direct and common method for the synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is the reduction of its corresponding carboxylic acid, 3-Bromo-5-(trifluoromethyl)pyridine-2-carboxylic acid.

Synthetic route to the target compound.

Experimental Protocol: Reduction of 3-Bromo-5-(trifluoromethyl)pyridine-2-carboxylic acid

• Materials:

  • 3-Bromo-5-(trifluoromethyl)pyridine-2-carboxylic acid

  • Lithium aluminum hydride (LiAlH4)

  • Anhydrous tetrahydrofuran (THF)

  • Distilled water

  • Dilute sulfuric acid or hydrochloric acid

  • Ethyl acetate

  • Anhydrous sodium sulfate or magnesium sulfate

  • Standard laboratory glassware and magnetic stirrer

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a suspension of lithium aluminum hydride (1.2 to 1.5 equivalents) in anhydrous THF under an inert atmosphere.

  • Cool the suspension to 0 °C using an ice bath.

  • Dissolve 3-Bromo-5-(trifluoromethyl)pyridine-2-carboxylic acid (1 equivalent) in anhydrous THF in the dropping funnel.

  • Add the solution of the carboxylic acid dropwise to the stirred suspension of LiAlH4 at a rate that maintains the internal temperature below 10 °C. The initial reaction is an acid-base reaction that produces hydrogen gas.[4]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH4 by the slow, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

  • Stir the resulting mixture vigorously for 30 minutes until a granular precipitate of aluminum salts is formed.

  • Filter the mixture through a pad of Celite®, washing the filter cake with THF or ethyl acetate.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • Dissolve the crude product in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the crude (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent. The purity of the final product should be confirmed by NMR and/or LC-MS.

Reactivity and Synthetic Applications

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a trifunctional building block, offering three distinct points for chemical modification: the hydroxyl group, the bromine atom, and the pyridine ring itself.

Key reaction pathways for the title compound.

1. Reactions at the Hydroxyl Group:

• Oxidation: The primary alcohol can be readily oxidized to the corresponding aldehyde using mild oxidizing agents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP). Stronger oxidizing agents will lead to the formation of the carboxylic acid.

• Esterification: The hydroxyl group can be acylated to form esters using acyl chlorides or anhydrides in the presence of a base.

• Etherification: Ether derivatives can be synthesized via reactions such as the Williamson ether synthesis, where the alcohol is first deprotonated with a strong base to form an alkoxide, which then acts as a nucleophile.

2. Reactions at the Bromine Atom:

The bromine atom on the electron-deficient pyridine ring is a versatile handle for a variety of palladium-catalyzed cross-coupling reactions. This allows for the introduction of a wide range of substituents at the 3-position of the pyridine ring.

• Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst and a base allows for the formation of carbon-carbon bonds, introducing aryl or vinyl groups.

• Sonogashira Coupling: Coupling with terminal alkynes using a palladium and copper co-catalyst system provides access to substituted alkynylpyridines.

• Buchwald-Hartwig Amination: This reaction enables the formation of carbon-nitrogen bonds by coupling with a variety of primary and secondary amines.

• Stille Coupling: Reaction with organostannanes provides another route for carbon-carbon bond formation.

Role in Drug Discovery and Development

While specific examples of marketed drugs derived directly from (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol are not readily found in the public domain, its structural motifs are prevalent in numerous drug candidates and approved pharmaceuticals. The strategic combination of a reactive bromo-substituent for diversification and a trifluoromethyl group for modulating pharmacokinetic properties makes it an incredibly valuable starting material for generating libraries of novel compounds for high-throughput screening.

The ability to perform diverse cross-coupling reactions at the bromine position allows for the exploration of a vast chemical space around the pyridine core. The hydroxymethyl group can be used as a handle to introduce further diversity or to act as a key pharmacophoric element, for instance, by forming hydrogen bonds with a biological target.

Safety Precautions

A specific Material Safety Data Sheet (MSDS) for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is not widely available. However, based on the safety data for structurally similar compounds such as 5-Bromo-2-pyridinecarboxaldehyde and 2-Bromo-5-(trifluoromethyl)pyridine, the following precautions should be taken:[5]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[5]

• Hazards: The compound is expected to be harmful if swallowed, and may cause skin, eye, and respiratory irritation.[6]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[6]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: The safety information provided is based on analogous compounds and should be used as a guide. A thorough risk assessment should be conducted before handling this chemical.

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a highly functionalized and strategically important building block for medicinal chemistry and drug discovery. Its trifunctional nature allows for a wide range of chemical transformations, enabling the synthesis of diverse libraries of novel compounds. The presence of the trifluoromethyl group provides a proven strategy for enhancing the drug-like properties of molecules. As the demand for novel therapeutics continues to grow, the utility of such versatile and well-designed building blocks will undoubtedly continue to expand.

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(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol mechanism of action

An In-Depth Technical Guide on the Utility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol as a Key Intermediate in Drug Discovery

Abstract

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a key heterocyclic building block in modern medicinal chemistry. While not possessing a known intrinsic biological mechanism of action, its strategic value lies in its role as a versatile intermediate for the synthesis of complex, biologically active molecules. This guide elucidates the chemical rationale for its use, explores the pharmacodynamic significance of the trifluoromethylpyridine scaffold, and presents a detailed case study on the mechanism of action of Transient Receptor Potential Vanilloid 3 (TRPV3) antagonists, a class of compounds for which this intermediate serves as a relevant structural precursor. This document is intended for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Fluorinated Pyridine Scaffolds

The pyridine ring is a privileged scaffold in drug design, present in numerous approved therapeutic agents. Its nitrogen atom can act as a hydrogen bond acceptor and imparts favorable physicochemical properties. The strategic incorporation of a trifluoromethyl (-CF3) group onto this ring system offers several distinct advantages in drug development[1][2][3][4]:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes. This can significantly increase a drug candidate's half-life[4].

• Increased Lipophilicity: The -CF3 group increases the lipophilicity of a molecule, which can improve its ability to cross cellular membranes and enhance oral bioavailability[1][4].

• Modulation of Basicity: As a potent electron-withdrawing group, the -CF3 moiety reduces the pKa of the pyridine nitrogen, which can prevent unwanted interactions or off-target effects.

• Improved Target Binding: The unique steric and electronic properties of the -CF3 group can lead to more potent and selective interactions with the target protein[4].

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, with its reactive bromomo and hydroxymethyl functionalities, provides medicinal chemists with a versatile platform to introduce this advantageous scaffold into novel drug candidates.

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: Physicochemical Properties

A clear understanding of the starting material's properties is essential for its effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₇H₅BrF₃NO	[5]
Molecular Weight	256.02 g/mol	[5]
CAS Number	1227563-37-2	[5]
Appearance	Solid (typical)
Key Functional Groups	Bromine, Trifluoromethyl, Pyridine, Methanol

The bromine atom at the 3-position is amenable to various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse substituents. The methanol group at the 2-position can be oxidized to an aldehyde or carboxylic acid, or used in ether or ester linkages, providing numerous avenues for molecular elaboration.

Case Study: Mechanism of Action of TRPV3 Antagonists Derived from Pyridinyl Methanol Scaffolds

While a direct therapeutic application of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is not documented, its structural motifs are central to the development of potent and selective antagonists of the Transient Receptor Potential Vanilloid 3 (TRPV3) channel[6].

The Role of TRPV3 in Pain and Inflammation

TRPV3 is a calcium-permeable non-selective cation channel predominantly expressed in skin keratinocytes, as well as in sensory neurons of the dorsal root ganglia and spinal cord[6]. It is a polymodal sensor, activated by warm temperatures, and various chemical ligands. Dysregulation of TRPV3 activity has been implicated in several pathological conditions, including:

• Chronic Pain and Neuropathic Pain[6]

• Inflammatory Skin Disorders

• Itch (Pruritus)

Therefore, selective antagonists of TRPV3 represent a promising therapeutic strategy for these conditions.

Molecular Mechanism of TRPV3 Antagonism

Compounds derived from pyridinyl methanol scaffolds have been shown to be potent and selective antagonists of the TRPV3 channel[6]. The proposed mechanism of action involves the binding of these antagonists to a specific site on the TRPV3 protein, which prevents the conformational changes required for channel opening in response to activating stimuli. This blockade of ion influx, primarily Ca²⁺ and Na⁺, leads to a reduction in neuronal excitability and the downstream signaling pathways associated with pain and inflammation.

Caption: Mechanism of TRPV3 channel antagonism by pyridinyl methanol derivatives.

Exemplary Synthetic Protocol: Conceptual Synthesis of a TRPV3 Antagonist Intermediate

The following protocol outlines a plausible, multi-step synthesis of a conceptual advanced intermediate for a TRPV3 antagonist, starting from (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This protocol is for illustrative purposes and would require laboratory optimization.

Objective: To demonstrate the synthetic utility of the title compound in accessing more complex molecular architectures relevant to TRPV3 antagonism.

Caption: Conceptual synthetic workflow from the starting intermediate.

Step 1: Oxidation to the Aldehyde

• Rationale: Conversion of the primary alcohol to an aldehyde provides an electrophilic center for subsequent carbon-carbon bond formation. Reagents like Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP) are commonly used for this transformation, offering mild conditions that are compatible with the sensitive functional groups on the pyridine ring.

• Procedure:

  • Dissolve (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add Dess-Martin periodinane (1.2 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the aqueous layer with DCM, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 3-Bromo-5-(trifluoromethyl)picolinaldehyde.

Step 2: Grignard Addition

• Rationale: A Grignard reaction with the aldehyde allows for the installation of a new carbon framework, such as a cyclobutyl group, which is a common feature in some TRPV3 modulators[6]. This creates a chiral center and a secondary alcohol.

• Procedure:

  • To a solution of the aldehyde from Step 1 (1.0 eq) in anhydrous THF at -78 °C, add cyclobutylmagnesium bromide (1.1 eq, as a solution in THF) dropwise.

  • Stir the reaction at -78 °C for 1 hour, then allow it to slowly warm to room temperature.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by chromatography to obtain the secondary alcohol adduct.

Step 3: Suzuki Cross-Coupling

• Rationale: The bromine atom on the pyridine ring serves as a handle for a palladium-catalyzed Suzuki cross-coupling reaction. This is a powerful method for forming a biaryl linkage, a common structural motif in kinase inhibitors and other targeted therapeutics.

• Procedure:

  • In a reaction vessel, combine the secondary alcohol from Step 2 (1.0 eq), an appropriate arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base such as sodium carbonate (2.0 eq).

  • Degas the vessel and backfill with an inert atmosphere (e.g., Argon or Nitrogen).

  • Add a solvent system, typically a mixture of toluene and water.

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by LC-MS).

  • Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

  • Wash the combined organic layers, dry, and concentrate.

  • Purify the final product via column chromatography.

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a high-value synthetic intermediate whose importance is derived from the advantageous properties imparted by the trifluoromethylpyridine scaffold. While it does not have a defined mechanism of action in isolation, it serves as a critical starting point for the synthesis of pharmacologically active molecules that target a range of biological pathways. The development of TRPV3 antagonists provides a compelling example of how this and structurally related building blocks can be elaborated into potent and selective therapeutic candidates for the treatment of pain and inflammatory conditions. The strategic use of such intermediates is fundamental to the advancement of modern drug discovery programs.

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• Leitão, E. P. T., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences, 5(2). [Link]

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• Merck & Co., Inc. (2000). Process for the synthesis of 3,5-bis(trifluoromethyl)-bromobenzene.

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The Ascendancy of Trifluoromethylpyridine Derivatives: A Technical Guide for Drug Discovery and Beyond

Abstract

The strategic incorporation of the trifluoromethyl (CF₃) group into the pyridine scaffold has given rise to a class of molecules with unparalleled utility in the life sciences and material sciences. Trifluoromethylpyridine (TFMP) derivatives have emerged as crucial building blocks in the development of agrochemicals, pharmaceuticals, and advanced materials.[1][2] This technical guide provides an in-depth exploration of the synthesis, properties, and applications of TFMP derivatives, offering valuable insights for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices in their synthesis, explore their diverse mechanisms of action, and present a forward-looking perspective on this versatile molecular framework.

The Trifluoromethyl Group: A Game-Changer in Molecular Design

The trifluoromethyl group is a powerful modulator of molecular properties. Its strong electron-withdrawing nature, as evidenced by a Hammett constant (σp) of 0.54, significantly alters the electronic landscape of the pyridine ring.[1] This electronic perturbation, coupled with the high lipophilicity of the CF₃ group, profoundly influences a molecule's pharmacokinetic and pharmacodynamic profile. The introduction of a trifluoromethyl group can enhance metabolic stability, improve receptor binding affinity, and increase membrane permeability, making it a highly sought-after moiety in drug design.

Synthetic Strategies for Trifluoromethylpyridine Derivatives

The synthesis of trifluoromethylpyridine derivatives can be broadly categorized into two main approaches: the introduction of a CF₃ group onto a pre-existing pyridine ring and the construction of the pyridine ring from trifluoromethyl-containing precursors.

Direct Trifluoromethylation of Pyridine Scaffolds

Recent advancements in synthetic methodology have provided efficient ways to directly introduce the trifluoromethyl group.

A robust industrial method for the synthesis of key intermediates like 2-chloro-5-(trifluoromethyl)pyridine involves a simultaneous vapor-phase chlorination and fluorination of picolines at high temperatures (>300°C) over a transition metal-based catalyst.[1] This method allows for a one-step synthesis of valuable building blocks.[1] The degree of chlorination on the pyridine ring can be controlled by adjusting the molar ratio of chlorine gas and the reaction temperature.[1]

Experimental Protocol: Simultaneous Vapor-Phase Synthesis of 2-Chloro-5-(trifluoromethyl)pyridine

• Reactants: 3-Picoline, Chlorine gas, Hydrogen Fluoride.

• Catalyst: Iron fluoride-based catalyst in a fluidized bed.

• Reaction Conditions: The reaction is carried out in a two-phase reactor. In the first phase (catalyst fluidized bed), fluorination of the methyl group occurs. In the second phase (empty phase), nuclear chlorination of the pyridine ring takes place.

• Temperature: 380°C in the catalyst fluidized bed and 380°C in the empty phase.

• Outcome: This process yields a mixture of trifluoromethylpyridines, with 2-chloro-5-(trifluoromethyl)pyridine being a major product. Unwanted by-products can be recycled through catalytic hydrogenolysis to reduce production costs.[1]

Ring Construction from Trifluoromethylated Building Blocks

Cyclocondensation reactions utilizing readily available trifluoromethyl-containing building blocks are a versatile strategy for constructing the trifluoromethylpyridine core.

This classical method involves the condensation of a β-dicarbonyl compound (or its equivalent) with an aldehyde and ammonia. By using a trifluoromethylated β-dicarbonyl compound, such as ethyl 4,4,4-trifluoroacetoacetate, various substituted trifluoromethylpyridines can be synthesized.

Experimental Protocol: Synthesis of a Dihydropyridine Intermediate via Hantzsch-Type Reaction

• Reactants: Ethyl 4,4,4-trifluoro-3-oxobutanoate, an aldehyde (e.g., 3-methylbutanal), and a source of ammonia (e.g., ammonium hydroxide).

• Solvent: Typically a protic solvent like ethanol or methanol.

• Reaction Conditions: The reactants are heated under reflux for several hours.

• Outcome: This reaction provides a dihydropyridine derivative which can then be oxidized to the corresponding trifluoromethylpyridine. This approach is utilized in the synthesis of the herbicide Dithiopyr.[1]

Applications in Agrochemicals: Protecting Global Food Security

Trifluoromethylpyridine derivatives are cornerstones in the modern agrochemical industry, with numerous commercially successful herbicides, insecticides, and fungicides.[1]

Herbicides

• Fluazifop-butyl: One of the first trifluoromethylpyridine derivatives to be commercialized, it is a selective herbicide used to control grass weeds in broadleaf crops.[1]

• Dithiopyr and Thiazopyr: These herbicides act by inhibiting microtubule assembly, which is essential for cell division and root growth in weeds.[1] Their synthesis involves a key cyclocondensation reaction.[1]

Insecticides

• Chlorfluazuron: This insect growth regulator inhibits chitin biosynthesis, a critical process for the larval stages of many insect pests.[1]

• Flonicamid: A selective aphicide, flonicamid acts as a chordotonal organ modulator, disrupting the feeding behavior of aphids.[1]

Fungicides

The trifluoromethylpyridine scaffold is also present in a number of fungicides, contributing to their efficacy in controlling various plant fungal diseases.

Agrochemical	Class	Mode of Action	Key Intermediate
Fluazifop-butyl	Herbicide	ACCase inhibitor	2-chloro-5-trifluoromethylpyridine
Dithiopyr	Herbicide	Microtubulin assembly inhibitor	Ethyl 4,4,4-trifluoro-3-oxobutanoate
Thiazopyr	Herbicide	Microtubulin assembly inhibitor	Ethyl 4,4,4-trifluoro-3-oxobutanoate
Chlorfluazuron	Insecticide	Chitin biosynthesis inhibitor	2,3-dichloro-5-trifluoromethylpyridine
Flonicamid	Insecticide	Chordotonal organ modulator	4-Trifluoromethylnicotinic acid

Pharmaceutical Applications: Targeting a Spectrum of Diseases

The unique properties of trifluoromethylpyridine derivatives have made them privileged structures in medicinal chemistry, leading to the development of drugs for a wide range of therapeutic areas.

Anticancer Agents

Several trifluoromethylpyridine derivatives have shown potent anticancer activity. Their mechanism of action often involves the inhibition of key signaling pathways involved in tumor growth and proliferation. For example, some derivatives act as inhibitors of VEGFR-2, a key receptor tyrosine kinase involved in angiogenesis.[3][4]

Antiviral Agents

Trifluoromethylpyridine derivatives have also demonstrated promising antiviral activity. Some compounds have been shown to inhibit the self-assembly of viral particles, a crucial step in the viral life cycle.[5] For instance, certain thiourea derivatives containing a trifluoromethylpyridine moiety have been found to be effective against the Tobacco Mosaic Virus (TMV).[5]

The Frontier: Applications in Materials Science

The unique electronic and photophysical properties of trifluoromethylpyridine derivatives are now being harnessed in the field of materials science.

Organic Light-Emitting Diodes (OLEDs)

Trifluoromethyl-substituted pyridine derivatives are being explored as components of organic light-emitting diodes. Their electronic properties can be tuned to achieve efficient charge transport and emission in the desired region of the spectrum.

Organic Photovoltaics (OPVs)

In the realm of solar energy, trifluoromethylpyridine derivatives are being investigated as electron-acceptor materials in organic photovoltaic cells.[2] The incorporation of these moieties can influence the energy levels and morphology of the active layer, impacting the overall device efficiency.[2]

Liquid Crystals

The rigid and polarizable nature of the trifluoromethylpyridine core makes it an attractive component for the design of novel liquid crystalline materials.[6][7]

Physicochemical Properties: A Quantitative Perspective

The introduction of a trifluoromethyl group significantly impacts the physicochemical properties of the pyridine ring. A key parameter in drug design is the partition coefficient (logP), which is a measure of a compound's lipophilicity. The pKa, which reflects the basicity of the pyridine nitrogen, is also a critical determinant of a drug's behavior in physiological environments.

Compound	Substituent	Calculated logP	Predicted pKa
Pyridine	H	0.65	5.25
2-(Trifluoromethyl)pyridine	2-CF₃	1.58	~1.5
3-(Trifluoromethyl)pyridine	3-CF₃	1.58	~3.5
4-(Trifluoromethyl)pyridine	4-CF₃	1.58	~3.0

Note: The logP and pKa values are estimates and can vary depending on the calculation method and experimental conditions.

Conclusion and Future Outlook

Trifluoromethylpyridine derivatives have firmly established themselves as a versatile and powerful class of compounds with wide-ranging applications. Their journey from key agrochemical components to promising pharmaceutical candidates and functional materials is a testament to the profound influence of the trifluoromethyl group on molecular properties. The continued development of novel synthetic methodologies, including photoredox catalysis for direct trifluoromethylation, will undoubtedly unlock new avenues for the creation of even more sophisticated and functional TFMP derivatives.[8][9][10] As our understanding of structure-activity and structure-property relationships deepens, we can expect to see the emergence of next-generation trifluoromethylpyridine-based molecules with enhanced efficacy, selectivity, and performance, further solidifying their indispensable role in advancing science and technology.

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The Emergence of a Key Building Block: A Technical Guide to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Introduction: In the landscape of modern medicinal chemistry and drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate a compound's physicochemical and biological properties. The trifluoromethyl group, in particular, is of paramount importance due to its ability to enhance metabolic stability, binding affinity, and bioavailability. When this powerful functional group is positioned on a pyridine ring, it gives rise to a class of heterocyclic building blocks with significant potential in the development of novel therapeutics and agrochemicals. This guide provides an in-depth technical overview of a key member of this class: (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. We will explore its synthetic history, detailing a plausible and well-supported pathway for its preparation, its physicochemical properties, and its applications as a crucial intermediate in the synthesis of biologically active molecules. This document is intended for researchers, scientists, and professionals in the field of drug development who seek a comprehensive understanding of this important chemical entity.

The Synthetic Journey: From Precursors to a Versatile Building Block

While a singular "discovery" paper for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is not readily identifiable in the scientific literature, its synthetic origins can be logically traced through the development of methods for the preparation of trifluoromethylated pyridines. The general approaches to this class of compounds have historically relied on two main strategies: the chlorine/fluorine exchange of trichloromethylpyridines and the cyclocondensation of trifluoromethyl-containing building blocks.[1] These foundational methods paved the way for the creation of a diverse array of substituted pyridines, including the precursors to our target molecule.

A plausible and chemically sound synthetic route to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol involves the reduction of its corresponding carboxylic acid, 5-bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid. This carboxylic acid is itself a commercially available starting material, which points to its established synthesis and utility as an intermediate.[2]

Plausible Synthetic Pathway

Caption: A plausible synthetic route to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Experimental Protocols

Synthesis of 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid (Precursor)

This protocol is based on established methods for the functionalization of pyridine rings, involving a series of well-precedented transformations.

Step 1: Bromination of 2,3-Dichloro-5-(trifluoromethyl)pyridine

• To a solution of 2,3-dichloro-5-(trifluoromethyl)pyridine in a suitable solvent such as oleum, add a brominating agent like N-bromosuccinimide (NBS).

• Heat the reaction mixture to facilitate the electrophilic aromatic substitution. The electron-withdrawing nature of the trifluoromethyl group and the chlorine atoms directs the bromination to the 4-position, which is sterically hindered. A more likely scenario is the substitution of one of the chlorine atoms, for instance through a nucleophilic aromatic substitution pathway if a suitable nucleophile is used, or through a more complex halogen dance mechanism. However, for the purpose of this guide, we will assume a plausible functionalization leading to a brominated precursor. A more direct route might start from a pre-brominated pyridine ring.

Step 2: Cyanation

• The resulting 3-bromo-2,x-dichloro-5-(trifluoromethyl)pyridine is then subjected to a cyanation reaction.

• This can be achieved using a cyanide source such as copper(I) cyanide in a high-boiling polar aprotic solvent like DMF or NMP. The reaction typically requires elevated temperatures to proceed.

Step 3: Hydrolysis

• The nitrile group of 3-bromo-5-(trifluoromethyl)pyridine-2-carbonitrile is then hydrolyzed to the corresponding carboxylic acid.

• This is typically carried out under acidic or basic conditions. For example, heating the nitrile in a mixture of a strong acid like sulfuric acid and water will afford the desired carboxylic acid.

Synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Reduction of 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid

• To a stirred solution of 5-bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid in an anhydrous solvent such as tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen), add a reducing agent.

• Suitable reducing agents for this transformation include lithium aluminum hydride (LiAlH₄) or borane-THF complex (BH₃·THF). The choice of reagent is critical; LiAlH₄ is a powerful reducing agent capable of reducing carboxylic acids directly to alcohols, while borane offers a milder alternative.

• The reaction is typically carried out at a low temperature initially (e.g., 0 °C) and then allowed to warm to room temperature.

• Upon completion of the reaction, as monitored by thin-layer chromatography (TLC), the reaction is carefully quenched with water and a basic solution (e.g., aqueous NaOH) to precipitate the aluminum or boron salts.

• The mixture is then filtered, and the organic layer is separated, dried over an anhydrous drying agent (e.g., Na₂SO₄), and concentrated under reduced pressure to yield (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Physicochemical Properties

A summary of the key physicochemical properties of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is provided in the table below.

Property	Value	Source
Molecular Formula	C₇H₅BrF₃NO	[3]
Molecular Weight	256.02 g/mol	[3]
Appearance	White to off-white solid	Inferred from similar compounds
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in common organic solvents such as methanol, dichloromethane, and ethyl acetate.	Inferred from structure
CAS Number	1227563-37-2	[4]

Application in Drug Discovery: A Gateway to Modulators of Cellular Signaling

The true value of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol lies in its role as a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications. The presence of three key functional handles—the bromine atom, the trifluoromethyl group, and the hydroxymethyl group—allows for a wide range of subsequent chemical modifications. The bromine atom is particularly useful for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of diverse aryl, heteroaryl, or alkyl substituents. The hydroxymethyl group can be oxidized to an aldehyde or carboxylic acid, or converted to a leaving group for nucleophilic substitution.

The trifluoromethyl-substituted pyridine motif is found in a number of biologically active compounds, including inhibitors of key signaling pathways implicated in cancer. For instance, compounds bearing this scaffold have been investigated as inhibitors of the PI3K/AKT/mTOR and RAF/MEK/ERK pathways, which are critical regulators of cell growth, proliferation, and survival.

The PI3K/AKT/mTOR Signaling Pathway

Caption: A simplified diagram of the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth that is often dysregulated in cancer.

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol stands as a testament to the enabling power of synthetic chemistry in modern drug discovery. While its own "discovery" may be interwoven with the broader history of fluorinated heterocycles, its utility as a chemical building block is clear. The strategic combination of a trifluoromethyl group for modulating biological properties, a bromine atom for versatile cross-coupling, and a hydroxymethyl group for further functionalization makes it a valuable tool in the synthesis of novel compounds with the potential to address significant unmet medical needs. As our understanding of disease biology deepens, the demand for sophisticated and versatile chemical intermediates like (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol will undoubtedly continue to grow, solidifying its place in the armamentarium of medicinal chemists.

References

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A Technical Guide to the Solubility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Understanding the solubility of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of efficient drug development and chemical process design. This guide provides a comprehensive technical overview of the solubility characteristics of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a key heterocyclic building block. We delve into the physicochemical properties of this compound, apply theoretical principles to predict its solubility behavior, and present a detailed, best-practice experimental protocol for its empirical determination. This document is designed to equip researchers with the foundational knowledge and practical methodologies required to effectively work with this compound, ensuring predictable and scalable results in synthesis, purification, and formulation.

Introduction: The Significance of a Versatile Building Block

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a fluorinated pyridine derivative of significant interest in medicinal chemistry and materials science. Its structural motifs—a pyridine ring, a bromo group, a trifluoromethyl group, and a primary alcohol—make it a versatile intermediate for synthesizing a wide array of more complex molecules. The trifluoromethyl group, in particular, is often incorporated into drug candidates to enhance metabolic stability, binding affinity, and lipophilicity.

However, the successful application of this compound in multi-step syntheses or formulation development is fundamentally dependent on its solubility. Poor solubility can lead to challenges in reaction kinetics, purification (e.g., crystallization), and ultimately, the bioavailability of a final drug product. This guide, therefore, addresses the critical need for a thorough understanding of its solubility profile in common organic solvents.

Physicochemical Profile and Solubility Predictions

To understand solubility, one must first understand the molecule itself. The structure of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol dictates its interactions with various solvents.

Molecular Structure:

• Formula: C₇H₅BrF₃NO[1]

• Molecular Weight: 256.02 g/mol [1][2]

Key Functional Groups and Their Influence:

• Hydroxymethyl Group (-CH₂OH): This is the primary driver of polarity. The hydroxyl group can act as both a hydrogen bond donor (via the hydrogen) and a hydrogen bond acceptor (via the oxygen). This feature suggests a strong affinity for polar protic solvents.

• Pyridine Ring: A heterocyclic aromatic ring containing a nitrogen atom. The lone pair of electrons on the nitrogen can act as a hydrogen bond acceptor. The ring itself contributes to the molecule's rigidity and potential for π-π stacking interactions.

• Trifluoromethyl Group (-CF₃): This is a highly electronegative and lipophilic group. It reduces the basicity of the pyridine nitrogen and introduces a nonpolar character, which can enhance solubility in less polar environments.

• Bromo Group (-Br): An electronegative but polarizable substituent that contributes to the overall molecular weight and can participate in halogen bonding and van der Waals interactions.

Predicting Solubility Based on "Like Dissolves Like":

The principle of "like dissolves like" is the foundation for predicting solubility. It posits that substances with similar intermolecular forces are likely to be soluble in one another.[3][4]

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents have O-H or N-H bonds and can engage in hydrogen bonding.[5] We predict high solubility in these solvents due to the strong hydrogen bonding interactions with the compound's hydroxymethyl group.

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, DMSO, THF): These solvents have large dipole moments but lack O-H or N-H bonds.[5][6] They can act as hydrogen bond acceptors. We predict moderate to good solubility , driven by dipole-dipole interactions and hydrogen bonding with the solute's -OH group.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents have low dielectric constants and minimal dipole moments.[5] Intermolecular forces are primarily weak van der Waals forces. Due to the highly polar hydroxymethyl group, we predict low to negligible solubility in these solvents. The lipophilic -CF₃ and bromo-aromatic portions are insufficient to overcome the energy penalty of disrupting the strong solute-solute hydrogen bonds.

A more advanced predictive framework is the use of Hansen Solubility Parameters (HSP) , which deconstructs solubility into three components: dispersion forces (δd), polar forces (δp), and hydrogen bonding forces (δh).[3][4][7] Materials with similar HSP values are likely to be miscible. While the specific HSP values for this compound are not published, they could be estimated or determined experimentally to create a detailed solubility map.

Experimental Determination of Equilibrium Solubility

Theoretical predictions must be validated by empirical data. The "gold standard" for solubility measurement is the determination of equilibrium solubility , which is the concentration of a solute in a saturated solution when it is in equilibrium with an excess of the solid phase at a specific temperature.[8][9] The isothermal shake-flask method is the most reliable and widely used technique for this purpose.[10][11][12]

Rationale for Method Selection

The isothermal shake-flask method is chosen for its robustness and ability to ensure that a true thermodynamic equilibrium is reached.[9][13] By agitating a suspension of the compound in the solvent at a constant temperature over a sufficient period, we can be confident that the measured concentration represents the true saturation point, minimizing the risk of reporting kinetically trapped, supersaturated, or undersaturated values.[9]

Experimental Workflow Diagram

Caption: Isothermal Shake-Flask Solubility Determination Workflow.

Detailed Step-by-Step Protocol

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (purity >98%)

• Selected organic solvents (HPLC grade or equivalent)

• 2-4 mL glass vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Orbital shaker with temperature control

• Syringes and 0.22 µm syringe filters (ensure filter compatibility with solvent)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation: To a series of glass vials, add an excess amount of the solid compound (e.g., 20-30 mg). The key is to ensure that undissolved solid remains at the end of the experiment.[13]

• Solvent Addition: Accurately pipette a known volume (e.g., 1.0 mL) of the desired solvent into each vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and a consistent agitation speed (e.g., 150 rpm). The agitation should be vigorous enough to keep the solid suspended but not so vigorous as to cause splashing.[10]

• Time to Equilibrium: Allow the samples to equilibrate for a sufficient time. For many compounds, 24 hours is adequate, but for poorly soluble compounds, 48-72 hours may be necessary.[11] It is best practice to take measurements at multiple time points (e.g., 24h, 48h, 72h) to confirm that the concentration has reached a plateau, signifying equilibrium.[9]

• Phase Separation: Once equilibrium is reached, remove the vials and allow the excess solid to sediment for at least 30 minutes.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass the solution through a 0.22 µm syringe filter into a clean vial. This step is critical to remove all particulate matter.

• Quantification: Accurately dilute the filtered sample with a suitable solvent (typically the HPLC mobile phase) to a concentration that falls within the linear range of a pre-established calibration curve.

• Analysis: Analyze the diluted sample by a validated HPLC method to determine the concentration of the compound.

• Calculation: Calculate the solubility using the measured concentration and the dilution factor. Report the results in units such as mg/mL or mol/L.

Data Presentation and Interpretation

The results of the solubility experiments should be compiled into a clear, organized table. This allows for easy comparison between different solvents and with theoretical predictions.

Table 1: Solubility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in Various Organic Solvents at 25°C

Solvent	Solvent Class	Dielectric Constant (ε)[6][14][15]	Predicted Solubility	Experimental Solubility (mg/mL)
Methanol	Polar Protic	32.7	High	[Experimental Data]
Ethanol	Polar Protic	24.6	High	[Experimental Data]
Isopropanol	Polar Protic	19.9	High	[Experimental Data]
Acetonitrile	Polar Aprotic	37.5	Moderate-High	[Experimental Data]
Acetone	Polar Aprotic	20.7	Moderate	[Experimental Data]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	High	[Experimental Data]
Tetrahydrofuran (THF)	Polar Aprotic	7.6	Moderate	[Experimental Data]
Dichloromethane (DCM)	Polar Aprotic	8.9	Low-Moderate	[Experimental Data]
Toluene	Nonpolar	2.4	Low	[Experimental Data]
Hexane	Nonpolar	1.9	Very Low	[Experimental Data]

(Note: The "Experimental Solubility" column is intended to be populated with data obtained from the protocol described above.)

Interpreting the Results

The experimental data should be analyzed in the context of the intermolecular forces at play.

Caption: Relationship between Solute/Solvent Properties and Solubility.

• High Solubility in Protic Solvents: As predicted, high solubility in solvents like methanol and ethanol would confirm that hydrogen bonding is the dominant intermolecular interaction driving dissolution. These solvents can effectively solvate both the hydrogen-bond donating and accepting sites of the molecule.

• Behavior in Aprotic Solvents: The solubility in polar aprotic solvents like DMSO and Acetonitrile will be high, as they are excellent hydrogen bond acceptors. In solvents like THF and Acetone, solubility is expected to be moderate, reflecting a balance between their polarity and the energy required to break the solute's own hydrogen bonds.

• Insolubility in Nonpolar Solvents: Very low solubility in hexane or toluene would validate the initial prediction. The weak van der Waals forces offered by these solvents cannot overcome the strong hydrogen bonding holding the solute molecules together in the crystal lattice.

Conclusion and Practical Implications

This guide establishes a framework for understanding and determining the solubility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. A structural analysis predicts high solubility in polar protic solvents, moderate to good solubility in polar aprotic solvents, and poor solubility in nonpolar solvents. A robust, step-by-step isothermal shake-flask protocol is provided to obtain reliable, quantitative data.

For the researcher, this information is paramount:

• Reaction Solvent Selection: Choosing a solvent in which the compound is highly soluble (e.g., Methanol, THF, DMSO) can lead to faster reaction rates and a more homogeneous reaction mixture.

• Purification Strategy: Solubility differences are the basis of crystallization. A good solvent system for crystallization involves a solvent in which the compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below. A polar protic or aprotic solvent might be a good primary solvent, while a nonpolar solvent could serve as an anti-solvent.

• Formulation Development: For drug development applications, understanding the solubility in various excipients and solvent systems is the first step toward creating a viable dosage form with acceptable bioavailability.

By combining theoretical prediction with rigorous experimental validation, scientists can work with (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol more efficiently, accelerating research and development timelines.

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• Hansen, C. M. (n.d.). Hansen Solubility Parameters. hansen-solubility.com. [Link]

• Zhang, Y. (2020, November 13). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications. [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Characterization of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

This technical guide provides a comprehensive framework for the spectroscopic characterization of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a key heterocyclic building block in modern drug discovery and materials science. Designed for researchers, medicinal chemists, and process development scientists, this document moves beyond mere data reporting. It delves into the underlying principles of spectroscopic analysis, explaining the causal links between molecular structure and spectral output. Our objective is to equip you with the expertise to not only acquire high-quality data but also to interpret it with confidence, ensuring the unequivocal identification and purity assessment of this important chemical entity.

The Strategic Importance of Spectroscopic Verification

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, with its unique arrangement of a brominated and trifluoromethylated pyridine core coupled with a reactive hydroxymethyl group, presents a distinct analytical challenge. Each functional group offers a spectroscopic "handle" that must be identified and rationalized. A multi-technique approach is not merely recommended; it is essential for a self-validating and trustworthy characterization. The workflow we will explore—encompassing Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—provides orthogonal data points that, when combined, create an unassailable structural proof.

The following diagram illustrates the integrated workflow for comprehensive characterization, emphasizing how data from each technique synergistically confirms the molecule's identity.

Caption: Integrated workflow for the spectroscopic characterization of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For this particular compound, a suite of three experiments—¹H, ¹³C, and ¹⁹F NMR—is required to map out the complete atomic connectivity.

Proton (¹H) NMR Spectroscopy

Expertise & Causality: The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and their proximity to other nuclei (spin-spin coupling). The pyridine ring protons are expected to appear in the aromatic region, deshielded by the ring current. The hydroxymethyl group will present two key signals: the CH₂ protons and the exchangeable OH proton.

Expected ¹H NMR Data:

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Key Correlations
H-4	~8.0 - 8.2	Doublet (d)	1H	Coupled to H-6
H-6	~8.6 - 8.8	Doublet (d)	1H	Coupled to H-4
-CH₂OH	~4.8 - 5.0	Singlet (s) or Doublet (d)	2H	May show coupling to OH proton

| -CH₂OH | Variable (Broad Singlet) | Broad s | 1H | Position is concentration/solvent dependent; disappears on D₂O shake |

Carbon-¹³ (¹³C) NMR Spectroscopy

Expertise & Causality: ¹³C NMR maps the carbon skeleton. The chemical shifts are highly sensitive to the electronic environment. The carbon attached to the bromine will be significantly shifted, while the carbon bearing the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms (¹JCF).

Expected ¹³C NMR Data:

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to ¹⁹F)	Rationale
C-2	~158 - 162	Singlet (s)	Carbon bearing the -CH₂OH group, adjacent to N
C-3	~118 - 122	Singlet (s)	Carbon attached to Bromine (C-Br)
C-4	~135 - 140	Quartet (q, ⁴JCF)	Aromatic CH, small coupling to CF₃
C-5	~125 - 130	Quartet (q, ¹JCF ≈ 275 Hz)	Carbon attached to the CF₃ group
C-6	~148 - 152	Singlet (s)	Aromatic CH, adjacent to N
-C F₃	~120 - 124	Quartet (q, ¹JCF ≈ 270-280 Hz)	The trifluoromethyl carbon itself

| -C H₂OH | ~60 - 65 | Singlet (s) | Aliphatic carbon of the methanol group |

Fluorine-¹⁹ (¹⁹F) NMR Spectroscopy

Expertise & Causality: ¹⁹F NMR is a highly sensitive technique with a wide chemical shift range, making it ideal for identifying fluorine-containing functional groups[1]. For (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a single, sharp signal is expected for the three equivalent fluorine atoms of the CF₃ group. Its chemical shift provides a unique fingerprint for this moiety.

Expected ¹⁹F NMR Data:

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Rationale

| -CF₃ | ~ -65 to -70 | Singlet (s) | Three equivalent fluorine atoms with no adjacent ¹⁹F nuclei. Referenced vs. CFCl₃. |

The relationship between the molecule's structure and the expected NMR signals is visualized below.

Caption: Correlation between molecular structure and key expected NMR signals.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Causality: IR spectroscopy provides a rapid and non-destructive method to confirm the presence of key functional groups by measuring their characteristic vibrational frequencies.[2] For our molecule, the most informative regions will be the O-H stretching band from the alcohol, the C-H stretching from the aromatic ring, and the strong C-F stretching vibrations.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Structural Assignment
3600 - 3200	O-H Stretch	Broad, Strong	Hydroxymethyl group (-CH₂OH)[3]
3150 - 3000	C-H Stretch	Medium	Aromatic C-H on the pyridine ring[4]
1600 - 1400	C=C, C=N Stretch	Medium-Strong	Pyridine ring vibrations
1350 - 1100	C-F Stretch	Very Strong	Trifluoromethyl group (-CF₃)

| ~1050 | C-O Stretch | Strong | Primary alcohol C-O bond |

Experimental Protocol: FT-IR Analysis (ATR)

• Sample Preparation: Ensure the diamond crystal of the Attenuated Total Reflectance (ATR) accessory is clean by wiping it with isopropanol and performing a background scan.

• Background Scan: Collect a background spectrum of the empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount (1-2 mg) of the solid (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol onto the ATR crystal.

• Data Acquisition: Apply pressure using the ATR anvil to ensure good contact. Collect the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background. Identify and label the key peaks corresponding to the expected functional groups.

Mass Spectrometry (MS): Molecular Weight and Isotopic Signature Verification

Expertise & Causality: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules, providing the molecular weight and, through fragmentation, structural clues.[3] The presence of bromine is a key feature, as it has two abundant isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio.[5][6] This results in a characteristic "M+" and "M+2" isotopic pattern for the molecular ion, which is a definitive confirmation of bromine's presence.

Expected Mass Spectrum Data:

• Molecular Formula: C₇H₅BrF₃NO

• Molecular Weight: 256.02 g/mol [7]

• Ionization Technique: Electrospray Ionization (ESI) is recommended for its soft ionization, which will likely produce a strong protonated molecular ion [M+H]⁺.

• Expected Molecular Ion Peaks:

  • [M+H]⁺ peak for the ⁷⁹Br isotope at m/z ≈ 255.96

  • [M+H]⁺ peak for the ⁸¹Br isotope at m/z ≈ 257.96

• Key Observation: The two molecular ion peaks will be separated by 2 m/z units and have nearly equal intensities (approx. 1:1 ratio), which is the classic signature for a molecule containing one bromine atom.[8]

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile. Further dilute to a final concentration of ~1-10 µg/mL.

• Instrumentation Setup:

  • LC: Use a C18 column with a simple isocratic or gradient elution (e.g., water/acetonitrile with 0.1% formic acid) to introduce the sample.

  • MS: Set the mass spectrometer to operate in positive ion ESI mode.

  • Scan Range: Set the scan range to m/z 50-500 to ensure capture of the molecular ion and potential fragments.

• Injection & Acquisition: Inject a small volume (1-5 µL) of the sample solution into the LC-MS system.

• Data Analysis:

  • Extract the mass spectrum from the chromatographic peak corresponding to the analyte.

  • Identify the [M+H]⁺ ion cluster.

  • Verify the m/z values for the ⁷⁹Br and ⁸¹Br isotopologues.

  • Confirm that the intensity ratio of the [M+H]⁺ and [M+2+H]⁺ peaks is approximately 1:1.

Conclusion: A Triad of Trustworthy Data

The robust spectroscopic characterization of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is achieved not by a single technique, but by the logical and systematic integration of NMR, IR, and MS data. NMR spectroscopy provides the definitive structural map, IR confirms the presence of critical functional groups, and MS verifies the molecular weight and elemental composition through its unique isotopic signature. By understanding the causality behind the expected spectral features and adhering to rigorous experimental protocols, researchers can ensure the identity, purity, and quality of this valuable chemical intermediate, thereby upholding the highest standards of scientific integrity in their research and development endeavors.

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• Clark, J. (n.d.). mass spectra - the M+2 peak. Chemguide.
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• Long, D. A., & George, W. O. (n.d.). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Canadian Science Publishing.
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The Biological Versatility of Substituted Pyridines: A Technical Guide for Drug Discovery Professionals

Introduction: The Pyridine Scaffold as a Cornerstone of Modern Medicinal Chemistry

The pyridine ring, a six-membered aromatic heterocycle containing a single nitrogen atom, stands as a quintessential "privileged scaffold" in the realm of medicinal chemistry. Its unique electronic properties, including the ability to act as a hydrogen bond acceptor and its inherent stability, make it a foundational structural motif in a vast array of natural products, vitamins, and FDA-approved pharmaceuticals. The strategic incorporation of substituents onto the pyridine core allows for the fine-tuning of a molecule's physicochemical properties, such as lipophilicity, solubility, and target-binding affinity. This remarkable tunability has led to the development of substituted pyridine derivatives with a broad spectrum of biological activities, positioning them at the forefront of therapeutic innovation.

This in-depth technical guide is designed for researchers, scientists, and drug development professionals. It will provide a comprehensive exploration of the multifaceted biological activities of substituted pyridines, with a focus on their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. We will delve into the underlying mechanisms of action, present detailed experimental protocols for biological evaluation, and offer quantitative data to facilitate comparative analysis and guide future drug design efforts.

I. Anticancer Activity: Targeting the Hallmarks of Malignancy

Substituted pyridines have emerged as a prolific source of novel anticancer agents, demonstrating efficacy against a wide range of human cancer cell lines. Their mechanisms of action are diverse, often targeting key signaling pathways that are dysregulated in cancer, such as those controlling cell proliferation, survival, and angiogenesis.

A. Mechanism of Action: Inhibition of Key Oncogenic Kinases

A predominant mechanism through which substituted pyridines exert their anticancer effects is the inhibition of protein kinases, enzymes that play a critical role in cell signaling and are frequently mutated or overexpressed in cancer.

1. VEGFR-2 Inhibition and Anti-Angiogenesis: The formation of new blood vessels, a process known as angiogenesis, is crucial for tumor growth and metastasis. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of this process. Several pyridine derivatives have been shown to be potent inhibitors of VEGFR-2 kinase activity.[1] By binding to the ATP-binding site of VEGFR-2, these compounds block the downstream signaling cascade, leading to the inhibition of endothelial cell proliferation, migration, and tube formation, ultimately starving the tumor of its blood supply.

VEGFR-2 Signaling Pathway

Caption: Simplified VEGFR-2 signaling pathway.

2. PIM-1 Kinase Inhibition: PIM-1 is a serine/threonine kinase that is overexpressed in various cancers and plays a crucial role in cell survival and proliferation. Substituted pyridones have been identified as potent inhibitors of PIM-1 kinase.[2]

3. Bruton's Tyrosine Kinase (BTK) Inhibition: BTK is a key component of the B-cell receptor signaling pathway and is a validated target in B-cell malignancies. Imidazo[4,5-c]pyridine derivatives have been designed as effective BTK inhibitors.

B. Induction of Apoptosis

Beyond kinase inhibition, some substituted pyridines can induce programmed cell death, or apoptosis, in cancer cells. For instance, certain anticancer pyridines have been shown to upregulate p53 and JNK, key proteins involved in the apoptotic cascade.

C. Data on Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of representative substituted pyridine derivatives against various human cancer cell lines.

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Pyridine-Urea	8e	MCF-7 (Breast)	0.22 (48h)	[1]
Pyridine-Urea	8n	MCF-7 (Breast)	1.88 (48h)	[1]
Imidazole-Pyridine	5e	BT474 (Breast)	29.16 (48h)
Pyrazolopyridine	13c	PC3 (Prostate)	5.195	[3]
Pyridine-based Azomethine	3h	HCT-15 (Colon)	15.2	[4]
Pyridine-based Azomethine	3h	MCF-7 (Breast)	18.9	[4]

D. Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Workflow of the MTT Cytotoxicity Assay

Caption: A typical workflow for an MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the substituted pyridine compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plates for 2-4 hours at 37°C, protected from light. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[5]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

II. Antimicrobial Activity: Combating Infectious Diseases

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Substituted pyridines have demonstrated significant potential as antibacterial and antifungal agents.

A. Mechanism of Action: Disruption of Microbial Membranes

A primary mode of antimicrobial action for many pyridine derivatives, particularly pyridinium salts, is the disruption of the bacterial cell membrane. The cationic nature of the pyridinium head group facilitates interaction with the negatively charged components of the bacterial cell envelope, leading to increased membrane permeability, leakage of intracellular contents, and ultimately, cell death. The length of the alkyl chain substituent on the pyridinium nitrogen often correlates with the antimicrobial activity, with longer chains generally exhibiting greater potency.

B. Data on Antimicrobial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values of various substituted pyridine derivatives against representative bacterial and fungal strains.

Compound Class	Derivative Example	Microbial Strain	MIC (µg/mL)	Reference
Pyridinium Salt	3d	Staphylococcus aureus	4	[6]
Pyridine Triazole	127b	Klebsiella pneumoniae	6.25	[7]
Pyridine Triazole	127b	Candida albicans	6.25	[7]
Alkyl Pyridinol	EA-02-009	S. aureus	0.5-1	[8]
2-(methyldithio)pyridine-3-carbonitrile	29	Candida species	0.25-2	[7]

C. Experimental Protocol: Broth Microdilution Assay for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Methodology:

• Preparation of Antimicrobial Agent: Prepare a stock solution of the substituted pyridine compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate containing an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard. Dilute the inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the diluted inoculum to each well of the microtiter plate containing the antimicrobial dilutions. Include a growth control (no antimicrobial agent) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours for bacteria or at a suitable temperature and duration for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism.

III. Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key contributor to a wide range of diseases, including arthritis, inflammatory bowel disease, and cardiovascular disease. Substituted pyridines have shown promise as anti-inflammatory agents by targeting key mediators of the inflammatory response.

A. Mechanism of Action: Targeting Pro-inflammatory Pathways

1. Inhibition of Cyclooxygenase (COX) Enzymes: Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes, which are responsible for the production of pro-inflammatory prostaglandins. Certain pyridine derivatives have demonstrated selective inhibition of COX-2, the inducible isoform of the enzyme that is upregulated at sites of inflammation.

2. Modulation of NF-κB and MAPK Signaling Pathways: The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways are central regulators of the inflammatory response, controlling the expression of numerous pro-inflammatory genes. Some substituted pyridines can modulate these pathways, leading to a reduction in the production of inflammatory cytokines such as TNF-α and IL-6.[9]

NF-κB Signaling Pathway

Caption: A simplified diagram of the canonical NF-κB signaling pathway.

B. Data on Anti-inflammatory Activity

The following table provides in vitro anti-inflammatory data for representative pyridine derivatives.

Compound Class	Derivative Example	Assay	IC50 (µM)	Reference
Pyridine Carbothioamide	R6	ROS Inhibition	10.25	[10]
Pyridine Carbothioamide	R4	ROS Inhibition	11.89	[10]
Pyridine Derivative	7a	NO Inhibition (LPS-stimulated RAW 264.7)	76.6	[11]
Pyridine Derivative	7f	NO Inhibition (LPS-stimulated RAW 264.7)	96.8	[11]

C. Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

The carrageenan-induced paw edema model is a widely used in vivo assay for evaluating the anti-inflammatory activity of novel compounds.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize rodents (typically rats or mice) to the laboratory conditions for at least one week prior to the experiment.

• Compound Administration: Administer the substituted pyridine compound or vehicle control via an appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined time before the induction of inflammation.

• Induction of Edema: Inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume of both the carrageenan-injected and contralateral paws at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of inhibition of paw edema for the treated groups compared to the vehicle control group.

IV. Neuroprotective Activity: A Beacon of Hope for Neurodegenerative Diseases

Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neuronal structure and function. Emerging evidence suggests that substituted pyridines may offer neuroprotective effects through various mechanisms.

A. Mechanism of Action: Combating Oxidative Stress and Excitotoxicity

1. Activation of the Nrf2 Signaling Pathway: The Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway is a key cellular defense mechanism against oxidative stress. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and activates the expression of a battery of antioxidant and cytoprotective genes. Some tricyclic pyridine alkaloids have been shown to exert neuroprotective effects by activating the Nrf2 pathway.[12]

Nrf2 Signaling Pathway

Caption: A simplified representation of the Nrf2 antioxidant response pathway.

2. Modulation of Excitatory Amino Acid Transporters (EAATs): Glutamate is the primary excitatory neurotransmitter in the central nervous system. However, excessive glutamate can lead to excitotoxicity and neuronal cell death. Excitatory Amino Acid Transporter 2 (EAAT2) is crucial for clearing glutamate from the synaptic cleft. Certain pyridazine derivatives have been identified as activators of EAAT2, offering a potential therapeutic strategy for conditions associated with glutamate excitotoxicity.[13]

3. Inhibition of the Mitochondrial Na+/Ca2+ Exchanger: Dysregulation of mitochondrial calcium homeostasis is implicated in neurodegeneration. Pyridothiazepine derivatives have been shown to block the mitochondrial Na+/Ca2+ exchanger, thereby regulating mitochondrial calcium levels and exhibiting neuroprotective properties.[1]

B. Experimental Protocol: Western Blot for Nrf2 Activation

Western blotting is a widely used technique to detect and quantify specific proteins in a sample. It can be used to assess the activation of the Nrf2 pathway by measuring the nuclear translocation of Nrf2.

Step-by-Step Methodology:

• Cell Culture and Treatment: Culture neuronal cells (e.g., SH-SY5Y or primary neurons) and treat them with the substituted pyridine compounds for a specified period.

• Nuclear and Cytoplasmic Fractionation: Lyse the cells and separate the nuclear and cytoplasmic fractions using a commercially available kit or a standard protocol.

• Protein Quantification: Determine the protein concentration of each fraction using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with a primary antibody specific for Nrf2. Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize them using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the nuclear Nrf2 levels to a nuclear loading control (e.g., Lamin B1) and the cytoplasmic Nrf2 levels to a cytoplasmic loading control (e.g., GAPDH). An increase in the nuclear-to-cytoplasmic ratio of Nrf2 indicates pathway activation.

V. Conclusion and Future Perspectives

Substituted pyridines represent a remarkably versatile and privileged scaffold in drug discovery, with a proven track record of yielding compounds with diverse and potent biological activities. This guide has provided an in-depth overview of their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties, highlighting their mechanisms of action and providing practical experimental protocols for their evaluation.

The future of pyridine-based drug discovery lies in the rational design of novel derivatives with enhanced potency, selectivity, and favorable pharmacokinetic profiles. A deeper understanding of the structure-activity relationships, aided by computational modeling and high-throughput screening, will be instrumental in this endeavor. Furthermore, the exploration of novel biological targets for substituted pyridines holds the promise of uncovering new therapeutic avenues for a wide range of human diseases. The continued investigation of this remarkable heterocyclic core will undoubtedly lead to the development of the next generation of innovative medicines.

References

• El-Sayed, N. A., et al. (2017). Synthesis, in vitro Antibacterial and in vivo Anti-Inflammatory Activity of Some New Pyridines. Pharmaceutical Chemistry Journal, 51(8), 652-661.
• Khan, I., et al. (2025). Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation. Journal of Biomolecular Structure and Dynamics, 1-17.
• Simona-Felicia, M. M., et al. (2021). Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules, 26(11), 3247.
• El-Sayed, N. A., et al. (2025). Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. ChemistrySelect, 10(28), e202501234.
• Al-Ostoot, F. H., et al. (2021). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. Molecules, 26(16), 4947.

• ResearchGate. (n.d.). IC50 (μM) a of the synthesized 3-cyano-2-substituted pyridines against five cancer cell lines. [Link]

• Sestito, S., et al. (2017). Synthesis and Biological Evaluation of Novel Neuroprotective Pyridazine Derivatives as Excitatory Amino Acid Transporter 2 (EAAT2) Activators. Journal of Medicinal Chemistry, 60(13), 5436-5451.

• ResearchGate. (n.d.). Minimum inhibitory concentration (MIC) of the pyridine derivatives in.... [Link]

• ResearchGate. (n.d.). Some reported pyrazolopyridine derivatives and their IC50 values as anticancer and kinase inhibitors. [Link]

• El-Gamal, M. I., et al. (2021).
• Eldehna, W. M., et al. (2018).
• Schill, C. M., et al. (2022). Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria. International Journal of Molecular Sciences, 23(19), 11851.
• Kim, H. J., et al. (2020). Neuroprotective Effect of Tricyclic Pyridine Alkaloids from Fusarium lateritium SSF2, against Glutamate-Induced Oxidative Stress and Apoptosis in the HT22 Hippocampa Neuronal Cell Line. Antioxidants, 9(11), 1115.
• Pogacic, V., et al. (2007). Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorganic & Medicinal Chemistry Letters, 17(6), 1679-1683.
• Gümüş, F., et al. (2009). Synthesis and Antimicrobial Activity of Some Pyridinium Salts. Molecules, 14(12), 5282-5294.

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Protocols & Analytical Methods

The Strategic Utility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in Modern Organic Synthesis: Application Notes and Protocols

Introduction: A Multifunctional Building Block for Complex Molecule Synthesis

In the landscape of modern drug discovery and agrochemical development, the strategic incorporation of fluorine atoms and nitrogen-containing heterocycles is a proven approach to enhance biological activity, metabolic stability, and pharmacokinetic profiles.[1] (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol emerges as a highly versatile and valuable building block, embodying several key structural features that make it an attractive starting material for the synthesis of complex molecular architectures. Its pyridine core is a common motif in a vast array of biologically active compounds, while the trifluoromethyl group can significantly improve properties such as lipophilicity and metabolic stability.[1] The presence of a bromine atom provides a handle for a variety of cross-coupling reactions, and the hydroxymethyl group offers a site for further functionalization, including oxidation to an aldehyde or conversion to other leaving groups for nucleophilic substitution.

This comprehensive guide provides detailed application notes and experimental protocols for the use of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in key organic transformations. The content is tailored for researchers, scientists, and drug development professionals, offering insights into the causality behind experimental choices and providing self-validating, step-by-step methodologies.

Core Applications and Synthetic Strategies

The unique arrangement of functional groups in (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol allows for a diverse range of synthetic transformations. The primary reactive sites are the bromine atom at the 3-position, which is amenable to palladium-catalyzed cross-coupling reactions, and the hydroxymethyl group at the 2-position, which can be oxidized or otherwise modified.

Application 1: Palladium-Catalyzed Cross-Coupling Reactions at the C3-Position

The bromine atom on the pyridine ring is a key functionality for the construction of carbon-carbon and carbon-nitrogen bonds through palladium-catalyzed cross-coupling reactions. These reactions are fundamental in the synthesis of biaryl and heteroaryl structures, which are prevalent in many kinase inhibitors and other pharmaceutical agents.[2][3][4]

Suzuki-Miyaura Coupling: A Robust Method for C-C Bond Formation

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds due to its mild reaction conditions and the commercial availability of a wide range of boronic acids and their derivatives.[5][6]

Causality of Experimental Choices:

• Catalyst and Ligand: The choice of palladium catalyst and ligand is crucial for achieving high yields and preventing side reactions. For electron-deficient heterocyclic halides like our substrate, the use of electron-rich and bulky phosphine ligands such as SPhos or XPhos can enhance the rate of oxidative addition and reductive elimination steps in the catalytic cycle.

• Base: A base is required to activate the boronic acid for transmetalation. The choice of base can influence the reaction rate and the stability of the starting materials and products. Inorganic bases like potassium carbonate or potassium phosphate are commonly used.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene) and water is often employed to dissolve both the organic and inorganic reagents.

Representative Protocol: Suzuki-Miyaura Coupling of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol with Phenylboronic Acid

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 eq)

• Phenylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.05 eq)

• Potassium carbonate (2.0 eq)

• 1,4-Dioxane/Water (4:1 mixture, degassed)

Procedure:

• To a dry Schlenk flask, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture under a positive flow of the inert gas.

• Heat the reaction mixture to 90 °C and stir for 12 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired (3-phenyl-5-(trifluoromethyl)pyridin-2-yl)methanol.

Data Presentation: Representative Suzuki-Miyaura Coupling Conditions

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Dioxane/H₂O	90	12	85[7]
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	100	8	92[7]

Application 2: Oxidation of the Hydroxymethyl Group to the Aldehyde

The 2-hydroxymethyl group can be readily oxidized to the corresponding aldehyde, a versatile functional group for further transformations such as reductive amination, Wittig reactions, and the synthesis of various heterocyclic systems.

Causality of Experimental Choices:

• Oxidizing Agent: Mild oxidizing agents such as manganese dioxide (MnO₂) or Dess-Martin periodinane (DMP) are preferred to avoid over-oxidation to the carboxylic acid and to tolerate the other functional groups on the pyridine ring. MnO₂ is particularly effective for the oxidation of benzylic and allylic alcohols.

Representative Protocol: Oxidation of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol to 3-Bromo-5-(trifluoromethyl)picolinaldehyde

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 eq)

• Activated Manganese Dioxide (10 eq)

• Dichloromethane (DCM)

Procedure:

• To a round-bottom flask, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol and dichloromethane.

• Add activated manganese dioxide in one portion.

• Stir the reaction mixture vigorously at room temperature for 24 hours. Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite®, washing the filter cake with dichloromethane.

• Concentrate the filtrate under reduced pressure to yield the crude 3-Bromo-5-(trifluoromethyl)picolinaldehyde, which can be used in the next step without further purification or purified by column chromatography.

Application 3: Synthesis of Kinase Inhibitors

Substituted pyridines are prevalent scaffolds in a wide range of kinase inhibitors due to their ability to form key hydrogen bond interactions with the hinge region of the ATP-binding site of kinases.[2][4][8] (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol serves as a valuable precursor for the synthesis of such inhibitors. The bromine atom can be displaced by various amines via Buchwald-Hartwig amination or used in Suzuki coupling to introduce diverse functionalities, while the hydroxymethyl group can be further elaborated.

Workflow for Kinase Inhibitor Synthesis:

Caption: A general workflow for the synthesis of kinase inhibitors.

Representative Protocol: Buchwald-Hartwig Amination for C-N Bond Formation

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 eq)

• Aniline (1.2 eq)

• Pd₂(dba)₃ (0.02 eq)

• XPhos (0.04 eq)

• Sodium tert-butoxide (1.5 eq)

• Anhydrous, degassed toluene

Procedure:

• To an oven-dried Schlenk tube, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide under an inert atmosphere.

• Add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol and aniline to the tube.

• Add the anhydrous, degassed toluene via syringe.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring for 16 hours.

• Monitor the reaction progress by LC-MS.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and concentrate.

• Purify the residue by column chromatography to obtain the desired N-aryl-2-(hydroxymethyl)-5-(trifluoromethyl)pyridin-3-amine.

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a strategically designed building block that offers multiple avenues for the synthesis of complex, high-value molecules. Its trifluoromethyl-substituted pyridine core, coupled with the versatile reactivity of the bromo and hydroxymethyl functionalities, makes it an indispensable tool for medicinal chemists and organic synthesis professionals. The protocols and application notes provided herein offer a solid foundation for the effective utilization of this compound in the development of novel pharmaceuticals and agrochemicals.

References

• PubChem. 3-Bromo-6-(trifluoromethyl)pyridine-2-methanol. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (2021). Synthesis and Anticancer Activity of Novel Dual Inhibitors of Human Protein Kinases CK2 and PIM-1. PubMed Central. [Link]

• ResearchGate. (2015). The preparation of pyridine derivatives from bromopyridines by means of the Grignard reaction. II. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• MDPI. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis and Anticancer Activity of Novel Dual Inhibitors of Human Protein Kinases CK2 and PIM-1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol as a Versatile Building Block for Active Pharmaceutical Ingredient (API) Synthesis

Abstract

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a highly functionalized heterocyclic compound that serves as a critical starting material and intermediate in the synthesis of complex organic molecules. The presence of a trifluoromethyl group imparts unique physicochemical properties such as increased metabolic stability and lipophilicity, which are highly desirable in drug candidates.[1] This, combined with the reactive handles of a bromine atom and a primary alcohol on a pyridine scaffold, makes it a valuable building block for medicinal chemists. This document provides a detailed guide for researchers, scientists, and drug development professionals on the properties, safety, and key synthetic transformations of this versatile molecule, enabling its effective integration into API discovery and development workflows.

Physicochemical Properties and Safety Information

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a solid at room temperature with a molecular weight of 256.02 g/mol .[2] Its structure features a pyridine ring substituted with three key functional groups that dictate its reactivity: a bromine atom at the 3-position, a trifluoromethyl group at the 5-position, and a hydroxymethyl group at the 2-position.

Compound Properties

Property	Value	Reference
IUPAC Name	(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol
CAS Number	1227563-37-2	[2][3][4][5]
Molecular Formula	C₇H₅BrF₃NO	[2][3][6]
Molecular Weight	256.02 g/mol	[2]
Purity	Typically ≥98%	[2][6]
Appearance	Solid

Safety and Handling

As with all laboratory reagents, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol should be handled in a well-ventilated fume hood, with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Hazard Class	Precautionary Statement
Acute Toxicity	Harmful if swallowed. Do not eat, drink or smoke when using this product.
Skin Irritation	Causes skin irritation. Wash hands and any exposed skin thoroughly after handling.
Eye Irritation	Causes serious eye irritation. IF IN EYES: Rinse cautiously with water for several minutes.
Respiratory Irritation	May cause respiratory irritation. Avoid breathing dust/fume/gas/mist/vapors/spray.

This is a summary of potential hazards. Users must consult the full Safety Data Sheet (SDS) from the supplier before use.

Core Synthetic Transformations and Protocols

The synthetic utility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol lies in the selective manipulation of its three functional groups. The primary alcohol is readily converted into other functionalities, the bromine atom is a prime site for cross-coupling reactions, and the trifluoromethyl group provides electronic effects and metabolic stability.

The following diagram illustrates the key derivatizations possible from the parent molecule, transforming it into more advanced intermediates for API synthesis.

Caption: Key synthetic transformations of the parent building block.

Protocol 1: Oxidation to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)carbaldehyde

The oxidation of the primary alcohol to an aldehyde creates a versatile electrophilic handle for subsequent reactions like reductive amination or Wittig reactions. Pyridinium chlorochromate (PCC) is a widely used reagent for this transformation, known for stopping the oxidation at the aldehyde stage without proceeding to the carboxylic acid.[7]

Reaction Scheme: (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol → (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)carbaldehyde

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

• Pyridinium chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Silica Gel

Step-by-Step Protocol:

• Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend PCC (1.5 equivalents) in anhydrous DCM.

• Addition of Alcohol: Dissolve (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equivalent) in a minimal amount of anhydrous DCM and add it to the PCC suspension in one portion.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short plug of silica gel to filter out the chromium residues.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude aldehyde can be purified further by column chromatography on silica gel if necessary.

Causality and Insights:

• Why PCC? PCC is a milder oxidizing agent compared to others like potassium permanganate or chromic acid, which prevents over-oxidation to the carboxylic acid.[7]

• Why Anhydrous Conditions? The presence of water can lead to the formation of gem-diols from the aldehyde, which could potentially be further oxidized, reducing the yield.

• Self-Validation: The reaction can be monitored by TLC, observing the disappearance of the starting material spot and the appearance of a new, typically less polar, product spot.

Protocol 2: Conversion to 2-(Chloromethyl)-3-bromo-5-(trifluoromethyl)pyridine

Converting the hydroxymethyl group to a chloromethyl group transforms the site into an excellent electrophile for nucleophilic substitution reactions, a common strategy for linking fragments in API synthesis. Thionyl chloride (SOCl₂) is an effective reagent for this conversion.[8][9][10][11]

Reaction Scheme: (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol + SOCl₂ → 2-(Chloromethyl)-3-bromo-5-(trifluoromethyl)pyridine

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

• Thionyl chloride (SOCl₂)

• Anhydrous Toluene or Dichloromethane (DCM)

Step-by-Step Protocol:

• Setup: To a dry, round-bottom flask equipped with a reflux condenser and under an inert atmosphere, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equivalent).

• Reagent Addition: Add anhydrous toluene or DCM as a solvent. Cool the solution in an ice bath (0°C). Slowly add thionyl chloride (1.2 to 1.5 equivalents) dropwise.[8]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, gently heat the reaction to reflux for 1-2 hours.[8]

• Workup: Carefully quench the reaction by slowly adding it to ice-cold saturated sodium bicarbonate solution to neutralize the excess SOCl₂ and HCl byproduct.

• Extraction & Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by chromatography.

Causality and Insights:

• Mechanism: The hydroxyl group attacks the sulfur atom of SOCl₂, followed by the elimination of SO₂ and HCl, and attack by the chloride ion to form the desired product.

• Excess Reagent: A slight excess of thionyl chloride ensures the complete conversion of the alcohol.[11]

• Safety: Thionyl chloride is corrosive and reacts violently with water. The reaction and workup must be performed in a fume hood. The quenching step is exothermic and should be done slowly and with cooling.

Application in API Synthesis: A Conceptual Workflow

The derivatives synthesized above are primed for incorporation into larger molecular scaffolds. For instance, 2-(Chloromethyl)-3-bromo-5-(trifluoromethyl)pyridine is an ideal substrate for alkylation reactions with nucleophiles such as phenols, amines, or thiols. The remaining bromine atom on the pyridine ring can then be used in a subsequent palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Heck, or Buchwald-Hartwig) to build further complexity.

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• 2. labsolu.ca [labsolu.ca]
• 3. appchemical.com [appchemical.com]
• 4. (3-溴-5-(三氟甲基)吡啶-2-基)甲醇 CAS#: 1227563-37-2 • ChemWhat | 化学品和生物制品数据库 [chemwhat.net]
• 5. 1227563-37-2|(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 6. (5-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol [cymitquimica.com]
• 7. mdpi.com [mdpi.com]
• 8. 2-(Chloromethyl)pyridine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 9. CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride - Google Patents [patents.google.com]
• 10. CN104974077A - Synthetic method of 2-chloromethylpyridinehydrochloride - Google Patents [patents.google.com]
• 11. US5942625A - Preparation of chloromethylpyridine hydrochlorides - Google Patents [patents.google.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Introduction: A Versatile Fluorinated Building Block

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a key heterocyclic building block in contemporary drug discovery and materials science. The unique substitution pattern of the pyridine ring—featuring a reactive bromine atom for cross-coupling, a strongly electron-withdrawing trifluoromethyl group, and a hydroxymethyl moiety for further derivatization—makes it an exceptionally valuable synthon. The trifluoromethyl group is a well-established bioisostere for methyl and other small alkyl groups, capable of enhancing metabolic stability, binding affinity, and lipophilicity of drug candidates. This guide provides detailed, field-proven protocols and technical insights for the successful application of this building block in three of the most powerful palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

The protocols outlined herein are robust starting points, derived from established methodologies for structurally and electronically similar substrates. As with any chemical transformation, empirical optimization is key to achieving maximal yield and purity for each specific coupling partner.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is the preeminent method for constructing biaryl and heteroaryl-aryl structures due to its mild conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[1]

Mechanistic Rationale and Causality of Component Selection

The catalytic cycle begins with the oxidative addition of the aryl bromide to a Pd(0) species. The electron-deficient nature of the pyridine ring, amplified by the trifluoromethyl group, facilitates this rate-limiting step. A base is required to activate the boronic acid, forming a more nucleophilic boronate species that undergoes transmetalation with the Pd(II)-complex.[2] The final step, reductive elimination, yields the coupled product and regenerates the Pd(0) catalyst.[3]

• Catalyst/Ligand System: For electron-deficient heteroaryl halides, bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos are often superior.[4] These ligands stabilize the Pd(0) state, promote rapid oxidative addition, and facilitate the final reductive elimination. Pre-formed palladium precatalysts (e.g., XPhos Pd G3) are highly recommended as they ensure the rapid and reliable formation of the active catalytic species, which can be crucial for challenging substrates.[4]

• Base Selection: The choice of base is critical to avoid protodeboronation, a common side reaction where the boronic acid is replaced by a hydrogen atom.[1] This is particularly prevalent with electron-poor or heteroaromatic boronic acids. Weaker inorganic bases like K₂CO₃ or K₃PO₄ are generally preferred over strong hydroxides. The use of a mixed solvent system, such as dioxane/water, is common to solubilize both the organic substrate and the inorganic base.[1]

• Hydroxymethyl Group Consideration: The free hydroxymethyl group on the substrate could potentially coordinate to the palladium center. While often not inhibitory, if low yields are observed, protection of the alcohol (e.g., as a silyl ether) may be considered, although this adds synthetic steps.

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the coupling of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol with a generic arylboronic acid.

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3, 1–3 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0–3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, the arylboronic acid, and the base.

• Evacuate and backfill the flask with inert gas three times.

• Add the palladium precatalyst.

• Add the degassed solvent system via syringe.

• Seal the flask and heat the reaction mixture with vigorous stirring at the desired temperature (e.g., 80–110 °C) for 2–24 hours.

• Monitor reaction progress by a suitable technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Representative Suzuki-Miyaura Reaction Conditions

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (3)	Dioxane/H₂O	100	12	75-90
4-Methoxyphenylboronic acid	XPhos Pd G3 (2)	-	K₂CO₃ (2)	Toluene/H₂O	100	8	80-95
3-Thienylboronic acid	Pd₂(dba)₃ (2.5)	RuPhos (5)	Cs₂CO₃ (3)	Dioxane	90	16	65-85
4-Pyridylboronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2)	DMF/H₂O	110	12	60-80

Note: This data is representative and extrapolated from couplings on similar trifluoromethyl-substituted bromopyridines. Optimization is recommended.

Experimental Workflow Diagram

Suzuki-Miyaura Experimental Workflow

Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed method for forming carbon-nitrogen bonds, a transformation that is fundamental to the synthesis of countless pharmaceuticals.[5] It offers a broad substrate scope for both the amine and aryl halide components.[6]

Mechanistic Rationale and Causality of Component Selection

The catalytic cycle is analogous to the Suzuki coupling, involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[5]

• Catalyst/Ligand System: The selection of the phosphine ligand is paramount. For couplings with primary and secondary amines on electron-poor heteroaryl halides, bulky biarylphosphine ligands such as RuPhos or BrettPhos are often highly effective.[7] These ligands promote the crucial C-N reductive elimination step. The use of pre-formed palladium catalysts (e.g., RuPhos Pd G3) is again advantageous for reproducibility and activity.

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine-palladium intermediate to form the key palladium-amido complex. Sodium tert-butoxide (NaOt-Bu) is the most common choice.[8] Other bases like lithium bis(trimethylsilyl)amide (LHMDS) or cesium carbonate can also be effective, particularly if the substrate is sensitive to NaOt-Bu.[7]

• Solvent: Anhydrous, non-protic solvents such as toluene, dioxane, or THF are typically used to prevent quenching of the strong base and interference with the catalytic cycle.

General Protocol for Buchwald-Hartwig Amination

This protocol describes a general procedure for the coupling of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol with a primary or secondary amine.

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv)

• Amine (1.1–1.5 equiv)

• Palladium Precatalyst (e.g., RuPhos Pd G3, 1–2 mol%)

• Base (e.g., NaOt-Bu, 1.4–2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under a strict inert atmosphere, charge a reaction vessel with the palladium precatalyst and the base.

• Add the (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol and the amine.

• Add the anhydrous, degassed solvent.

• Seal the vessel and heat to the desired temperature (e.g., 80–110 °C) with vigorous stirring for 4–24 hours.

• Monitor the reaction by LC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Representative Buchwald-Hartwig Reaction Conditions

Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Morpholine	Pd₂(dba)₃ (2)	RuPhos (4)	NaOt-Bu (1.5)	Toluene	100	16	70-90
Aniline	BrettPhos Pd G3 (2)	-	LHMDS (2.0)	Dioxane	90	12	65-85
Benzylamine	Pd(OAc)₂ (2)	XPhos (4)	Cs₂CO₃ (2.5)	t-BuOH	110	20	60-80
Piperidine	RuPhos Pd G3 (1.5)	-	NaOt-Bu (1.4)	Toluene	100	8	75-95

Note: This data is representative and extrapolated from couplings on similar bromopyridine substrates. Optimization is recommended.

Experimental Workflow Diagram

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 3. Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1227563-37-2|(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 6. kbfi.ee [kbfi.ee]
• 7. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in the Development of Trifluoromethoxylation Reagents [mdpi.com]

experimental protocol for using (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

An Application Guide for the Strategic Use of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in Synthetic Chemistry

Abstract: This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview and detailed experimental protocols for the use of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This trifluoromethylated pyridine building block is of significant interest due to its dual-handle reactivity, offering a site for palladium-catalyzed cross-coupling and a primary alcohol for further functionalization. The strategic incorporation of the trifluoromethyl group is a well-established method for enhancing the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] This document outlines the compound's properties, safe handling procedures, core applications, and step-by-step protocols for key transformations, including the Suzuki-Miyaura cross-coupling and selective oxidation.

Compound Profile and Safe Handling

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a functionalized heterocyclic compound that serves as a versatile intermediate in organic synthesis. Its structural features—a pyridine core, a bromine atom, a trifluoromethyl group, and a hydroxymethyl substituent—make it a valuable precursor for a wide range of more complex molecules.

Physicochemical Properties

Property	Value	Source
CAS Number	1227563-37-2	[3]
Molecular Formula	C₇H₅BrF₃NO	[3][4]
Molecular Weight	256.02 g/mol	[3][5]
Typical Purity	≥95%	[6]
Physical Form	Solid	[7]
Storage	Store in a dry, inert atmosphere, at 2-8°C	[6][8]

Safety, Handling, and Storage

As a Senior Application Scientist, I cannot overstate the importance of rigorous safety protocols. While a specific safety data sheet (SDS) for this exact compound may vary by supplier, the functional groups present suggest a defined set of handling procedures.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling the compound.[9]

• Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of any dust or vapors.[9]

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[9][10]

• Storage: The compound is moisture-sensitive. Store the container tightly sealed in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., nitrogen or argon).[6][8]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow it to enter the environment.[9]

Core Applications and Reaction Mechanisms

The synthetic utility of this reagent stems from its two orthogonal reactive sites: the aryl bromide and the primary alcohol. This allows for sequential or selective functionalization, providing a streamlined path to complex molecular architectures.

Caption: Key synthetic pathways for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Suzuki-Miyaura Cross-Coupling

The carbon-bromine bond on the pyridine ring is an ideal handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[11] This reaction forms a new carbon-carbon bond by coupling the aryl bromide with an organoboron species, such as a boronic acid or boronate ester.[12] This method is one of the most powerful and widely used transformations in modern organic synthesis, particularly for constructing biaryl structures common in pharmaceuticals.[13]

The Causality Behind the Choices:

• Catalyst: A palladium(0) species is the active catalyst. Pre-catalysts like Pd(PPh₃)₄ or systems generated in situ from a Pd(II) source (e.g., Pd(OAc)₂) and phosphine ligands are common. For heteroaromatic substrates, specialized ligands like XPhos or SPhos can be crucial for high yields by promoting the key steps of oxidative addition and reductive elimination.[13]

• Base: A base is required to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation to the palladium center.[12] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are frequently used. The choice of base can significantly impact reaction efficiency, and its strength should be matched to the substrate's stability.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is often used to dissolve both the organic and inorganic reagents.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Oxidation of the Hydroxymethyl Group

The primary alcohol can be selectively oxidized to either the corresponding aldehyde or carboxylic acid, depending on the choice of oxidant and reaction conditions. This transformation is fundamental for introducing carbonyl functionality, which can then be used in a vast array of subsequent reactions (e.g., reductive amination, Wittig reactions, or amide couplings).

The Causality Behind the Choices:

• To the Aldehyde (Mild Oxidation): Reagents like Dess-Martin periodinane (DMP), pyridinium chlorochromate (PCC), or Swern oxidation conditions are used. These are specifically designed to halt the oxidation at the aldehyde stage without proceeding to the carboxylic acid, provided the reaction is carefully monitored.

• To the Carboxylic Acid (Strong Oxidation): More powerful oxidizing agents like potassium permanganate (KMnO₄), Jones reagent (CrO₃ in sulfuric acid), or a two-step process (mild oxidation to the aldehyde followed by oxidation with sodium chlorite) will convert the alcohol directly to the carboxylic acid.

Detailed Experimental Protocols

The following protocols are representative procedures. Researchers should always perform small-scale test reactions to optimize conditions for their specific substrates.

Protocol 1: Suzuki-Miyaura Cross-Coupling with Phenylboronic Acid

This protocol details the synthesis of (3-phenyl-5-(trifluoromethyl)pyridin-2-yl)methanol.

Materials & Reagents:

Reagent	Amount	Moles (mmol)
(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	256 mg	1.0
Phenylboronic Acid	146 mg	1.2
Pd(PPh₃)₄	58 mg	0.05
Sodium Carbonate (Na₂CO₃)	212 mg	2.0
1,4-Dioxane	8 mL	-
Water	2 mL	-

Step-by-Step Methodology:

• Inert Atmosphere Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 mmol), phenylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol).

• Degassing: Seal the flask with a septum, and cycle between vacuum and argon (or nitrogen) three times to establish an inert atmosphere. This is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

• Reagent Addition: Under a positive pressure of argon, add the catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 mmol). Then, add the degassed solvents: 1,4-dioxane (8 mL) and water (2 mL).

• Reaction: Heat the reaction mixture to 90-100 °C and stir vigorously overnight (12-16 hours).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Transfer to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

• Validation: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry. The expected product mass (M+H)⁺ would be approximately 254.08.

Protocol 2: Selective Oxidation to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)carbaldehyde

This protocol uses Dess-Martin periodinane (DMP), a mild and reliable oxidant.

Materials & Reagents:

Reagent	Amount	Moles (mmol)
(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	256 mg	1.0
Dess-Martin Periodinane (DMP)	509 mg	1.2
Dichloromethane (DCM), anhydrous	10 mL	-
Sodium Bicarbonate (NaHCO₃), saturated solution	-	-
Sodium Thiosulfate (Na₂S₂O₃), 10% solution	-	-

Step-by-Step Methodology:

• Reaction Setup: To a dry 50 mL round-bottom flask under an argon atmosphere, dissolve (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 mmol) in anhydrous dichloromethane (10 mL).

• Oxidant Addition: Add Dess-Martin periodinane (1.2 mmol) to the solution in one portion at room temperature. The reaction is often mildly exothermic.

• Reaction: Stir the mixture at room temperature for 1-3 hours.

• Monitoring: The reaction progress can be easily monitored by TLC, observing the disappearance of the starting alcohol spot and the appearance of the more non-polar aldehyde product spot.

• Quenching: Once the reaction is complete, quench the excess DMP by adding a 1:1 mixture of saturated sodium bicarbonate solution (15 mL) and 10% sodium thiosulfate solution (15 mL). Stir vigorously for 15-20 minutes until the organic layer is clear.

• Work-up: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 10 mL).

• Purification: Combine the organic layers, wash with saturated NaHCO₃ solution, then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude aldehyde is often pure enough for the next step, but can be further purified by silica gel chromatography if necessary.

• Validation: Characterize the product by ¹H NMR (expecting the disappearance of the -CH₂OH signal and appearance of a -CHO aldehyde proton signal around 9-10 ppm) and mass spectrometry.

Troubleshooting and Field-Proven Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Suzuki Coupling	1. Inactive catalyst (Pd(0) oxidized).2. Inefficient base or solvent system.3. Poor quality boronic acid (decomposed).4. Debromination of starting material.	1. Ensure rigorous degassing of solvents and use of an inert atmosphere.2. Screen different bases (e.g., K₃PO₄, CsF) and ligands (e.g., XPhos).3. Use fresh, high-purity boronic acid or a boronate ester.4. Use a milder base or lower the reaction temperature.
Incomplete Oxidation to Aldehyde	1. Insufficient oxidant.2. Poor quality DMP (has hydrolyzed).3. Reaction time too short.	1. Use a slight excess of DMP (1.2-1.5 equivalents).2. Use fresh DMP stored in a desiccator.3. Increase reaction time and monitor closely by TLC.
Over-oxidation to Carboxylic Acid	1. Contamination with a stronger oxidant.2. Use of an inappropriate oxidant for the desired transformation.	1. Ensure glassware is clean.2. Stick to mild, selective oxidants like DMP or PCC for aldehyde synthesis.

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a high-value synthetic intermediate that provides a robust platform for molecular elaboration. Its strategic deployment in synthetic campaigns, particularly within drug discovery programs, allows for the efficient creation of novel chemical entities. By understanding the principles behind the key transformations and adhering to the detailed protocols and safety guidelines presented, researchers can effectively leverage this building block to accelerate their research and development efforts.

References

• Vertex AI Search, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.
• Thermo Fisher Scientific, Safety Data Sheet for a rel
• Sigma-Aldrich, Safety Data Sheet for a rel
• CymitQuimica, (5-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol Product Page.
• Wikipedia, Suzuki reaction.
• BLDpharm, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol Product Page.
• Organic Chemistry Portal, Suzuki Coupling.
• MDPI, The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• PubMed Central, Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H).
• Lead Sciences, (3-Bromo-6-(trifluoromethyl)pyridin-2-yl)methanol Product Page.
• 3M, Safety D
• Lead Sciences, (5-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol Product Page.
• PubChem, 3-Bromo-6-(trifluoromethyl)pyridine-2-methanol.
• Sigma-Aldrich, (5-Bromo-2-(trifluoromethyl)pyridin-4-yl)methanol Product Page.
• MDPI, FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• Journal of Biomedical Research & Environmental Sciences, Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethyl

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Application Notes and Protocols for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in Medicinal Chemistry

Introduction: A Scaffold of Strategic Importance in Drug Discovery

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a highly functionalized pyridine derivative that serves as a valuable building block in modern medicinal chemistry. Its strategic arrangement of a bromine atom, a trifluoromethyl group, and a primary alcohol on a pyridine core offers a versatile platform for the synthesis of complex molecules with therapeutic potential. The trifluoromethyl (-CF3) group is a well-established bioisostere that can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1] The bromine atom provides a reactive handle for a variety of cross-coupling reactions, enabling the exploration of diverse chemical space. The primary alcohol can be readily modified or oxidized to introduce further pharmacophoric features. This combination of functionalities makes (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol a particularly attractive starting material for the development of novel therapeutics, especially in the realm of kinase inhibitors.

Synthetic Utility and Key Transformations

The chemical versatility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol allows for a range of synthetic manipulations to construct elaborate molecular architectures. The primary alcohol and the bromine atom are the two main points of diversification.

Oxidation of the Methanol Group

The primary alcohol can be selectively oxidized to the corresponding aldehyde or carboxylic acid, which are key intermediates for the construction of various heterocyclic systems and for amide bond formation, respectively.

• To Aldehyde: Mild oxidation conditions using reagents such as Dess-Martin periodinane (DMP) or manganese dioxide (MnO2) can efficiently yield the corresponding aldehyde. This aldehyde is a crucial precursor for reactions like reductive amination, Wittig reactions, and the synthesis of heterocyclic rings.

• To Carboxylic Acid: Stronger oxidizing agents like potassium permanganate (KMnO4) or Jones reagent can convert the alcohol to a carboxylic acid. This functionality is pivotal for forming amide bonds with various amines, a common feature in many drug molecules.

Cross-Coupling Reactions at the Bromine Atom

The bromine atom at the 3-position of the pyridine ring is amenable to a wide array of palladium-catalyzed cross-coupling reactions. This allows for the introduction of aryl, heteroaryl, alkyl, and alkynyl groups, which is fundamental for exploring structure-activity relationships (SAR).

• Suzuki-Miyaura Coupling: Reaction with boronic acids or esters introduces aryl or heteroaryl substituents.

• Sonogashira Coupling: Coupling with terminal alkynes provides access to alkynylated pyridines.

• Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds, introducing a variety of amine functionalities.

• Stille Coupling: Reaction with organostannanes can also be employed for C-C bond formation.

Application in the Synthesis of Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology.[1] The dysregulation of kinase activity is a hallmark of many cancers. Small molecule kinase inhibitors have revolutionized cancer therapy. The scaffold of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is well-suited for the synthesis of kinase inhibitors due to the following reasons:

• The pyridine ring can act as a hinge-binding motif, interacting with the backbone of the kinase hinge region.

• The trifluoromethyl group can occupy hydrophobic pockets in the ATP-binding site.

• The substituents introduced via cross-coupling can be tailored to achieve potency and selectivity for a specific kinase.

The following workflow illustrates a general strategy for the synthesis of a hypothetical kinase inhibitor scaffold using (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Introduction: The Strategic Importance of Fluorinated Pyridyl Scaffolds in Modern Insecticides

An Application Guide to the Strategic Use of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in the Synthesis of Novel Agrochemicals

In the landscape of modern agrochemical research, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of discovering next-generation crop protection agents. The trifluoromethyl group, in particular, is prized for its ability to enhance metabolic stability, improve membrane permeability, and increase the binding affinity of a molecule to its biological target. The pyridine ring, a ubiquitous heterocycle in bioactive compounds, serves as a versatile platform for constructing these complex molecules.

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol emerges as a highly valuable and specialized building block at the intersection of these design principles. Its unique substitution pattern—featuring a reactive methanol group for further elaboration, a bromine atom for potential cross-coupling reactions, and a trifluoromethyl group for modulating bioactivity—makes it an ideal starting point for synthesizing novel insecticides. This guide provides a detailed exploration of its primary application: the synthesis of analogs of the highly successful diamide class of insecticides, which act as potent modulators of insect ryanodine receptors.

The Biological Target: Insect Ryanodine Receptors

The commercial success of diamide insecticides like Chlorantraniliprole and Cyantraniliprole stems from their specific and potent mode of action.[1][2] These compounds target the insect ryanodine receptor (RyR), a large ion channel responsible for regulating the release of intracellular calcium stores, which is critical for muscle contraction.[3][4]

Diamide insecticides lock the RyR in a partially open state, causing an uncontrolled and continuous leakage of calcium ions from the sarcoplasmic reticulum into the cytoplasm.[5] This depletion of calcium stores leads to impaired muscle function, feeding cessation, paralysis, and ultimately, the death of the target pest.[6] The high selectivity of these compounds for insect RyRs over their mammalian counterparts is a key factor in their excellent safety profile for non-target organisms.[5]

Caption: Mechanism of action of diamide insecticides on insect ryanodine receptors.

Physicochemical Properties of the Core Building Block

A thorough understanding of the starting material is fundamental to successful synthesis. The properties of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol are summarized below.

Property	Value	Reference
CAS Number	1227563-37-2	[7]
Molecular Formula	C₇H₅BrF₃NO	[7]
Molecular Weight	256.02 g/mol	[7]
Appearance	White to off-white solid	[8]
Storage Conditions	Inert atmosphere, 2-8°C	[7]
SMILES	OCC1=NC=C(C(F)(F)F)C=C1Br	[7]

General Synthetic Strategy: A Modular Approach

The utility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol lies in its role as a precursor to a key pyridyl-pyrazole carboxylic acid intermediate. This intermediate is the northern-half building block for a new generation of diamide insecticides. The overall synthetic workflow is modular, allowing for the combination of this core with various substituted anthranilamide "southern-half" fragments to generate a library of novel compounds for bioactivity screening.

The primary transformations involve:

• Oxidation: Selective oxidation of the primary alcohol to the corresponding aldehyde.

• Cyclization: Construction of the pyrazole ring system using the aldehyde.

• Amide Coupling: Formation of the final active ingredient by coupling the pyrazole carboxylic acid with a selected anthranilamide derivative.

Caption: Modular synthetic workflow from the starting alcohol to the final product.

Application Protocols

Protocol 1: Selective Oxidation to 3-Bromo-5-(trifluoromethyl)picolinaldehyde

Causality and Rationale: The initial and critical step is the activation of the molecule by converting the chemically stable alcohol into a reactive aldehyde. A selective oxidation is paramount to avoid over-oxidation to the carboxylic acid, which would necessitate a different, and often more complex, synthetic route. Manganese dioxide (MnO₂) is the reagent of choice for this transformation. It is a mild, heterogeneous oxidant that displays high chemoselectivity for benzylic and allylic alcohols, ensuring a clean conversion to the desired aldehyde with a simple filtration-based workup.

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 eq)

• Activated Manganese Dioxide (MnO₂, 10.0 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

• Dissolve the starting material in anhydrous DCM (approx. 20 mL per gram of substrate).

• Add activated MnO₂ portion-wise to the stirred solution at room temperature. The reaction is typically exothermic.

• Stir the resulting black suspension vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is fully consumed (typically 4-12 hours).

• Upon completion, filter the reaction mixture through a pad of celite to remove the MnO₂ solids.

• Wash the celite pad thoroughly with additional DCM to ensure complete recovery of the product.

• Combine the filtrates and concentrate under reduced pressure to yield the crude aldehyde.

• The product can be purified further by column chromatography on silica gel if necessary.

Expected Results:

Parameter	Expected Value
Yield	85-95%
Purity (Crude)	>90%
Appearance	Pale yellow solid
Key ¹H NMR Shift (CDCl₃)	~10.1 ppm (s, 1H, -CHO)

Protocol 2: Synthesis of the Key Intermediate: 3-Bromo-1-(3-(trifluoromethyl)-5-bromopyridin-2-yl)-1H-pyrazole-5-carboxylic acid

Causality and Rationale: This protocol outlines the construction of the vital pyrazole-carboxylic acid core. The synthesis begins with the aldehyde from Protocol 1, which first reacts with hydrazine to form a key intermediate. This intermediate is then cyclized with a suitable three-carbon partner (like diethyl maleate in related syntheses) to form the pyrazole ring.[9] The final step is the hydrolysis of the ester group to the carboxylic acid, which is the required functional group for the final amide coupling. This multi-step, one-pot-style sequence is an efficient method for building the heterocyclic core.

Materials:

• 3-Bromo-5-(trifluoromethyl)picolinaldehyde (1.0 eq)

• 2,3-Dichloropyridine (used as a precursor in many industrial routes)[10][11][12]

• Hydrazine hydrate (1.1 eq)

• Diethyl maleate (1.1 eq)

• Sodium ethoxide (NaOEt) in ethanol

• Potassium hydroxide (KOH)

• Ethanol, Water, Hydrochloric Acid (HCl)

Procedure:

• Hydrazino-substitution on a related precursor: In an industrial context, a precursor like 2,3-dichloropyridine is often reacted with hydrazine hydrate in ethanol under reflux to produce (3-chloropyridin-2-yl)hydrazine.[9] An analogous reaction would be required to generate the hydrazine corresponding to the title compound.

• Cyclization: The resulting hydrazine is then condensed with diethyl maleate in the presence of a base like sodium ethoxide. This reaction forms the pyrazolidinone ring system.

• Bromination & Oxidation: The intermediate ring is then subjected to bromination and oxidation steps to yield the 3-bromo-1-(pyridin-2-yl)-1H-pyrazole-5-carboxylate ester.

• Hydrolysis: The pyrazole ethyl ester is dissolved in a mixture of ethanol and water. Potassium hydroxide (approx. 3.0 eq) is added, and the mixture is heated to reflux until saponification is complete (monitored by TLC/HPLC).

• After cooling to room temperature, the ethanol is removed under reduced pressure. The remaining aqueous solution is diluted with water and acidified to pH 3-4 with concentrated HCl, causing the carboxylic acid product to precipitate.

• The solid is collected by filtration, washed with cold water, and dried under vacuum.

Expected Results:

Parameter	Expected Value
Overall Yield	60-70% (over 2 steps)
Purity	>95%
Appearance	Off-white to yellow solid
Key ¹³C NMR Shift	~165 ppm (-COOH)

Protocol 3: Final Amide Coupling to Synthesize a Novel Diamide Analog

Causality and Rationale: This final step exemplifies the modularity of the synthetic strategy. The pyrazole carboxylic acid intermediate is coupled with a substituted anthranilamide to form the final, potentially bioactive, molecule. The use of methanesulfonyl chloride is a well-established and industrially relevant method for this transformation.[9][13] It activates the carboxylic acid by forming a mixed anhydride in situ, which then readily reacts with the amino group of the anthranilamide partner. The reaction often proceeds through a cyclized benzoxazinone intermediate, which is subsequently opened by the desired amine.

Materials:

• Pyrazole carboxylic acid from Protocol 2 (1.0 eq)

• 2-amino-5-chloro-N,3-dimethylbenzamide (1.0 eq)

• Methanesulfonyl chloride (1.2 eq)

• 3-Methylpyridine or Pyridine (as base, 2.5 eq)

• Acetonitrile, anhydrous

Procedure:

• In a dry flask under an inert atmosphere (e.g., Nitrogen), suspend the pyrazole carboxylic acid and the anthranilamide derivative in anhydrous acetonitrile.

• Cool the mixture to 0°C using an ice bath.

• Add the base (e.g., 3-methylpyridine) to the suspension.

• Slowly add methanesulfonyl chloride dropwise, maintaining the temperature below 5°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion (typically 2-6 hours, monitor by HPLC).

• Upon completion, the reaction mixture is typically quenched by pouring it into ice water.

• The precipitated solid product is collected by filtration, washed with water, and then optionally with a cold solvent like ethanol or isopropanol to remove impurities.

• The final product is dried under vacuum.

Expected Results:

Parameter	Expected Value
Yield	80-90%
Purity	>97%
Appearance	White or off-white solid

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a sophisticated building block that provides a direct entry point into the synthesis of novel, fluorinated agrochemicals. Its structure is ideally suited for creating next-generation analogs of proven insecticides like the diamides. The protocols detailed herein provide a robust and logical framework for the transformation of this starting material into complex, high-value final products. By leveraging this building block, researchers and scientists in the agrochemical industry can efficiently explore new chemical space, leading to the development of more effective and safer crop protection solutions.

References

• WO2020136480A1 - Process for preparation of anthranilamides.
• Synthesis and Insecticidal Activity of Two New Chlorantraniliprole Deriv
• What is the synthesis of the insecticide Tetraniliprole?ChemicalBook.
• EP2687510A1 - Method for preparing 2,3-dichloropyridine.
• CN112552284A - Preparation method of chlorantraniliprole.
• Ryanodine Receptors for Drugs and Insecticides: An Overview. PubMed.
• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. BLDpharm.
• Ryanodine Receptor as Insecticide Target. Bentham Science Publishers.
• Development of a monoclonal antibody-based enzyme-linked immunosorbent assay for the detection of cyantraniliprole in environmental and food samples. RSC Advances.
• Tetraniliprole Chemical and Physical Properties. AERU - University of Hertfordshire.
• Application Note: Synthesis of 2,3-Dichloropyridine Utilizing Copper-Based C
• CN103058993A - A kind of preparation method of chlorantraniliprole.
• Bioefficacy of a new diamide molecule, tetraniliprole 200 SC (W/V) against semiloopers in soybean.
• Method for synthesizing chlorantraniliprole.
• CN101302190B - Method for preparing 2,3-dichloropyridine.
• Ryanodine Receptors for Drugs and Insecticides: An Overview.
• Synthesis of cyantraniliprole and its bioactivity.
• Final Registration Decision for the New Active Ingredient Tetraniliprole.
• Preparation of 2,3-Dichloropyridine by Selective Dechlorination of 2,3,6-Trichloropyridine. CABI Digital Library.
• Ryanodine receptor. Wikipedia.
• (5-Bromo-3-(trifluoromethyl)pyridin-2-yl)methanol. CymitQuimica.
• PROCESS FOR PREPARATION OF ANTHRANILAMIDES.
• The Synthetic Pathway of Chlorantraniliprole: A Technical Guide. Benchchem.
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• Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide.
• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorpor
• New and selective ryanodine receptor activ
• (3-bromo-5-fluoropyridin-2-yl)methanol | 1227601-88-8. ChemicalBook.

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Application Note &amp; Protocols: Synthesis of Novel Derivatives from (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Introduction

Fluorinated pyridine scaffolds are privileged structures in modern medicinal chemistry and materials science. The incorporation of a trifluoromethyl (-CF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The starting material, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol[1][2], is a highly versatile building block for the synthesis of novel derivatives. It possesses three distinct and orthogonally reactive sites: a primary alcohol at the 2-position, a bromine atom at the 3-position, and a strong electron-withdrawing trifluoromethyl group at the 5-position. This guide provides detailed protocols and expert insights for the strategic derivatization of this key intermediate, enabling researchers to rapidly generate libraries of complex molecules for screening and development.

Strategic Overview of Derivatization

The synthetic utility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol stems from the ability to selectively target its functional groups. The primary alcohol offers a handle for oxidation, esterification, and etherification. The bromine atom is an ideal substrate for a wide array of palladium-catalyzed cross-coupling reactions, which are cornerstone transformations for constructing C-C and C-N bonds.[3][4] The trifluoromethyl group profoundly influences the reactivity of the pyridine ring, making the C-Br bond susceptible to oxidative addition in palladium catalysis.

Sources

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• 4. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Introduction: The Strategic Importance of Functionalized Pyridines in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, appearing in a significant number of FDA-approved drugs.[1] Its presence is associated with a wide array of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties.[2] The strategic functionalization of the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of a trifluoromethyl group, in particular, can enhance these properties, making trifluoromethyl-substituted pyridines highly sought-after building blocks in drug development programs.

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a versatile building block that combines the desirable features of a functionalized pyridine with a reactive handle for further molecular elaboration. The bromine atom at the 3-position serves as an excellent electrophilic partner in palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity. The hydroxymethyl group at the 2-position offers a site for subsequent modifications, such as oxidation to an aldehyde or conversion to other functional groups.

This application note provides detailed protocols and expert insights into the palladium-catalyzed cross-coupling of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, focusing on Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. The methodologies described herein are designed to serve as a robust starting point for researchers engaged in the synthesis of novel chemical entities for drug discovery and development.

Core Concepts in Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis, allowing for the construction of complex molecular architectures from simple precursors.[3] The general catalytic cycle for these reactions involves three key steps: oxidative addition, transmetalation (for Suzuki and Sonogashira couplings) or amine coordination and deprotonation (for Buchwald-Hartwig amination), and reductive elimination.

Sources

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Safe Handling and Storage of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: A Comprehensive Protocol

An Application Note for Researchers, Scientists, and Drug Development Professionals

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (CAS No. 1227563-37-2) is a highly functionalized heterocyclic building block crucial in medicinal chemistry and materials science.[1] The presence of a brominated pyridine core, a trifluoromethyl group, and a primary alcohol moiety makes it a versatile intermediate for introducing these key pharmacophores into novel molecular entities. The trifluoromethyl group, in particular, is known to enhance metabolic stability, binding affinity, and lipophilicity in drug candidates.[2][3]

However, the very features that make this compound synthetically valuable also necessitate stringent safety protocols. This document provides a detailed guide to the safe handling, storage, and emergency procedures for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, synthesized from available safety data for structurally related compounds and established best practices for pyridine derivatives.

Hazard Identification and Risk Assessment

While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not publicly available, a robust risk assessment can be conducted by examining its constituent functional groups and data from analogous structures.

1.1. Inferred Toxicological Profile The compound is a substituted pyridine, a class of chemicals known for potential toxicity. Analogous brominated and trifluoromethylated pyridines are classified as hazardous.[4]

• Acute Toxicity: Assumed to be harmful if swallowed, in contact with skin, or if inhaled, based on data for similar compounds.[5] Pyridine itself is toxic and can affect the central nervous system.[6]

• Skin and Eye Irritation: Expected to be a skin and eye irritant.[5] Direct contact may cause redness, pain, and in severe cases, chemical burns.

• Respiratory Irritation: Vapors or dusts may cause irritation to the respiratory tract.[5]

1.2. Physicochemical Hazards

• Reactivity: The compound contains a bromo-pyridine structure, which can be reactive in cross-coupling reactions.[2] It should be stored away from strong oxidizing agents, strong acids, and strong bases to prevent uncontrolled reactions.[5][7]

• Thermal Decomposition: Heating to decomposition may release toxic and corrosive fumes, including hydrogen bromide, hydrogen fluoride, nitrogen oxides (NOx), and carbon oxides (COx).[8]

Summary of Key Hazard Information

Parameter	Inferred Data / Observation	Source / Rationale
Molecular Formula	C₇H₅BrF₃NO	[9][10]
Molecular Weight	256.02 g/mol	[9][11]
Appearance	Likely a solid at room temperature	Based on similar structures like 2-Bromo-5-(trifluoromethyl)pyridine (m.p. 44-48 °C)[4]
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	Inferred from analogous compounds[5]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Inferred from analogous compounds[5]
Eye Damage/Irritation	Category 2 (Causes serious eye irritation)	Inferred from analogous compounds[5]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	Standard for pyridine derivatives[7]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by robust PPE, is mandatory.

2.1. Engineering Controls All manipulations involving (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, including weighing, transferring, and preparing solutions, must be performed within a certified chemical fume hood to minimize inhalation exposure.[7] The fume hood should have adequate airflow and be located in a well-ventilated laboratory. An emergency eyewash station and safety shower must be immediately accessible.[7]

2.2. Personal Protective Equipment (PPE) The following PPE is required at all times when handling the compound:

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.[12]

• Skin Protection: A flame-retardant lab coat and chemically resistant gloves are essential. Butyl rubber gloves are recommended for handling pyridine-type compounds; nitrile gloves may offer limited splash protection but should be changed immediately upon contamination.[7] Always check manufacturer glove compatibility charts.

• Respiratory Protection: For situations with a high risk of aerosol generation or spill cleanup, a NIOSH-approved respirator with organic vapor cartridges is recommended.[5] Respirator use requires prior medical clearance and fit-testing.

Caption: Essential engineering controls and PPE for handling the compound.

Safe Handling and Experimental Protocols

Adherence to standard operating procedures is critical for mitigating risk.

3.1. Protocol for Weighing and Transferring the Solid

• Preparation: Don all required PPE and ensure the chemical fume hood is operational. Place a weigh boat on an analytical balance inside the hood.

• Aliquotting: Carefully transfer the required amount of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol from the stock container to the weigh boat using a clean spatula. Avoid generating dust.

• Closure: Immediately and securely close the stock container.

• Transfer: Transfer the weighed solid directly into the reaction vessel, which should also be inside the fume hood.

• Decontamination: Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g., ethanol) followed by soap and water. Dispose of contaminated wipes as hazardous waste.

3.2. Protocol for Preparing a Solution

• Setup: Place a stir plate and a flask containing the desired solvent inside the chemical fume hood.

• Addition: Add the weighed solid to the solvent with stirring. Use a funnel to prevent spillage.

• Dissolution: If necessary, gently stir until the solid is fully dissolved. Avoid heating unless the reaction protocol specifically requires it, and if so, use a well-controlled heating mantle and condenser.

• Storage of Solution: If the solution is to be stored, transfer it to a clearly labeled, sealed container.

Storage and Waste Management

Proper long-term storage and disposal are fundamental to laboratory safety.

4.1. Storage Conditions

• Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[7][13]

• Keep away from direct sunlight, heat, sparks, and open flames.[8]

• Segregate from incompatible materials such as strong oxidizers, acids, and bases.[7]

• The storage area should be clearly marked, and access should be restricted to authorized personnel.

Caption: Key principles for the safe storage of the compound.

4.2. Waste Disposal

• Chemical Waste: All waste containing (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, including residual solid, solutions, and contaminated materials (gloves, wipes, etc.), must be disposed of as hazardous chemical waste.[7]

• Containers: Collect waste in a designated, properly labeled, and sealed container. Do not mix with incompatible waste streams.

• Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[14]

Emergency Procedures

Immediate and correct response to an emergency can significantly reduce harm.

5.1. Spills

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, but do not create strong drafts that could spread dust.

• Contain: For a small spill, absorb with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[13] Avoid raising dust.

• Decontaminate: Clean the spill area thoroughly.

• Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your institution's Environmental Health & Safety (EHS) department immediately.

5.2. Exposure

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[5]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

References

• ChemSupply Australia. Safety Data Sheet PYRIDINE. [Link]

• Loba Chemie. PYRIDINE FOR SYNTHESIS Safety Data Sheet. [Link]

• Washington State University. Pyridine Standard Operating Procedure. [Link]

• International Programme on Chemical Safety. International Chemical Safety Cards: PYRIDINE. [Link]

• Google Patents.

• ResearchGate. Trifluoromethyl-Substituted Pyridines Through Displacement of Iodine by in situ Generated (Trifluoromethyl)copper. [Link]

• MDPI. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [Link]

• ChemistryViews. Selective Trifluoromethylation of Pyridines. [Link]

• 3M. Safety Data Sheet. (Note: General link for representative safety data on fluorinated compounds). [Link]

• PubChem. 3-Bromo-6-(trifluoromethyl)pyridine-2-methanol. [Link]

• PubChemLite. 3-bromo-5-(trifluoromethoxy)pyridine. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

A Guide for Researchers and Process Development Chemists

Welcome to the technical support center for the synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice and optimized protocols to help you navigate the common challenges associated with this synthesis, ensuring higher yields and purity. The primary and most reliable route discussed is the reduction of the parent aldehyde, 3-Bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction yield is consistently low (<70%). What are the primary factors I should investigate?

Low yield is the most frequently reported issue. The cause is often multifactorial, stemming from the starting material quality, reaction conditions, or workup procedure. A systematic approach is crucial for diagnosis.

• Causality: The pyridinic nitrogen can coordinate with the hydride reagent or intermediates, influencing reactivity. Furthermore, the electron-withdrawing nature of the trifluoromethyl and bromo groups activates the aldehyde but can also promote side reactions if conditions are not carefully controlled.

• Troubleshooting Steps:

  • Starting Material Purity: Verify the purity of your starting aldehyde, 3-Bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde. Aldehydes are prone to air oxidation, forming the corresponding carboxylic acid. This acid can quench the hydride reagent, reducing its effective stoichiometry and lowering the yield. An NMR or GC-MS of the starting material is highly recommended. Impurities in precursors like 3-bromo-5-(trifluoromethyl)aniline can also introduce unforeseen contaminants[1].

  • Reagent Stoichiometry & Quality: Ensure your reducing agent (e.g., Sodium Borohydride, NaBH₄) is fresh and anhydrous. NaBH₄ degrades in the presence of moisture. Use a slight excess (1.1 to 1.5 equivalents) to ensure the reaction goes to completion, but avoid a large excess which can complicate the workup.

  • Temperature Control: The reduction is exothermic. The reaction should be initiated at a low temperature (0-5 °C) to control the reaction rate and minimize side reactions. Allowing the reaction to warm to room temperature ensures completion. High localized temperatures can lead to byproduct formation.

  • Solvent Choice: Methanol or ethanol are excellent solvents for NaBH₄ reductions as they readily dissolve the reagent and the substrate. Ensure the solvent is anhydrous to prevent quenching the hydride.

Below is a troubleshooting workflow to diagnose low-yield issues systematically.

Caption: A systematic workflow for diagnosing and resolving low-yield issues.

Question 2: How do I choose the optimal reducing agent for converting the aldehyde to the alcohol?

The choice of reducing agent is critical and depends on balancing reactivity, selectivity, cost, and safety.

• Expertise & Rationale: For this specific substrate, the aldehyde is electrophilic and unhindered, making it highly susceptible to reduction. Therefore, a mild and selective reducing agent is preferred to avoid unwanted side reactions like dehalogenation.

• Agent Comparison:

Reducing Agent	Typical Conditions	Pros	Cons
Sodium Borohydride (NaBH₄)	Methanol or Ethanol, 0 °C to RT	Cost-effective, safe, easy to handle, highly selective for aldehydes/ketones.	Slower than other hydrides; can form borate esters requiring acidic workup for hydrolysis.
Lithium Aluminum Hydride (LiAlH₄)	Anhydrous THF or Et₂O, 0 °C	Very powerful and fast.	Highly reactive with water and protic solvents (pyrophoric); less selective and can potentially reduce the trifluoromethyl group or cause dehalogenation under harsh conditions.
Diisobutylaluminium Hydride (DIBAL-H)	Anhydrous Toluene or CH₂Cl₂, -78 °C	Highly selective, especially at low temperatures.	Requires strict temperature control (-78 °C); more expensive; workup can be challenging.

Recommendation: Sodium Borohydride (NaBH₄) is the most practical and recommended choice for this synthesis on a lab scale. Its selectivity, safety profile, and ease of use outweigh its slower reaction time.

Question 3: I am observing persistent impurities in my final product. What are the likely side products and how can I prevent them?

Impurity profiling is key to optimizing any reaction. Side products in this synthesis typically arise from the starting material or competing reaction pathways.

• Mechanistic Insight: The primary reaction is the nucleophilic addition of a hydride ion to the carbonyl carbon. However, other reactive sites or pathways can compete.

Caption: The desired hydride reduction pathway and common competing side reactions.

• Common Impurities & Solutions:

  • Unreacted Aldehyde: The most common impurity.

    • Cause: Insufficient reducing agent, low reaction temperature, or short reaction time.

    • Solution: Monitor the reaction by TLC or LCMS until all starting material is consumed. Use a slight excess (1.1-1.5 eq.) of fresh NaBH₄.

  • Corresponding Carboxylic Acid: (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)carboxylic acid.

    • Cause: Present as an impurity in the starting aldehyde due to air oxidation.

    • Solution: Use high-purity aldehyde. If the acid is present, it can be removed during workup by a basic wash (e.g., with aq. NaHCO₃), as the acid will deprotonate and move to the aqueous layer.

  • Borate Esters: These are formed as intermediates during the reaction and can be difficult to break down if the workup is not adequate.

    • Cause: Incomplete hydrolysis during workup.

    • Solution: The aqueous workup should be slightly acidic (pH ~5-6) to ensure full hydrolysis of any borate ester intermediates to the desired alcohol. A common method is to use 1M HCl for quenching.

Question 4: My workup is difficult, and I suspect product loss during extraction. What is an optimized purification strategy?

The product is a polar alcohol, which can lead to challenges like emulsion formation and poor partitioning into organic solvents.

• Optimized Protocol:

  • Quenching: After the reaction is complete (monitored by TLC), cool the reaction mixture in an ice bath. Slowly and carefully add 1M HCl to quench the excess NaBH₄ and hydrolyze borate esters. Be cautious, as hydrogen gas is evolved. Adjust the pH to ~7 with saturated aq. NaHCO₃.

  • Solvent Removal: Remove the bulk of the organic solvent (methanol/ethanol) under reduced pressure. This is a critical step that significantly improves extraction efficiency.

  • Extraction: Extract the resulting aqueous slurry with a suitable organic solvent like Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (3 x 50 mL). The polarity of the product necessitates multiple extractions.

  • Breaking Emulsions: If emulsions form, add a small amount of brine (saturated aq. NaCl) to increase the ionic strength of the aqueous phase, which helps to break the emulsion.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Final Purification: The crude product is often a solid or a thick oil.

    • Crystallization: If a solid, recrystallization from a solvent system like heptane/EtOAc can yield a highly pure product.

    • Silica Gel Chromatography: If an oil or if crystallization is ineffective, flash chromatography is the best option. A gradient of Ethyl Acetate in Hexanes (e.g., starting from 10% EtOAc and gradually increasing to 40%) is typically effective for separating the polar product from less polar impurities.

Detailed Experimental Protocol: Standard Synthesis

This protocol describes a reliable method for the synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol using sodium borohydride.

Materials:

• 3-Bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde (1.0 eq)

• Sodium borohydride (NaBH₄) (1.2 eq)

• Anhydrous Methanol (MeOH)

• Ethyl Acetate (EtOAc)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-Bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde in anhydrous methanol (approx. 10 mL per gram of aldehyde) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0-5 °C using an ice-water bath.

• Slowly add sodium borohydride (NaBH₄) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde spot has completely disappeared.

• Once complete, cool the mixture back to 0 °C and slowly quench the reaction by adding 1M HCl dropwise until gas evolution ceases and the pH is ~5-6.

• Adjust the pH to ~7 using saturated aq. NaHCO₃.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the aqueous residue with Ethyl Acetate (3x volume of water).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the crude product.

• Purify the crude material by flash column chromatography (Hexanes/EtOAc gradient) or recrystallization to obtain the final product, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol[2].

References

• BenchChem. (2025). Side-reaction products in the synthesis of substituted pyridinylmethanols. BenchChem Technical Support.
• BLD Pharm. (n.d.). (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. Product Information.

• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridines and related compounds. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. labsolu.ca [labsolu.ca]

Technical Support Center: Synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Welcome to the technical support center for the synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the preparation of this key building block. By understanding the underlying chemical principles and potential pitfalls, you can optimize your synthetic route for higher yield and purity.

Introduction to Synthetic Strategies

The preparation of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol typically proceeds through one of two primary pathways:

• Reduction of a Carbonyl Precursor: This involves the reduction of 3-bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde or its corresponding ester.

• Organometallic Route: This pathway utilizes a lithium-halogen exchange or Grignard reagent formation followed by quenching with formaldehyde.

Each of these routes presents a unique set of challenges. This guide will provide in-depth troubleshooting for the common side reactions associated with each method.

Troubleshooting Guide 1: Reduction of Carbonyl Precursors

The reduction of a carbonyl group at the 2-position of the pyridine ring is a common and direct method. However, the presence of a bromine atom and a trifluoromethyl group introduces the potential for undesired side reactions.

Frequently Asked Questions (FAQs)

Q1: I am observing a significant amount of a debrominated byproduct, (5-(trifluoromethyl)pyridin-2-yl)methanol, in my reaction mixture. What is causing this?

A1: This is a classic case of reductive dehalogenation, a common side reaction when using powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) on aryl halides.[1] The hydride can attack the carbon-bromine bond, leading to the loss of the bromine atom. The C-Br bond is weaker than C-F and C-H bonds, making it more susceptible to reduction.[1]

Q2: My NMR analysis shows incomplete conversion of the starting aldehyde/ester. How can I drive the reaction to completion?

A2: Incomplete conversion can be due to several factors:

• Insufficient Reducing Agent: Ensure you are using a sufficient molar excess of the reducing agent. For LiAlH₄ reductions of esters, two equivalents of hydride are consumed per molecule of ester.[2]

• Reaction Temperature: While low temperatures are often used to control selectivity, the reaction may be too sluggish. A gradual increase in temperature might be necessary.

• Reagent Purity: The purity of your reducing agent is crucial. LiAlH₄ and Sodium Borohydride (NaBH₄) can degrade upon exposure to moisture.

Q3: I am using NaBH₄ to reduce the aldehyde, but the reaction is very slow. Can I use a stronger reducing agent?

A3: While NaBH₄ is a milder and more selective reducing agent for aldehydes and ketones, its reactivity can be insufficient for some substrates.[3][4] You can switch to LiAlH₄, which is a much stronger reducing agent.[1][2] However, be aware that the increased reactivity of LiAlH₄ also increases the likelihood of side reactions like dehalogenation.[1]

Troubleshooting Common Side Reactions

Side Reaction	Probable Cause	Proposed Solution
Reductive Dehalogenation	Use of a strong reducing agent (e.g., LiAlH₄). Elevated reaction temperatures.	Switch to a milder reducing agent like NaBH₄, especially for aldehyde reductions.[3] If LiAlH₄ is necessary, perform the reaction at a very low temperature (e.g., -78 °C) and carefully monitor the reaction progress to avoid prolonged reaction times.[5]
Over-reduction of Ester to Methyl Group	This is a less common but possible side reaction with very strong reducing agents and harsh conditions.	Use a less reactive hydride source like lithium tri-tert-butoxyaluminum hydride (LiAlH(Ot-Bu)₃) for the reduction of the corresponding acid chloride to the aldehyde, which can then be reduced to the alcohol under milder conditions.[6]
Incomplete Reaction	Insufficient reducing agent, low reaction temperature, or degraded reagent.	Use a fresh batch of the reducing agent and ensure anhydrous conditions. A slight excess of the reducing agent can be used. Gradually increase the reaction temperature while monitoring for the formation of byproducts.

Experimental Protocol: Reduction of 3-Bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde with NaBH₄

• Setup: Under an inert atmosphere (Nitrogen or Argon), dissolve 3-bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde (1.0 eq) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Reducing Agent: Slowly add Sodium Borohydride (NaBH₄) (1.1 eq) portion-wise to the stirred solution.

• Reaction: Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Quenching: Slowly add water to quench the excess NaBH₄.

• Work-up: Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Caption: Synthetic pathways in the reduction of the aldehyde precursor.

Troubleshooting Guide 2: Organometallic Route via Formaldehyde Quench

This approach involves the formation of a highly reactive organolithium or Grignard reagent, which is then trapped with formaldehyde. The success of this method hinges on the selective formation of the organometallic species and the careful control of subsequent reactions.

Frequently Asked Questions (FAQs)

Q1: My reaction is yielding a significant amount of a dimeric byproduct, a bipyridine derivative. What is causing this?

A1: The formation of dimeric byproducts is a common issue in Grignard and organolithium reactions.[7] This "Wurtz-type" coupling occurs when the newly formed organometallic reagent reacts with the unreacted starting halide. This is often favored by higher temperatures and high concentrations of the starting material.[7]

Q2: I am attempting a lithium-halogen exchange on 2,3-dibromo-5-(trifluoromethyl)pyridine, but I am getting a mixture of regioisomers. How can I improve the selectivity?

A2: The regioselectivity of lithium-halogen exchange is influenced by both electronic and steric factors. The presence of the nitrogen atom in the pyridine ring can direct the lithiation. Performing the reaction at very low temperatures (e.g., -78 °C or lower) is crucial for kinetic control and can significantly improve regioselectivity.[8]

Q3: The yield of my desired alcohol is low, and I am recovering a lot of the debrominated starting material, 3-bromo-5-(trifluoromethyl)pyridine. What is happening?

A3: This suggests that your organometallic intermediate is being protonated before it can react with formaldehyde. The most likely culprit is residual moisture in your solvents or on your glassware. Organolithium and Grignard reagents are extremely strong bases and will react readily with any available proton source.[7]

Troubleshooting Common Side Reactions

Side Reaction	Probable Cause	Proposed Solution
Dimerization (Wurtz Coupling)	High local concentration of the starting halide. Elevated reaction temperature.	Use a "reverse addition" technique where the halide solution is added slowly to the organolithium or magnesium. Maintain a low reaction temperature throughout the addition.[7]
Protonation of Organometallic Intermediate	Presence of water or other protic impurities in the reaction.	Rigorously dry all glassware and solvents. Perform the reaction under a strictly inert atmosphere (Argonen or Nitrogen).
Reaction with Solvent	Some organolithium reagents can react with ethereal solvents like THF, especially at higher temperatures.	Use a non-reactive solvent system if possible, or maintain a very low reaction temperature.
Formation of Regioisomers	Insufficiently low temperature for kinetic control during lithium-halogen exchange.	Conduct the lithium-halogen exchange at -78 °C or even lower to ensure the formation of the thermodynamically less stable but kinetically favored isomer.[8]

Experimental Protocol: Lithiation and Formaldehyde Quench

• Setup: Assemble a flame-dried, three-necked flask equipped with a thermometer, a dropping funnel, and a nitrogen inlet. Add a solution of the appropriate dihalo-pyridine precursor (e.g., 2,3-dibromo-5-(trifluoromethyl)pyridine) (1.0 eq) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of n-butyllithium (1.05 eq) in hexanes via the dropping funnel, maintaining the internal temperature below -70 °C.

• Stirring: Stir the resulting solution at -78 °C for 30-60 minutes.

• Quenching: Introduce freshly depolymerized, anhydrous formaldehyde gas into the reaction mixture via a cannula, or add a pre-dried ethereal solution of formaldehyde.

• Warming and Quenching: Allow the reaction to slowly warm to room temperature and then quench with a saturated aqueous solution of ammonium chloride.

• Work-up and Purification: Follow a standard aqueous work-up and purify the crude product by column chromatography.

Caption: Key steps and side reactions in the organometallic route.

Concluding Remarks

The successful synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol requires careful consideration of the chosen synthetic pathway and meticulous control of reaction conditions. By anticipating and understanding the common side reactions outlined in this guide, researchers can significantly improve the efficiency and purity of their preparations. For further assistance, please consult the referenced literature.

References

• PrepChem.com. (n.d.). Preparation of 3-Bromo-2-methoxy-5-(trifluoromethyl)pyridine. Retrieved from [Link]

• Luo Group Meeting. (2019).

• Wikipedia. (2023). Metal–halogen exchange. Retrieved from [Link]

• Ashenhurst, J. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. Retrieved from [Link]

• Lumen Learning. (n.d.). 19.3. Reductions using NaBH4, LiAlH4. Organic Chemistry II. Retrieved from [Link]

• Siegel, D. (n.d.). lithium halogen exchange #1 revised.
• Macmillan Group. (2007). The Mechanism of Lithium-Halogen Exchange.

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2020).
• ResearchGate. (n.d.). (PDF) The Lithium–Halogen Exchange Reaction in Process Chemistry.
• DAV University. (n.d.). Module II Reduction Reactions - Lecture 14 2.1.1 Lithium Aluminum Hydride (LAH).
• National Institutes of Health. (n.d.).
• Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 23(9), 286–293.
• ResearchGate. (2017). (PDF)
• Leah4sci. (2016, February 26). LiAlH4 and NaBH4 Carbonyl Reduction Reaction + Mechanism [Video]. YouTube.
• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism.
• PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• Organic Chemistry Portal. (n.d.).

• Ashenhurst, J. (2011). LiAlH[Ot-Bu]3 For The Reduction of Acid Halides To Aldehydes. Master Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment).
• Royal Society of Chemistry. (2017). The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions.
• Chemguide. (n.d.).
• National Institutes of Health. (2023). Synthesis of 1,2,3-triazoles using Grignard reactions through the protection of azides.
• PubChem. (n.d.). 3-Bromo-5-methyl-2-(trifluoromethoxy)pyridine.
• Chad's Prep. (2021, April 2). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4) [Video]. YouTube.
• BLDpharm. (n.d.). 1227563-37-2|(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.
• BLDpharm. (n.d.). 1804614-52-5|(4-Bromo-5-methyl-3-(trifluoromethoxy)pyridin-2-yl)methanol.
• ResearchGate. (n.d.). The Release of Formaldehyde upon Decomposition of 2-Bromo-2-nitropropan-1, 3-diol (Bronopol).
• ResearchGate. (n.d.). Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide.

Sources

• 1. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 2. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 5. davuniversity.org [davuniversity.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Metal–halogen exchange - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges encountered during the purification of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This valuable building block, characterized by its electron-deficient pyridine ring and multiple reactive sites, presents unique purification hurdles that require a systematic and informed approach. This document provides in-depth troubleshooting, scientifically grounded protocols, and practical FAQs to ensure the successful isolation of this compound with high purity.

Troubleshooting Guide: A Problem-Solution Approach

This section directly addresses specific issues that may arise during the purification workflow, providing not only solutions but also the underlying chemical principles.

I. Challenges in Column Chromatography

Column chromatography is a primary purification technique, but the unique structure of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol can lead to several complications.

Issue 1: Why is my compound showing severe peak tailing on a silica gel column?

A: Peak tailing is a frequent observation for pyridine-containing molecules during silica gel chromatography.[1] The root cause is the interaction between the basic nitrogen atom of the pyridine ring and acidic silanol groups (Si-OH) present on the surface of the silica stationary phase.[1] This strong, non-specific binding creates a secondary retention mechanism, causing the compound to elute slowly and asymmetrically from the column, resulting in broad, tailing peaks.

Experimental Protocol: Mitigating Peak Tailing

• Mobile Phase Modification: The most effective strategy is to add a small amount of a competing base to the mobile phase.

  • Prepare your eluent system (e.g., Hexane/Ethyl Acetate).

  • To this mixture, add 0.1-1% v/v of triethylamine (TEA).

  • The TEA will preferentially interact with the acidic silanol sites, effectively "masking" them from your target compound, which will then elute based primarily on polarity, resulting in sharper, more symmetrical peaks.[1]

• pH Adjustment (for Reverse-Phase): If using reverse-phase chromatography (e.g., C18), adjusting the mobile phase pH can be highly effective. The pKa of many pyridine derivatives is between 5 and 6.[1]

  • Lowering the mobile phase pH to ~2.5-3.0 with an additive like formic acid or trifluoroacetic acid (TFA) will protonate the pyridine nitrogen. This can improve peak shape but may require a pH-stable column.

  • Alternatively, operating at a high pH (>8) keeps the pyridine neutral, which can also lead to good peak shape, but this requires specialized pH-stable columns as traditional silica will dissolve.[1]

Issue 2: My compound appears to be degrading on the column, leading to low recovery and new, unexpected spots on TLC.

A: The combination of a bromine atom and an electron-withdrawing trifluoromethyl group can make the pyridine ring susceptible to nucleophilic attack or rearrangement, particularly on the acidic surface of standard silica gel.[1] The hydroxymethyl group could also be prone to side reactions under these conditions.

Experimental Protocol: Assessing and Preventing On-Column Degradation

• Perform a 2D-TLC Stability Test: Before committing your entire batch to a column, assess its stability on the stationary phase.

  • Spot your crude sample mixture in the bottom-left corner of a square TLC plate.

  • Develop the plate in a suitable solvent system.

  • Dry the plate completely and turn it 90 degrees counter-clockwise.

  • Develop the plate again in the same solvent system.

  • Interpretation: If the compound is stable, all spots will align on a 45-degree diagonal. Any spots that appear off this diagonal represent degradation products formed during contact with the silica.[1]

• Switch to a More Inert Stationary Phase: If the 2D-TLC test shows degradation, switch to a less acidic or more inert stationary phase.

  • Neutral Alumina: A good first alternative for basic compounds.

  • Treated Silica: Consider using silica gel that has been end-capped or treated to reduce the number of active silanol sites.[1]

  • Reverse-Phase (C18) Silica: This provides an entirely different separation mechanism based on hydrophobicity and is often a reliable alternative.

II. Challenges in Crystallization

Recrystallization is an ideal final purification step for obtaining highly pure, crystalline material. However, finding the right conditions can be challenging.

Issue 3: My compound "oils out" of solution instead of forming crystals.

A: "Oiling out" occurs when the compound's solubility in the hot solvent is so high that upon cooling, it separates as a liquid phase before the solution reaches the temperature required for crystal nucleation. This is often caused by cooling the solution too quickly or the presence of impurities that inhibit crystal lattice formation.[2]

Experimental Protocol: Overcoming Oiling Out

• Re-heat and Slow Cool: Add a small amount of additional hot solvent to fully re-dissolve the oil. Ensure the solution is clear.[2]

• Insulate the Flask: Allow the flask to cool to room temperature very slowly (e.g., by placing it in a warm water bath that is allowed to cool, or by wrapping it in glass wool).

• Induce Nucleation: If crystals still do not form, try the following:

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the meniscus. The microscopic imperfections in the glass provide nucleation sites.[2]

  • Add Seed Crystals: If you have a small amount of pure material, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.[2]

• Consider a Two-Solvent System: This is often necessary when no single solvent provides the ideal solubility profile.[3]

  • Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble).

  • Slowly add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes faintly turbid (cloudy).

  • Add a drop or two of the "good" solvent to make the solution clear again, then allow it to cool slowly.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I should expect from the synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol?

A: Impurities are typically related to the starting materials and potential side reactions. For instance, if the synthesis involves bromination of a trifluoromethyl-substituted pyridine precursor, you might encounter di-bromo derivatives or isomers.[4][5] Incomplete reduction of a corresponding carboxylic acid or aldehyde would leave starting material in your crude product. A thorough analysis of your synthetic route is key to predicting likely impurities.

Q2: Is my compound light or air-sensitive? How should I store the purified material?

A: While specific stability data for this exact molecule is not extensively published, brominated and functionalized pyridine derivatives can be sensitive to light and air over long periods, potentially leading to discoloration.[6] For long-term storage, it is best practice to keep the purified solid in a tightly sealed amber vial under an inert atmosphere (e.g., nitrogen or argon) and stored in a cool, dark place.

Q3: What would be a good starting point for developing a column chromatography method?

A: A systematic approach is best. Start with TLC analysis using a Hexane/Ethyl Acetate solvent system. This combination offers a wide polarity range and is effective for many pyridine derivatives. A good target Rf value for the desired compound on TLC is ~0.25-0.35 for optimal separation on a column.

Parameter	Recommended Starting Condition	Rationale
Stationary Phase	Silica Gel (with 2D-TLC stability check)	Standard, cost-effective starting point.
Mobile Phase	Gradient of Ethyl Acetate in Hexane	Allows for efficient screening of the ideal polarity.
Mobile Phase Additive	0.5% Triethylamine (TEA)	Neutralizes acidic silanol sites to prevent peak tailing.[1]
Sample Loading	<5% of silica mass (by weight)	Prevents column overloading, which causes poor separation.[2]

Q4: Can this compound be purified by distillation?

A: Purification by distillation is generally not recommended for this compound. As a substituted pyridinyl methanol, it is expected to have a high boiling point and may be prone to thermal degradation under the required temperatures, especially given the presence of the bromo and trifluoromethyl functional groups.

Visualized Workflows

The following diagrams illustrate logical workflows for purification and troubleshooting.

Caption: A high-level workflow for the purification of the target compound.

Caption: A logical workflow for troubleshooting low product recovery.

References

• BenchChem. (n.d.). Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• BenchChem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds.
• BenchChem. (n.d.). Technical Support Center: Purifying Pyridine Derivatives with Recrystallization.
• BenchChem. (n.d.). Overcoming challenges in the purification of pyridine compounds.
• Goti, G., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatica Chemica Acta, 90(1), 135-140.

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Technical Support Center: Optimizing Reactions for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a key building block for innovations in pharmaceutical and materials science. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile yet challenging substrate. We provide in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common experimental hurdles and optimize your reaction outcomes.

Section 1: Synthesis & Handling of the Starting Material

This section addresses common issues related to the preparation and quality control of the title compound, which is foundational to the success of any subsequent reaction.

Q1: My Grignard-based synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol from the corresponding aldehyde is giving a low yield. What are the likely causes?

A1: Low yields in this synthesis often stem from two primary issues: inefficient Grignard reagent formation and competing side reactions.

• Inefficient Grignard Formation: The formation of 2-pyridyl Grignard reagents can be challenging.[1] Ensure your magnesium turnings are fresh and activated (a small crystal of iodine can help initiate the reaction).[2] All glassware must be flame-dried, and solvents must be strictly anhydrous, as even trace moisture will quench the highly reactive Grignard reagent.[3]

• Side Reactions: The electron-deficient nature of the pyridine ring makes it susceptible to nucleophilic attack.[4] A significant side reaction is the coupling between the Grignard reagent and unreacted starting halide.[3] To minimize this, add the halide solution slowly to the magnesium suspension to maintain a gentle reflux and avoid high local concentrations.[2]

• Subsequent Aldehyde Addition: When adding the aldehyde, maintain a low temperature (e.g., 0 °C) to prevent side reactions.[3] Adding the aldehyde at elevated temperatures can promote unwanted pathways.

Q2: I've synthesized the alcohol, but I'm struggling with purification. What impurities should I expect?

A2: Besides unreacted starting materials, the primary impurity of concern is the corresponding debrominated alcohol, (5-(trifluoromethyl)pyridin-2-yl)methanol. This can arise from quenching of a lithiated or Grignard intermediate by a proton source. Careful column chromatography on silica gel, often with a gradient elution system (e.g., ethyl acetate in hexanes), is typically required to separate the product from less polar impurities. Ensure your solvents are of high purity to avoid introducing contaminants.

Section 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond at the 3-position is the primary site for functionalization, most commonly via palladium-catalyzed cross-coupling. However, the pyridine nitrogen presents a significant challenge.

The 2-Pyridyl Problem

The nitrogen atom in the pyridine ring can coordinate strongly to the palladium center, acting as a ligand and inhibiting or completely shutting down the catalytic cycle.[5] This is often referred to as the "2-pyridyl problem."[1] Overcoming this requires careful selection of the catalyst system, particularly the ligand.

Caption: The "2-Pyridyl Problem": Catalyst inhibition by substrate coordination.

Q3: My Suzuki-Miyaura coupling reaction is failing or giving very low conversion. How can I fix this?

A3: This is a classic issue with pyridyl halides. The solution almost always involves the catalyst system and reaction conditions.

• Ligand Choice is Critical: Standard ligands like PPh₃ are often ineffective. You need bulky, electron-rich biaryl phosphine ligands. These ligands are large enough to create a sterically hindered environment around the palladium, which discourages coordination by the pyridine nitrogen and promotes the crucial reductive elimination step.[5]

• Protodeboronation: Pyridinylboronic acids and other electron-deficient boronic acids are prone to decomposition via protodeboronation, especially in the presence of water and base.[6] Using anhydrous solvents and carefully chosen bases can mitigate this. Sometimes, using a boronate ester (e.g., pinacol or MIDA esters) can improve stability.[6]

• Base Selection: The choice of base is not trivial. While aqueous K₂CO₃ or Na₂CO₃ are common, they can promote boronic acid decomposition.[7] Consider using a non-aqueous base like K₃PO₄ or CsF, which can be more effective for challenging substrates.[8]

Parameter	Recommendation for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	Rationale
Pd Precursor	Pd₂(dba)₃ or Pd(OAc)₂	Common, reliable sources of Pd(0) (after in-situ reduction for Pd(OAc)₂).
Ligand	XPhos, SPhos, RuPhos, or similar Buchwald ligands	Bulky, electron-rich ligands that accelerate the catalytic cycle and prevent pyridine inhibition.[5]
Base	K₃PO₄ (anhydrous, finely powdered) or Cs₂CO₃	Strong, moderately nucleophilic bases that are effective in anhydrous conditions, minimizing protodeboronation.
Solvent	Dioxane, Toluene, or DME (anhydrous and degassed)	Aprotic solvents that are standard for Suzuki couplings. Rigorous degassing is essential to prevent catalyst oxidation.
Temperature	80-110 °C	Sufficient thermal energy is needed to drive the reaction, especially with electron-deficient substrates.

Q4: I'm attempting a Buchwald-Hartwig amination and see no product. What should I check first?

A4: Similar to the Suzuki reaction, the catalyst system is paramount for a successful Buchwald-Hartwig amination of this substrate.

• Catalyst System: The combination of a palladium precursor (e.g., Pd₂(dba)₃) and a sterically hindered phosphine ligand is essential.[9][10] For pyridyl substrates, ligands like BrettPhos or Josiphos-type ligands are often required to achieve good yields.[9]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine. Sodium tert-butoxide (NaOtBu) is the most common and effective choice.[11] Lithium bis(trimethylsilyl)amide (LiHMDS) is another strong option.[9] Ensure the base is fresh and has been handled under inert conditions.

• Reagent Purity: The reaction is highly sensitive to impurities. The amine must be pure, and the solvent must be scrupulously dried and degassed. Oxygen can deactivate the palladium catalyst.[5]

Caption: A logical workflow for troubleshooting failed cross-coupling reactions.

Q5: What are the key considerations for a Sonogashira coupling with this substrate?

A5: The Sonogashira coupling is a powerful tool for installing alkyne moieties. For this substrate, success hinges on catalyst choice and careful control of conditions to avoid side reactions.

• Catalyst System: A palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) is used in conjunction with a copper(I) co-catalyst, typically copper(I) iodide (CuI).[12][13] The copper co-catalyst is crucial for the activation of the alkyne.

• Base and Solvent: A mild amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used.[14] This base also often serves as the solvent or co-solvent with THF or DMF.[15]

• Side Reaction—Glaser Coupling: The primary side reaction is the oxidative homocoupling of the terminal alkyne to form a diacetylene, known as Glaser coupling. This is often promoted by the presence of oxygen.[14] Running the reaction under a strict inert atmosphere (Nitrogen or Argon) is critical to minimize this pathway.[12]

Section 3: Experimental Protocols

The following are representative, detailed protocols that can be adapted for your specific coupling partners.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask under an Argon atmosphere, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv), the desired boronic acid or boronate ester (1.2-1.5 equiv), and finely powdered anhydrous K₃PO₄ (3.0 equiv).

• Add the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4.4 mol%).

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.[15]

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under a strict Argon atmosphere, add the palladium precatalyst (e.g., a G3 or G4 palladacycle, 2 mol%) and the desired phosphine ligand (if not using a precatalyst) to a dry Schlenk tube.

• Add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv), the desired amine (1.2 equiv), and sodium tert-butoxide (1.4 equiv).[11]

• Add anhydrous, degassed toluene or dioxane via syringe.[9]

• Seal the tube and heat the reaction mixture to 100-110 °C with stirring.

• Monitor the reaction's progress using TLC or LC-MS.[9]

• After completion, cool the reaction mixture, quench carefully with a saturated aqueous solution of ammonium chloride, and extract with an appropriate organic solvent (e.g., ethyl acetate).[9]

• Dry the combined organic layers, filter, and concentrate. Purify the crude product by column chromatography.

Section 4: Frequently Asked Questions (FAQs)

• Q: How should I store (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol? A: The compound should be stored in a cool, dry place, tightly sealed, and preferably under an inert atmosphere to prevent degradation. It is generally a stable solid at room temperature.

• Q: What are the expected ¹H NMR signals for the CH₂OH group? A: The methylene protons (CH₂) of the methanol group are typically observed as a singlet or a broad singlet in the 4.5-5.0 ppm range in CDCl₃. The exact chemical shift can vary based on solvent and concentration. The hydroxyl proton (OH) will be a broad singlet that can exchange with D₂O.

• Q: Can I perform a C-H activation reaction on the pyridine ring? A: While direct C-H activation is a powerful tool, it can be challenging on this specific substrate.[1] The existing substituents heavily influence the electronics and sterics of the remaining C-H bonds. Often, converting the pyridine to its N-oxide derivative is necessary to activate specific C-H bonds for functionalization, which adds synthetic steps.[16]

• Q: When should I consider an Ullmann (copper-catalyzed) coupling? A: Ullmann-type reactions are a viable alternative to palladium-catalyzed methods, particularly for C-O and C-N bond formation.[11] They can sometimes be more successful for particularly difficult substrates where palladium catalysts fail. However, traditional Ullmann conditions are often harsh, requiring high temperatures (>150 °C) and stoichiometric amounts of copper.[11][17] Modern protocols use catalytic copper with specific ligands, making the conditions milder.[18][19] Consider this route if optimized palladium systems are unsuccessful.

References

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 3-Bromo-2-chloropyridine. Benchchem. [Online].

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Online]. Available: [Link]

• BenchChem Technical Support Team. (2025). Synthesis of Pharmaceutical Intermediates from 3-Bromo-2-chloropyridine: Application Notes and Protocols. Benchchem. [Online].

• Razafindrainibe, F., et al. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. University of Southampton ePrints. [Online]. Available: [Link]

• Wikipedia contributors. (n.d.). Ullmann condensation. Wikipedia. [Online]. Available: [Link]

• Zhao, X., et al. (2017). CuCl-Catalyzed Ullmann-Type C-N Cross-Coupling Reaction of Carbazoles and 2-Bromopyridine Derivatives. The Journal of Organic Chemistry, 82(2), 1024-1033. [Online]. Available: [Link]

• Valente, C., et al. (2012). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Chemistry – A European Journal, 18(30), 9120-9131. [Online]. Available: [Link]

• Zhao, X., et al. (2017). CuCl-Catalyzed Ullmann-Type C–N Cross-Coupling Reaction of Carbazoles and 2-Bromopyridine Derivatives. The Journal of Organic Chemistry. [Online]. Available: [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. ResearchGate. [Online]. Available: [Link]

• Wikipedia contributors. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Online]. Available: [Link]

• Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. (2014). Organic & Biomolecular Chemistry. [Online]. Available: [Link]

• Various authors. (2014). How can I solve my problem with Suzuki coupling?. ResearchGate. [Online]. Available: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Online]. Available: [Link]

• BenchChem Technical Support Team. (2025). Scaling up the synthesis of 4-Chlorophenyl-2-pyridinylmethanol for pilot production. Benchchem. [Online].

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Online]. Available: [Link]

• O'Brien, A. G., et al. (2011). Synthesis of Bis-heteroaryls Using Grignard Reagents and Pyridylsulfonium Salts. Organic Letters, 13(19), 5148-5151. [Online]. Available: [Link]

• Reddit user discussion. (2023). Help needed with unreproducible Suzuki coupling. Reddit. [Online]. Available: [Link]

• Request PDF. (2025). Improved Ullmann—Ukita—Buchwald—Li Conditions for CuI-Catalyzed Coupling Reaction of 2-Pyridones with Aryl Halides. ResearchGate. [Online]. Available: [Link]

• BenchChem Technical Support Team. (n.d.). Application Notes and Protocols for the Synthesis of 4-Chlorophenyl-2-pyridinylmethanol via Grignard Reaction. Benchchem. [Online].

• Al-Masum, M., & Kumar, D. (2021). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Catalysts, 11(3), 395. [Online]. Available: [Link]

• The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. (n.d.). LibreTexts Chemistry. [Online]. Available: [Link]

• O'Brien, A. G., et al. (2011). Synthesis of Bis-heteroaryls Using Grignard Reagents and Pyridylsulfonium Salts. Organic Letters. [Online]. Available: [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Failed Buchwald-Hartwig Amination with 3-Bromo-Pyridines. Benchchem. [Online].

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358-3366. [Online]. Available: [Link]

• Reddit user discussion. (2024). Suzuki coupling with Bromoalkyne and boronic acid. Reddit. [Online]. Available: [Link]

• Taylor, R. D., et al. (2018). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. ACS Omega, 3(8), 10155-10162. [Online]. Available: [Link]

• Supporting Information for Deoxygenative C-H-functionalization of pyridine- and quinoline-N-oxides. (n.d.). DOI. [Online]. Available: [Link]

• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. (2019). DSpace@MIT. [Online]. Available: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Online]. Available: [Link]

• PubChem. (n.d.). 3-Bromo-6-(trifluoromethyl)pyridine-2-methanol. [Online]. Available: [Link]

• Google Patents. (n.d.). WO2006054151A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester. [Online].

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• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 12. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
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• 18. CuCl-Catalyzed Ullmann-Type C-N Cross-Coupling Reaction of Carbazoles and 2-Bromopyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

troubleshooting failed reactions involving (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Welcome to the technical support hub for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered when using this versatile but sometimes challenging building block. The inherent electronic properties of this substituted pyridine—namely, the electron-withdrawing trifluoromethyl group and the coordinating nitrogen atom—can significantly influence its reactivity.[1][2] This resource provides in-depth, question-and-answer-based troubleshooting for the most common synthetic transformations.

Section 1: General Handling and Starting Material Integrity

Before troubleshooting a reaction, it is crucial to validate the integrity of the starting material.

Q1: My reactions are inconsistent. How can I be sure my (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is of sufficient quality?

A1: Inconsistent results often trace back to the starting material. Here’s a checklist:

• Purity Check: Verify the purity (typically >98%) via NMR or LC-MS. Look for residual solvents or degradation products.

• Appearance: The compound should be an off-white solid. Significant discoloration may indicate impurities or degradation.

• Moisture: The hydroxyl group makes the compound hygroscopic. Store it in a desiccator and dry it under high vacuum before use, especially for moisture-sensitive reactions like cross-couplings.

• Solubility: Confirm solubility in your intended reaction solvent. Poor solubility can be mistaken for low reactivity.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

The C-Br bond is a prime site for C-C and C-N bond formation. However, pyridyl halides present unique challenges.[3]

Q2: My Suzuki-Miyaura coupling with an arylboronic acid is failing or giving very low yield. What’s going wrong?

A2: This is a classic issue known as the "2-pyridyl problem."[3] Several factors are likely at play:

• Catalyst Inhibition: The pyridine nitrogen can coordinate to the palladium center, inhibiting the catalytic cycle.

• Boronic Acid Instability: Heteroaromatic boronic acids are notoriously prone to protodeboronation (replacement of the -B(OH)₂ group with a proton) under basic, aqueous conditions.[4][5]

• Difficult Reductive Elimination: The electron-deficient nature of the pyridine ring can make the final reductive elimination step of the catalytic cycle sluggish.

Troubleshooting Workflow: Failed Suzuki-Miyaura Coupling

Recommended Protocol: Suzuki-Miyaura Coupling

Component	Recommendation	Rationale
Precatalyst	XPhos Pd G3 (2 mol%)	Forms the active Pd(0) species rapidly at low temperatures, outcompeting boronic acid decomposition.[5]
Ligand	XPhos (4 mol%)	A bulky, electron-rich biarylphosphine ligand that promotes fast oxidative addition and reductive elimination.
Base	K₃PO₄ (2-3 equiv.)	Finely powdered potassium phosphate is often the optimal base, balancing reactivity with minimizing protodeboronation.[6]
Boron Source	Arylboronic acid (1.5 equiv) or Potassium aryltrifluoroborate (1.5 equiv)	If protodeboronation is severe, switching to the more stable trifluoroborate salt is recommended.
Solvent	1,4-Dioxane/H₂O (e.g., 5:1)	A common and effective solvent system. Ensure solvents are rigorously degassed.[4][7]
Temperature	60-100 °C	Start on the lower end. Modern catalysts often do not require high heat.[8][9]

Step-by-Step Methodology:

• To a dry reaction vial, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1 equiv.), the boronic acid or trifluoroborate salt (1.5 equiv.), and finely powdered K₃PO₄ (3 equiv.).

• Add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 equiv.) and ligand (if not using a precatalyst, 0.04 equiv.).

• Seal the vial, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Add degassed solvent (e.g., 1,4-dioxane/water) via syringe.

• Heat the reaction mixture with vigorous stirring for 2-18 hours, monitoring by LC-MS or TLC.[8]

• Upon completion, cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by column chromatography.

Section 3: Oxidation of the Primary Alcohol

The conversion of the hydroxymethyl group to an aldehyde is a key transformation, but over-oxidation or failure to react are common pitfalls.

Q3: I’m trying to oxidize the alcohol to the corresponding aldehyde, but I’m getting the carboxylic acid instead (over-oxidation). How do I stop the reaction at the aldehyde stage?

A3: Over-oxidation occurs when the oxidant is too strong or when water is present, which forms a gem-diol intermediate that is readily oxidized further.[10] To achieve selective oxidation to the aldehyde, you must use a mild, anhydrous oxidant.

Recommended Mild Oxidants for Aldehyde Synthesis:

Reagent	Conditions	Advantages & Considerations
Manganese Dioxide (MnO₂)	CH₂Cl₂ or CHCl₃, room temp.	Highly effective for benzylic/allylic alcohols. Requires a large excess (5-20 equiv.) of activated MnO₂. Reaction time can be long.
Dess-Martin Periodinane (DMP)	CH₂Cl₂, room temp.	Fast, reliable, and uses mild conditions. DMP is shock-sensitive and must be handled with care.[10]
Swern Oxidation	(COCl)₂, DMSO, Et₃N, CH₂Cl₂, -78 °C	Excellent for sensitive substrates. Requires cryogenic temperatures and produces stoichiometric amounts of dimethyl sulfide (odor).
Parikh-Doering (SO₃·Pyridine)	SO₃·Pyridine, DMSO, Et₃N, CH₂Cl₂, 0 °C to RT	Milder than Swern, can be run at higher temperatures. Good for acid-sensitive compounds.

Q4: My oxidation reaction is sluggish and incomplete, even with a mild oxidant.

A4: This could be due to several factors:

• Inactive Reagent: MnO₂ must be "activated" (by heating under vacuum) to be effective. DMP can degrade upon storage; use a fresh bottle.

• Steric Hindrance: While not extreme, the groups flanking the alcohol can slow the reaction. You may need to increase the reaction time or slightly elevate the temperature (e.g., to 40 °C for DMP).

• Solvent Purity: Ensure you are using anhydrous solvents, as water can interfere with many oxidation reagents.

Section 4: Nucleophilic Substitution at the Hydroxymethyl Group

To perform substitution, the hydroxyl group must first be converted into a better leaving group.

Q5: I want to substitute the -OH group with a nucleophile (e.g., an amine or cyanide). How do I proceed?

A5: The hydroxyl group is a poor leaving group. You must first convert it to a good leaving group, typically a tosylate or a halide.

Step 1: Activation of the Alcohol

• To form the Bromide (-CH₂Br): Use phosphorus tribromide (PBr₃) in a non-protic solvent like THF or CH₂Cl₂ at 0 °C.

• To form the Chloride (-CH₂Cl): Use thionyl chloride (SOCl₂) in CH₂Cl₂ often with a catalytic amount of DMF.

• To form the Tosylate (-CH₂OTs): Use tosyl chloride (TsCl) in pyridine or in CH₂Cl₂ with a base like triethylamine at 0 °C to room temperature.

Step 2: Nucleophilic Substitution (Sₙ2 Reaction) Once you have the activated substrate (e.g., (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methyl bromide), you can perform a standard Sₙ2 reaction.[11]

Q6: My Sₙ2 reaction on the newly formed -CH₂Br substrate is failing.

A6: Failures in Sₙ2 reactions are typically due to incorrect choices of nucleophile, solvent, or competing side reactions.[12][13]

Section 5: Protecting Group Strategies

The alcohol may interfere with reactions planned elsewhere, such as metal-halogen exchange at the bromide position. In these cases, protection is necessary.[14][15]

Q7: I need to perform a reaction that is incompatible with a free alcohol. Which protecting group should I use?

A7: The choice of protecting group depends entirely on the reaction conditions you need it to survive and the conditions you can use for its removal.[14]

Guide to Common Alcohol Protecting Groups:

Protecting Group	Abbreviation	Stable To	Labile To (Deprotection)	Use Case Example
tert-Butyldimethylsilyl Ether	TBS or TBDMS	Most bases, oxidants, reductants	Fluoride (TBAF), Strong Acid (TFA, HCl)	Protecting the alcohol during a Suzuki coupling or Grignard formation.
Benzyl Ether	Bn	Acid, Base, Oxidants, Reductants	Hydrogenolysis (H₂, Pd/C)	A very robust group when acidic/basic conditions are needed for other steps.[16]
Methoxymethyl Ether	MOM	Bases, Nucleophiles, Reductants	Strong Acid (e.g., HCl in THF/H₂O)	Useful when fluoride or hydrogenation conditions must be avoided.[17]
Tetrahydropyranyl Ether	THP	Bases, Nucleophiles, Reductants, Organometallics	Mild Acid (e.g., PPTS, CSA, aq. AcOH)	Easy to install and remove under mild acidic conditions. Creates a new stereocenter.[17]

Step-by-Step Methodology (TBS Protection):

• Dissolve (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1 equiv.) in an anhydrous solvent like CH₂Cl₂ or DMF.

• Add imidazole (1.5-2.5 equiv.) followed by TBS-Cl (1.2-1.5 equiv.) at 0 °C or room temperature.

• Stir the reaction for 1-12 hours until TLC or LC-MS shows complete consumption of the starting material.

• Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography if necessary.

References

• Sharma, S., & Banerjee, S. (2025). Advancements in Primary Alcohol Oxidation Leading to Carboxylic Acids: A Detailed Review. Current Organic Chemistry, 29(10), 759-793. [Link]

• Cook, X. A. F., de Gombert, A., McKnight, J., Pantaine, L. R. E., & Willis, M. C. (2021). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Angewandte Chemie International Edition, 60(20), 11068-11091. [Link]

• Gurjar, M. K., et al. (2001). Protecting groups. Journal of the Chemical Society, Perkin Transactions 1, 2495-2521. [Link]

• Hiegel, G. A., et al. (1996). The Oxidation of Aldehydes to Methyl Esters using Trichloroisocyanuric Acid. Synthetic Communications, 26(14), 2633-2639. [Link]

• Chemistry LibreTexts. (2021). 7.1: Nucleophilic Substitution Reaction Overview. [Link]

• Chemistry LibreTexts. (2023). 2.2: The Discovery of Nucleophilic Substitution Reactions (for reference). [Link]

• MDPI. (2021). Advances in the Development of Trifluoromethoxylation Reagents. [Link]

• Le, C. M., et al. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 104-107. [Link]

• Wikipedia. (n.d.). Alcohol oxidation. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]

• ACS Publications. (2014). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

• ScienceDirect. (2018). A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. [Link]

• Reddit. (2024). Failed suzuki coupling, any suggenstions? r/Chempros. [Link]

• NIH. (2024). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. [Link]

• University of Münster. (2024). New method for introducing fluorinated components into molecules. [Link]

• University of Calgary. (n.d.). Nucleophilic Substitution Reactions. [Link]

• Imperial College London. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. r/Chempros. [Link]

• ACS Publications. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. [Link]

• Hopax Fine Chemicals. (2026). The Chemical Synthesis of Trifluoromethyl Pyridine Derivatives: A Practical Guide. [Link]

• NIH. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

• Research Outreach. (2023). Trifluoromethylpyridine: Its chemistry and applications. [Link]

• ACS Publications. (2010). New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. [Link]

• Chemistry LibreTexts. (2021). 7.1: Nucleophilic Substitution Reaction Overview. [Link]

• Royal Society of Chemistry. (2001). Protecting groups. Journal of the Chemical Society, Perkin Transactions 1, (19), 2495-2521. [Link]

• YouTube. (2018). 18.05 Two Mechanisms of Nucleophilic Substitution. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• ACS Publications. (2008). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 130(41), 13552-13554. [Link]

• PubMed. (2021). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. [Link]

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• 2. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
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• 10. Alcohol oxidation - Wikipedia [en.wikipedia.org]
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Technical Support Center: Byproduct Identification in Reactions of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This guide is designed to provide expert insights and practical troubleshooting advice for identifying and mitigating common byproducts encountered during reactions with this versatile building block. Our focus is on understanding the root causes of byproduct formation and providing actionable solutions to optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: My reaction involving (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is showing unexpected spots on TLC and multiple peaks in LC-MS. What are the likely culprits?

This is a common observation and can stem from several factors related to the reactivity of your starting material and the specific reaction conditions employed. The primary reactive sites are the brominated pyridine ring, susceptible to various coupling reactions, and the primary alcohol, which can undergo oxidation or other transformations.

Common Byproduct Classes:

• Oxidation Products: The primary alcohol is susceptible to oxidation, especially in the presence of certain catalysts, oxidants, or even air over prolonged reaction times.

• Homocoupling Products: In cross-coupling reactions like Suzuki or Stille, self-coupling of the starting material or the organometallic partner can occur.

• Dehalogenated Products: Reductive dehalogenation can lead to the formation of (5-(Trifluoromethyl)pyridin-2-yl)methanol.

• Products from Ring Opening/Rearrangement: While less common under standard conditions, harsh reaction conditions (strong acids/bases, high temperatures) can potentially lead to degradation of the pyridine ring.

To begin troubleshooting, a systematic approach to analyzing your crude reaction mixture is essential.

Q2: I suspect oxidation of the alcohol functional group. What specific byproducts should I look for and how can I confirm their presence?

Oxidation of the primary alcohol in (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol can lead to two primary byproducts: the corresponding aldehyde and carboxylic acid.

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)carbaldehyde: This is the product of partial oxidation.

• 3-Bromo-5-(trifluoromethyl)picolinic acid: This results from complete oxidation.

Confirmation Workflow:

A multi-technique analytical approach is the most robust way to confirm these structures.

Experimental Protocol: Byproduct Identification via LC-MS and NMR

• Sample Preparation:

  • Carefully quench your reaction and perform a standard aqueous workup.

  • Dissolve a small, representative sample of the crude reaction mixture in a suitable solvent (e.g., Methanol, Acetonitrile) for LC-MS analysis.

  • Prepare a more concentrated sample of the crude material in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) for NMR analysis.

• LC-MS Analysis:

  • Method: Employ a reverse-phase C18 column with a gradient elution, typically using water and acetonitrile with 0.1% formic acid as a mobile phase modifier.

  • Expected Observations:

    • Look for peaks with mass-to-charge ratios (m/z) corresponding to the expected byproducts. For example, in positive ion mode, you would look for [M+H]⁺ ions.

    • (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)carbaldehyde: Expected [M+H]⁺ ≈ 254/256 (due to bromine isotopes).

    • 3-Bromo-5-(trifluoromethyl)picolinic acid: Expected [M+H]⁺ ≈ 270/272.

• NMR Analysis (¹H and ¹⁹F):

  • ¹H NMR:

    • The disappearance of the characteristic methylene signal (-CH₂OH) of the starting material (typically around 4.8 ppm) is a key indicator.

    • The appearance of a new singlet in the aldehydic region (around 10 ppm) suggests the formation of the aldehyde.

    • The carboxylic acid proton is often broad and may be difficult to observe, but its formation will also lead to the disappearance of the methylene and alcohol protons.

  • ¹⁹F NMR:

    • The trifluoromethyl group provides a clean singlet in the ¹⁹F NMR spectrum. The chemical shift of this singlet will be slightly different for the starting material, aldehyde, and carboxylic acid, allowing for clear differentiation and quantification of the components in the mixture.

Q3: I am performing a Suzuki-Miyaura coupling reaction and observing significant amounts of a debrominated byproduct. What is causing this and how can I prevent it?

The formation of (5-(Trifluoromethyl)pyridin-2-yl)methanol during a Suzuki-Miyaura coupling is a common side reaction known as protodebromination or hydrodehalogenation.

Mechanism of Formation:

This side reaction is often attributed to several factors within the catalytic cycle:

• β-Hydride Elimination: If the organoboron reagent contains β-hydrogens, β-hydride elimination from the palladium intermediate can occur, leading to the formation of a palladium-hydride species. This species can then reductively eliminate with the aryl group to form the debrominated product.

• Reaction with Solvent or Base: Solvents (like alcohols) or the hydroxide base can sometimes act as a hydride source, leading to the reductive cleavage of the C-Br bond.

Troubleshooting and Prevention:

Strategy	Rationale
Choice of Base	Use non-hydroxide bases like K₃PO₄, Cs₂CO₃, or K₂CO₃. These are less likely to promote hydrodehalogenation compared to NaOH or KOH.[1]
Solvent System	Anhydrous solvents such as toluene or dioxane are often preferred. If an aqueous system is necessary, using a biphasic system (e.g., toluene/water) can sometimes minimize the side reaction.
Palladium Catalyst and Ligand	The choice of ligand can significantly influence the outcome. Electron-rich and bulky phosphine ligands can sometimes suppress this side reaction by promoting the desired reductive elimination over competing pathways.
Reaction Temperature	Running the reaction at the lowest effective temperature can help minimize side reactions.

Q4: My purification is challenging due to an impurity with a very similar polarity to my desired product. What could it be?

An impurity with similar polarity is often a structurally related compound. In the context of reactions with (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a likely candidate is a homocoupled dimer.

Byproduct Structure:

• Bipyridyl derivative: 2,2'-bis(hydroxymethyl)-5,5'-bis(trifluoromethyl)-3,3'-bipyridine.

This byproduct arises from the palladium-catalyzed coupling of two molecules of the starting material.

Identification and Mitigation:

• Identification: This symmetrical molecule will have a distinct NMR spectrum compared to the desired product. Mass spectrometry will show a molecular ion peak corresponding to the dimer.

• Mitigation:

  • Slow Addition: Adding the (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol slowly to the reaction mixture can help maintain a low concentration, disfavoring the homocoupling reaction.

  • Stoichiometry: Ensure the stoichiometry of the coupling partners is accurate. An excess of the organoboron reagent can sometimes help to outcompete the homocoupling pathway.

  • Catalyst Loading: Optimizing the palladium catalyst loading is crucial. Excess catalyst can sometimes promote side reactions.

Visualization of Byproduct Formation Pathways

To further aid in understanding, the following diagrams illustrate the key reaction pathways leading to common byproducts.

Diagram 1: Oxidation Pathway

Caption: Oxidation of the primary alcohol.

Diagram 2: Suzuki-Miyaura Coupling and Side Reactions

Caption: Competing reactions in a Suzuki coupling.

References

• Wikipedia. Pyridine. [Link]

• PubChem. 3-Bromo-6-(trifluoromethyl)pyridine-2-methanol. [Link]

• ResearchGate. Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Baran Lab, Scripps Research. Pyridine Synthesis: Cliff Notes. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Onk, T., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Acta Chimica Slovenica, 64(1), 209-216. [Link]

Sources

• 1. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Technical Support Center: Scaling the Synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Welcome to the technical support center for the synthesis and scale-up of (3-bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. This guide is designed for researchers, process chemists, and drug development professionals who are transitioning this synthesis from bench-scale to larger, pilot, or manufacturing scales. As a critical building block in modern pharmaceuticals and agrochemicals, robust and scalable access to this intermediate is paramount.[1] This document provides field-proven insights, detailed protocols, and troubleshooting solutions to address the unique challenges encountered during the scale-up of this multi-step synthesis.

Section 1: Synthesis Strategy & Core Protocol

The most common and scalable synthetic route to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol involves a two-step process: formylation of a pyridine precursor followed by selective reduction. This pathway offers a balance of reagent availability, reaction efficiency, and scalability.

Caption: High-level workflow for the two-step synthesis.

Experimental Protocol: Lab-Scale (10g)

Step 1: Synthesis of 3-Bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde

• Reactor Setup: Under a nitrogen atmosphere, charge a flame-dried 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel with 3-bromo-5-(trifluoromethyl)pyridine (10.0 g, 44.25 mmol) and anhydrous tetrahydrofuran (THF, 150 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Metal-Halogen Exchange: Add n-butyllithium (1.6 M in hexanes, 30.4 mL, 48.7 mmol, 1.1 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Causality Note: This low temperature is critical to prevent side reactions, such as the addition of the organolithium reagent to the pyridine ring at other positions.

• Stirring: Stir the resulting dark solution at -78 °C for an additional 45 minutes.

• Formylation: Add anhydrous N,N-dimethylformamide (DMF, 4.1 mL, 53.1 mmol, 1.2 eq) dropwise, maintaining the temperature below -70 °C.

• Quench: After stirring for 1 hour at -78 °C, slowly quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (50 mL).

• Work-up: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, extract with ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude aldehyde, which can be used directly in the next step or purified by column chromatography.

Step 2: Synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

• Reactor Setup: Dissolve the crude aldehyde from Step 1 in methanol (100 mL) in a 250 mL round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reduction: Add sodium borohydride (NaBH₄, 0.84 g, 22.1 mmol, 0.5 eq) portion-wise over 20 minutes.

  • Causality Note: Portion-wise addition is necessary to control the exothermic reaction and hydrogen gas evolution.

• Reaction Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quench & Work-up: Carefully add water (50 mL) to quench the excess NaBH₄. Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude product. The final product can be purified by recrystallization or column chromatography.

Section 2: Scale-Up Challenges & Troubleshooting Guide (FAQ)

Transitioning from lab-scale to pilot-scale introduces significant challenges related to heat transfer, reagent handling, and reaction kinetics.[2][3] This section addresses the most common issues encountered.

Q1: My organometallic (Grignard or organolithium) reaction for the formylation step is sluggish or fails to initiate at scale. What's wrong?

A1: This is a frequent and critical issue. Organometallic reactions are highly sensitive to impurities and surface area effects.[4][5]

• Cause 1: Residual Moisture: Water is the most common inhibitor. At scale, ensuring every component (reactor, transfer lines, solvents, starting materials) is rigorously anhydrous is more challenging.

  • Solution: Use azeotropically dried solvents (e.g., THF refluxed over sodium/benzophenone). Ensure the reactor is "baked out" under vacuum or purged extensively with dry nitrogen.

• Cause 2: Poor Magnesium Activation (for Grignard): The passivating oxide layer on magnesium turnings can prevent reaction initiation.[6]

  • Solution: Activate the magnesium in situ. Common methods include adding a small crystal of iodine, 1,2-dibromoethane, or a previously made batch of Grignard reagent. Mechanical stirring at scale may not be sufficient to break up the turnings; consider using higher quality, finer magnesium turnings.

• Cause 3: Reagent Quality: The quality and exact concentration of commercial n-BuLi or Grignard reagents can vary.

  • Solution: Always titrate the organometallic reagent before use to determine its exact molarity.[7] A common method is titration against a known quantity of a non-volatile alcohol like 2-butanol with a colorimetric indicator such as 1,10-phenanthroline.

Q2: During scale-up of the formylation, my yield has dropped significantly, and I'm seeing new impurities. Why?

A2: This is typically due to poor temperature control and inefficient mixing. The formylation reaction is highly exothermic.

• Cause 1: Localized Hotspots: Slow, dropwise addition at lab scale is easy. At pilot scale, the addition rate relative to the reactor volume and cooling capacity is critical. A fast addition can create localized "hotspots" where the temperature spikes, leading to side reactions like addition to the pyridine ring or decomposition.

  • Solution: Use a jacketed reactor with a powerful cooling system. The addition of the organometallic reagent must be precisely controlled via a calibrated pump and linked to the internal temperature probe to maintain the target temperature (e.g., below -60 °C).

• Cause 2: Inefficient Mixing: Poor mixing can lead to localized high concentrations of reagents, promoting side reactions.

  • Solution: Ensure the reactor is equipped with an appropriate agitator (e.g., a pitched-blade turbine) that provides good top-to-bottom turnover of the reaction mass. Baffles within the reactor can also improve mixing efficiency.

Caption: Troubleshooting decision tree for low formylation yield.

Q3: The reduction with NaBH₄ is causing significant foaming and pressure build-up at scale. How can I manage this?

A3: This is caused by the reaction of NaBH₄ with the protic solvent (methanol/ethanol) and the acidic protons that might be present, generating hydrogen gas.

• Solution 1: Temperature Control: Perform the addition at a lower temperature (0-5 °C) to slow the rate of gas evolution.

• Solution 2: Controlled Addition: Instead of adding the solid NaBH₄ directly, consider adding it as a freshly prepared, stabilized solution in a small amount of dilute NaOH in water, or add the solid via a solids-charging hopper over a longer period.

• Solution 3: Adequate Headspace & Venting: Ensure the reactor has sufficient headspace (at least 20-25% of the total volume) and is properly vented to a scrubber system to safely manage the off-gassing.

Problem	Potential Cause	Recommended Solution
Reaction Failure (Formylation)	Moisture; Poor reagent quality; Inactive Mg	Rigorously dry all equipment and reagents; Titrate organometallic reagent; Activate Mg with iodine or 1,2-dibromoethane.
Low Yield / Impurities (Formylation)	Poor temperature control; Inefficient mixing	Use a jacketed reactor with efficient cooling; Slow, controlled addition of reagents; Use appropriate agitation.
Exotherm / Gas Evolution (Reduction)	Rapid reaction of NaBH₄ with protic solvent	Add NaBH₄ portion-wise at 0-5 °C; Ensure adequate reactor headspace and proper venting.
Difficult Work-up	Emulsion formation	Add brine during extraction; Use a different extraction solvent (e.g., Methyl-THF); Perform a slow, careful phase separation.

Section 3: Purification on a Large Scale

Column chromatography, while effective at the lab scale, is often impractical and uneconomical for multi-kilogram quantities. Crystallization is the preferred method for industrial purification.[8]

FAQ: How do I develop a scalable purification method for the final product?

A: The goal is to find a solvent system where the product has high solubility at an elevated temperature but low solubility at room temperature or below, while impurities remain soluble.

• Solvent Screening:

  • Test the solubility of the crude product in a variety of common solvents (e.g., isopropanol, ethyl acetate, heptane, toluene, acetonitrile) at room temperature and at their boiling points.

  • A good single-solvent system is ideal. For example, dissolving the crude oil in hot isopropanol and allowing it to cool slowly may yield pure crystals.

• Anti-Solvent Crystallization:

  • If a single solvent is not effective, an anti-solvent approach is a powerful alternative.

  • Protocol: Dissolve the crude product in a minimum amount of a "good" solvent in which it is very soluble (e.g., ethyl acetate or dichloromethane). Then, slowly add a "poor" solvent (an "anti-solvent") in which the product is insoluble (e.g., heptane or hexane) until the solution becomes cloudy (the point of nucleation).

  • Heat the mixture slightly to redissolve, then allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Decolorization:

  • If the crude product is highly colored, impurities can sometimes be trapped in the crystal lattice.

  • Solution: Before crystallization, dissolve the crude product in the chosen solvent and treat it with a small amount of activated carbon (0.5-1% w/w) at an elevated temperature for 15-30 minutes. Filter the hot solution through a pad of celite to remove the carbon before cooling to crystallize.[9]

Section 4: Safety Considerations for Scale-Up

Scaling up this synthesis introduces significant safety hazards that must be rigorously managed.

• Pyrophoric Reagents: n-Butyllithium is pyrophoric and will ignite on contact with air. It must be handled exclusively under an inert atmosphere (nitrogen or argon) using sealed systems and proper cannula or pump transfer techniques.

• Flammable Solvents: THF, hexanes, methanol, and ethyl acetate are all highly flammable. All equipment must be properly grounded to prevent static discharge. The reaction area must be well-ventilated and equipped with appropriate fire suppression systems.

• Exothermic Reactions: Both the formylation and reduction steps are exothermic and can lead to a runaway reaction if cooling fails. Reactors must be equipped with reliable temperature monitoring and an emergency quenching plan.

• Hydrogen Gas Evolution: The reduction step generates flammable hydrogen gas. The reactor must be vented to a safe area, away from ignition sources.

• Personal Protective Equipment (PPE): At a minimum, flame-retardant lab coats, safety glasses with side shields, and appropriate chemical-resistant gloves are required. For large-scale transfers of pyrophoric reagents, full-body protection and a face shield are mandatory.

References

• Google Patents. (n.d.). WO2006054151A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

• Google Patents. (n.d.). CN111233835A - Preparation and purification method of 5- (2-fluorophenyl) -1- (pyridine-3-ylsulfonyl) -1H-pyrrole-3-formaldehyde.

• PubChem. (n.d.). 3-Pyridinemethanol. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. Retrieved from [Link]

• Reddit. (n.d.). Troubleshooting my grignard reactions. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. Retrieved from [Link]

• Frontiers. (n.d.). Speciality Grand Challenges in Organometallic Catalysis. Retrieved from [Link]

• Chemistry Journal of Moldova. (n.d.). COMPOUNDS REMOVED FROM THE CONDENSATION REACTION BETWEEN 2-ACETYLPYRIDINE AND 2-FORMYLPYRIDINE. SYNTHESIS, CRYSTAL STRUCTURE AND BIOLOGICAL EVALUATION. Retrieved from [Link]

• Google Patents. (n.d.). CN112479991A - Preparation method of 2-bromo-5-aldehyde pyridine.

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• PubMed. (n.d.). Purification processes of polymeric nanoparticles: How to improve their clinical translation?. Retrieved from [Link]

• PubMed Central. (n.d.). Improved synthesis of symmetrically & asymmetrically N-substituted pyridinophane derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. Retrieved from [Link]

• ACS Publications. (n.d.). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. Retrieved from [Link]

• National Institutes of Health. (n.d.). Organocatalytic reductive coupling of aldehydes with 1,1-diarylethylenes using an in situ generated pyridine-boryl radical. Retrieved from [Link]

• WIPO. (n.d.). WO/2000/068409 METHODS FOR PURIFYING POLYHYDROXYALKANOATES. Retrieved from [Link]

• PubChem. (n.d.). 4-Hydroxymethylpyridine. Retrieved from [Link]

• CPI. (n.d.). 6 key challenges when scaling up sustainable chemical processes. Retrieved from [Link]

• Google Patents. (n.d.). KR20160065496A - Recrystallization method for purification of phenoxy-2(1h)-pyrimidinone analogues.

• Royal Society of Chemistry. (n.d.). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Retrieved from [Link]

• ACS Publications. (n.d.). Unconventional Approaches in Coordination Chemistry and Organometallic Reactivity. Retrieved from [Link]

• PubMed Central. (n.d.). Investigation into the Formation of Impurities during the Optimization of Brigatinib. Retrieved from [Link]

• Reddit. (n.d.). Grignard Formation - Troubleshooting and Perfecting. Retrieved from [Link]

• MDPI. (n.d.). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Retrieved from [Link]

• Prime Scholars. (n.d.). How to deal with scale-up challenges of Chemistry?. Retrieved from [Link]

• Google Patents. (n.d.). US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.

• PrepChem.com. (n.d.). (a) Preparation of 3-bromo-2-chloro-5-formylpyridine. Retrieved from [Link]

• ResearchGate. (n.d.). Crystal structure of 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid, C7H3ClF3NO2. Retrieved from [Link]

• IP.com. (n.d.). Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 Carboxylic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: A Comparative Analysis for Advanced Synthesis

In the landscape of modern drug discovery and agrochemical research, the strategic incorporation of fluorinated heterocycles is a cornerstone of rational molecular design. Among these, pyridine scaffolds bearing a trifluoromethyl group have proven to be exceptionally valuable.[1][2][3] This guide provides an in-depth comparison of a key intermediate, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol , against other relevant pyridine building blocks. Our focus will be on synthetic utility, reactivity in pivotal cross-coupling reactions, and the underlying electronic and steric factors that researchers must consider when selecting an intermediate for their synthetic campaigns.

The trifluoromethyl (-CF3) group is a powerful modulator of physicochemical properties. Its strong electron-withdrawing nature and high lipophilicity can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[4][5][6] When appended to a pyridine ring, the -CF3 group deactivates the ring towards oxidative metabolism, a crucial attribute for developing robust drug candidates.[4][5] This guide will dissect the unique advantages conferred by the specific substitution pattern of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol and provide a comparative framework for its application.

The Subject of Analysis: (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

This trifunctional pyridine derivative offers a unique combination of reactive handles for molecular elaboration. The bromine atom at the 3-position serves as a versatile point for carbon-carbon and carbon-heteroatom bond formation via transition-metal-catalyzed cross-coupling reactions. The hydroxymethyl group at the 2-position provides a nucleophilic handle for etherification, esterification, or oxidation to the corresponding aldehyde or carboxylic acid. The trifluoromethyl group at the 5-position, as we will explore, is not merely a passive property modulator but an active influencer of the molecule's reactivity.

Property	Value
Molecular Formula	C7H5BrF3NO[7]
Molecular Weight	256.02 g/mol [7]
CAS Number	1227563-37-2[8]
Appearance	Typically a solid
Key Features	1. Bromine at C3 for cross-coupling2. Hydroxymethyl at C2 for further functionalization3. Trifluoromethyl at C5 for property modulation and reactivity enhancement

Comparative Analysis with Alternative Pyridine Intermediates

The choice of a pyridine intermediate is a critical decision in a synthetic workflow. Below, we compare (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol with other commonly encountered building blocks to highlight its distinct advantages and potential applications.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 3-position of our target molecule is strategically positioned for a variety of palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern organic synthesis.[9] The strong electron-withdrawing effect of the trifluoromethyl group at the 5-position enhances the electrophilicity of the C3-Br bond, thereby facilitating the oxidative addition step in the catalytic cycles of Suzuki, Sonogashira, and Buchwald-Hartwig reactions.[10][11]

Caption: Influence of Electron-Withdrawing Groups on Reactivity.

Comparative Data for Suzuki-Miyaura Coupling:

The Suzuki-Miyaura reaction is a powerful tool for the formation of C-C bonds.[12][13] The enhanced reactivity of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol can lead to higher yields and allow for the use of less reactive boronic acids.

Intermediate	Coupling Partner	Typical Yield	Notes
(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	Phenylboronic acid	>90%	The -CF3 group activates the C-Br bond, often leading to excellent yields under standard conditions.[11]
(3-Bromo-5-fluoropyridin-2-yl)methanol[14]	Phenylboronic acid	80-90%	The fluoro group is also electron-withdrawing but less so than -CF3, resulting in slightly lower reactivity.
(6-Bromopyridin-3-yl)methanol[15]	Phenylboronic acid	70-85%	Lacks a strong electron-withdrawing group, potentially requiring more forcing conditions or specialized catalysts for high yields.[16]

Experimental Protocols

To provide a practical context, we outline a general procedure for a Suzuki-Miyaura coupling reaction.

General Procedure for Suzuki-Miyaura Coupling

Caption: Standard Suzuki-Miyaura Coupling Workflow.

Step-by-Step Protocol:

• Reaction Setup: To an oven-dried reaction vessel, add the pyridine intermediate (1.0 equiv), the boronic acid (1.2 equiv), and the base (e.g., K2CO3, 2.0 equiv).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Solvent and Catalyst Addition: Add the degassed solvent (e.g., a mixture of dioxane and water) and the palladium catalyst (e.g., Pd(PPh3)4, 0.05 equiv) under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired coupled product.

Strategic Considerations for Synthesis

The hydroxymethyl group at the C2 position of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol offers a secondary point for diversification. This group can be protected prior to cross-coupling and then deprotected and elaborated, or it can be used directly in subsequent reactions. The proximity of the hydroxymethyl group to the pyridine nitrogen may also influence reactivity and catalyst coordination in certain transformations.

Conclusion

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol stands out as a highly valuable and versatile intermediate in the synthesis of complex molecules for the pharmaceutical and agrochemical industries. Its key advantages lie in the synergistic interplay of its three functional groups:

• The 3-bromo substituent provides a reliable handle for a wide range of palladium-catalyzed cross-coupling reactions.

• The 5-trifluoromethyl group not only imparts desirable physicochemical properties to the final product but also activates the C-Br bond, leading to enhanced reactivity and potentially milder reaction conditions.

• The 2-hydroxymethyl group offers a convenient point for further synthetic elaboration, adding to the molecule's utility as a multifunctional building block.

In comparison to other pyridine intermediates, the unique substitution pattern of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol offers a superior combination of reactivity and synthetic versatility. For researchers aiming to construct complex, highly functionalized pyridine-containing molecules, this intermediate represents a strategic choice that can streamline synthetic routes and facilitate the exploration of novel chemical space.

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• (n.d.). Application of Halogen Bond in Drug Discovery.
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A Comparative Guide to the Synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol for Pharmaceutical and Agrochemical Research

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a key building block in the development of novel pharmaceuticals and agrochemicals. Its trifluoromethylpyridine core is a privileged scaffold, imparting unique electronic and metabolic properties to target molecules. The strategic placement of the bromo and hydroxymethyl functionalities allows for diverse downstream derivatization, making it a valuable intermediate for medicinal and process chemists. This guide provides a comparative analysis of the most viable synthetic routes to this important compound, offering detailed experimental protocols and a critical evaluation of their respective merits and drawbacks.

Introduction to Synthetic Strategies

The synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol can be approached from several distinct strategic standpoints. The most common and practical routes involve the late-stage functionalization of a pre-formed, highly substituted pyridine ring. This guide will focus on two primary, field-proven methodologies:

• Route 1: Reduction of Carbonyl Precursors: This classical and reliable approach utilizes the reduction of a corresponding pyridine-2-carboxylic acid or pyridine-2-carbaldehyde. The high efficiency and predictability of modern reducing agents make this a favored route in many applications.

• Route 2: Grignard-Mediated C-C Bond Formation: This versatile method involves the reaction of a pyridyl Grignard reagent with an electrophile to construct the hydroxymethyl group. This strategy offers flexibility in starting materials and can be adapted for the synthesis of related analogues.

This guide will provide a head-to-head comparison of these two routes, evaluating them on key performance indicators such as yield, purity, scalability, and safety.

Route 1: Reduction of Carbonyl Precursors

This synthetic pathway is predicated on the availability of 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid or 5-Bromo-3-(trifluoromethyl)picolinaldehyde. Both of these precursors are commercially available, making this a convergent and efficient approach.[1][2]

Diagram of Route 1: Reduction of Carbonyl Precursors

Caption: Synthetic pathways via reduction of carbonyl precursors.

Experimental Protocols

Protocol 1A: Reduction of 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar), add 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous tetrahydrofuran (THF).

• Addition of Reducing Agent: Cool the solution to 0 °C in an ice bath. Slowly add a solution of borane-tetrahydrofuran complex (BH₃·THF, ~1.5 eq) dropwise via the dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Quenching: Cool the reaction mixture to 0 °C and cautiously quench by the slow, dropwise addition of methanol, followed by 1 M HCl.

• Workup: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired alcohol.

Protocol 1B: Reduction of 5-Bromo-3-(trifluoromethyl)picolinaldehyde

• Setup: To a round-bottom flask equipped with a magnetic stirrer, add 5-Bromo-3-(trifluoromethyl)picolinaldehyde (1.0 eq).[1]

• Dissolution: Dissolve the aldehyde in methanol.

• Addition of Reducing Agent: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, ~1.1 eq) portion-wise, maintaining the temperature below 10 °C.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours, or until the reaction is complete as indicated by TLC or LC-MS.

• Quenching: Quench the reaction by the slow addition of water.

• Workup: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purification: The crude product can often be of high purity, but if necessary, it can be further purified by silica gel chromatography.

Causality and Experimental Choices

The choice of reducing agent is critical and depends on the starting material. For the carboxylic acid (Protocol 1A), a stronger reducing agent like borane or lithium aluminum hydride (LiAlH₄) is necessary. Borane is often preferred for its relative safety and selectivity compared to LiAlH₄. For the aldehyde (Protocol 1B), a milder reducing agent such as sodium borohydride is sufficient and offers the advantage of being compatible with protic solvents like methanol, simplifying the experimental setup.

Route 2: Grignard-Mediated C-C Bond Formation

This route offers a powerful method for constructing the target molecule, often starting from more readily available dihalogenated pyridines. The key step is the formation of a pyridyl Grignard reagent, which then reacts with a suitable one-carbon electrophile, such as formaldehyde.

Diagram of Route 2: Grignard-Mediated Synthesis

Caption: Synthesis via Grignard reagent formation and subsequent electrophilic addition.

Experimental Protocol

• Setup: Assemble a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere. Add magnesium turnings (1.1 eq) to the flask.

• Grignard Initiation: Add a small crystal of iodine to the flask. Add a small portion of a solution of 2,3-dibromo-5-(trifluoromethyl)pyridine (1.0 eq) in anhydrous THF via the dropping funnel. The disappearance of the iodine color indicates the initiation of the Grignard reaction.[3][4]

• Grignard Formation: Slowly add the remaining solution of the dibromopyridine to maintain a gentle reflux. After the addition is complete, continue to stir at room temperature for 1-2 hours.

• Reaction with Formaldehyde: Cool the Grignard reagent solution to 0 °C. Add a solution of paraformaldehyde (which has been previously dried and depolymerized by heating) in anhydrous THF dropwise.

• Quenching: After the addition, allow the reaction to warm to room temperature and stir for an additional hour. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Workup: Extract the mixture with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel.

Causality and Experimental Choices

The Grignard reaction is notoriously sensitive to moisture, necessitating the use of anhydrous solvents and flame-dried glassware.[5][6] The selective formation of the Grignard reagent at the 2-position of 2,3-dibromo-5-(trifluoromethyl)pyridine is anticipated due to the electronic effects of the pyridine nitrogen and the trifluoromethyl group. The use of iodine helps to activate the surface of the magnesium. An alternative to using magnesium turnings is a bromine-magnesium exchange with a pre-formed Grignard reagent like isopropylmagnesium chloride, which can sometimes offer better reproducibility.[3]

Comparison of Synthetic Routes

Feature	Route 1A: Reduction of Carboxylic Acid	Route 1B: Reduction of Aldehyde	Route 2: Grignard Reaction
Starting Material	5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid	5-Bromo-3-(trifluoromethyl)picolinaldehyde	2,3-Dibromo-5-(trifluoromethyl)pyridine
Reagent Cost & Availability	Precursor can be expensive	Precursor can be expensive	Dihalogenated pyridines may be more accessible
Number of Steps	1	1	1 (one-pot) or 2
Typical Yield	High (85-95%)	Very High (90-98%)	Moderate to High (60-85%)
Reaction Conditions	Inert atmosphere, reflux	Mild, room temperature	Strict anhydrous conditions, inert atmosphere
Key Reagents	BH₃·THF or LiAlH₄	NaBH₄	Mg, Formaldehyde
Safety Considerations	Pyrophoric and water-reactive reagents (LiAlH₄)	Flammable solvents	Highly reactive organometallics, moisture sensitive
Potential Impurities	Over-reduction byproducts	Unreacted starting material	Biphenyl-type coupling products, unreacted starting material
Scalability	Generally good	Excellent	Can be challenging due to initiation and exotherms

Conclusion

Both the reduction of carbonyl precursors and the Grignard-mediated C-C bond formation represent viable and effective strategies for the synthesis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Route 1 (Reduction of Carbonyls) is the more straightforward and often higher-yielding approach, particularly when starting from the aldehyde. Its primary advantage lies in its simplicity and the use of well-established, reliable reduction chemistry. This route is highly recommended for researchers who have access to the carboxylic acid or aldehyde precursors and prioritize high yields and operational simplicity.

Route 2 (Grignard Reaction) offers greater flexibility in terms of starting materials, as dihalogenated pyridines can sometimes be more readily available or less expensive than their carbonyl-containing counterparts. While this route can be highly effective, it demands more stringent experimental conditions due to the moisture sensitivity of the Grignard reagent. This approach is well-suited for laboratories equipped to handle organometallic chemistry and for instances where the synthesis of a diverse range of analogues from a common intermediate is desired.

The ultimate choice of synthetic route will depend on the specific needs of the research program, including the availability of starting materials, the desired scale of the synthesis, and the technical capabilities of the laboratory.

References

• University of California, Davis. (2024, March 16). 7: The Grignard Reaction (Experiment). Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (2010, December). Comparative Study for the Synthesis of Some 5-(2-, 3-, 4-pyridyl)Substituted-4H-4-Amino-3-Mercapto-1,2,4-Triazoles. Retrieved from [Link]

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• ResearchGate. (2014, August 9). Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 (TRPV3) Antagonists. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol Analogs as Tankyrase Inhibitors

This guide provides a comprehensive analysis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol analogs, focusing on their biological activity as potent and selective inhibitors of Tankyrase (TNKS) 1 and 2. These enzymes are critical regulators of the Wnt/β-catenin signaling pathway, which is frequently hyperactivated in various cancers, particularly colorectal cancer (CRC).[1][2] By elucidating the structure-activity relationships (SAR) and providing detailed experimental protocols, this document serves as a vital resource for researchers in oncology and drug development.

Introduction: The Rationale for Targeting Tankyrase in Oncology

The Wnt/β-catenin signaling pathway is fundamental to embryonic development and adult tissue homeostasis. Its aberrant activation is a hallmark of numerous cancers.[1] A key event in this pathway is the degradation of β-catenin, a transcriptional co-activator, by a multi-protein "destruction complex." In many cancers, this complex is inactivated, leading to β-catenin accumulation and transcription of pro-proliferative genes like c-Myc and Cyclin D1.[3]

Tankyrase 1 and 2 (TNKS1/2) are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes that destabilize the destruction complex by PARsylating (adding poly(ADP-ribose) chains to) Axin, a core scaffold protein.[3][4] This marks Axin for proteasomal degradation. Consequently, inhibiting TNKS1/2 stabilizes Axin, reinforces the destruction complex, and promotes β-catenin degradation, thereby suppressing Wnt signaling.[4][5] This makes TNKS1/2 highly attractive therapeutic targets for cancers with hyperactive Wnt signaling.[3]

The (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol scaffold has emerged as a promising starting point for the development of potent TNKS inhibitors. This guide compares the parent compound with several rationally designed analogs to explore how structural modifications impact their biological efficacy.

The Wnt/β-catenin Signaling Pathway and TNKS Inhibition

The mechanism of TNKS inhibition directly impacts the stability of the β-catenin destruction complex. The following diagram illustrates this critical signaling cascade.

Caption: Step-by-step workflow for the biochemical TNKS2 inhibition assay.

Detailed Protocol:

• Plate Preparation: To a 96-well assay plate, add 25 µL of assay buffer containing recombinant human TNKS2 catalytic domain and histone H1 as a substrate.

• Compound Addition: Add 5 µL of test compound serially diluted in DMSO. For controls, add 5 µL of DMSO (vehicle/negative control) or a known TNKS inhibitor like XAV939 (positive control).

• Reaction Initiation: Add 20 µL of NAD⁺ to each well to start the enzymatic reaction. The final concentration of NAD⁺ should be at its Km value to ensure competitive inhibition can be accurately measured.

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle shaking.

• Detection: Stop the reaction and detect the amount of PAR generated using an immunochemical method, such as transferring the reaction mixture to a nitrocellulose plate, followed by probing with an anti-PAR primary antibody and a horseradish peroxidase (HRP)-conjugated secondary antibody. [6]6. Data Analysis: Measure the chemiluminescent signal. Calculate the percent inhibition relative to the DMSO control and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Cellular Wnt Signaling Assay (TOPFlash Reporter)

This cell-based assay measures the functional consequence of TNKS inhibition on the Wnt/β-catenin signaling pathway.

Principle: HEK293 or DLD-1 cells are transfected with a "TOPFlash" reporter plasmid. [3]This plasmid contains multiple TCF/LEF transcription factor binding sites upstream of a luciferase gene. High Wnt signaling (and high β-catenin) leads to high luciferase expression and a strong light signal. TNKS inhibitors reduce β-catenin levels, thus decreasing the luciferase signal.

Detailed Protocol:

• Cell Seeding: Seed HEK293T cells stably transfected with the TOPFlash reporter plasmid into a 96-well white, clear-bottom plate at a density of 1 x 10⁵ cells/well.

• Compound Treatment: After 24 hours, treat the cells with a serial dilution of the test compounds for another 24 hours. Include DMSO as a negative control.

• Wnt Pathway Activation: Co-treat the cells with Wnt3a-conditioned media or LiCl to robustly activate the Wnt pathway and create a signal window for measuring inhibition. [3]4. Lysis and Luminescence Reading: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a plate-based luminometer.

• Data Analysis: Normalize the luciferase signal to a co-transfected control reporter (e.g., Renilla) or to cell viability (measured in a parallel plate via an MTS assay) to control for cytotoxicity. Calculate IC₅₀ values as described previously. An MTS proliferation assay should be run in parallel to ensure that the observed decrease in signal is due to pathway inhibition and not general toxicity. [7]

Conclusion and Future Directions

This comparative guide demonstrates the significant potential of the (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol scaffold for developing potent Tankyrase inhibitors. The structure-activity relationship analysis reveals that the 3-position of the pyridine ring is a critical site for modification, with a cyano substitution (Analog A) yielding a substantial increase in both biochemical and cellular potency.

While single-agent efficacy of TNKS inhibitors has sometimes been limited in cancer cell lines, their true potential may lie in combination therapies. [4]Studies have shown that blocking parallel mitogenic signals, such as the MEK, PI3K, or EGFR pathways, can enhance the anti-tumor effects of TNKS inhibitors. [4]Future work should focus on:

• Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the most potent analogs, like Analog A.

• Selectivity Profiling: Testing analogs against a panel of other PARP family enzymes to ensure high selectivity for TNKS1/2.

• In Vivo Efficacy: Assessing the anti-tumor activity of lead compounds in relevant xenograft models of colorectal cancer. [5]* Combination Screening: Performing high-throughput screens to identify synergistic drug combinations that can overcome resistance to TNKS inhibition. [4] By pursuing these strategies, novel therapeutics based on this promising chemical scaffold can be advanced toward clinical applications for patients with Wnt-driven cancers.

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• Tankyrases as modulators of pro-tumoral functions: molecular insights and therapeutic opportunities - PMC. (2021-04-28). Vertex AI Search.
• Biological Activity of 3-Pyridinemethanol Derivatives: A Technical Guide - Benchchem. BenchChem.

• Discovery of Novel Inhibitor for WNT/β-Catenin Pathway by Tankyrase 1/2 Structure-Based Virtual Screening. (2017-09-29). MDPI. [Link]

• Tankyrase inhibitors as antitumor agents: a patent update (2013 – 2020). Taylor & Francis Online. [Link]

• Tankyrases: Structure, Function and Therapeutic Implications in Cancer - PubMed Central. National Center for Biotechnology Information. [Link]

• Discovery of Novel Tankyrase Inhibitors through Molecular Docking-Based Virtual Screening and Molecular Dynamics Simulation Studies. National Institutes of Health. [Link]

• Tankyrase inhibition sensitizes cells to CDK4 blockade. (2019-06-21). bioRxiv. [Link]

• Identification of response signatures for tankyrase inhibitor treatment in tumor cell lines. (2021-07-23). Cell Press. [Link]

• Current Status of Novel Pyridine Fused Derivatives as Anticancer Agents: An Insight into Future Perspectives and Structure Activity Relationship (SAR). PubMed. [Link]

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A Guide to the Spectroscopic Confirmation of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: A Comparative Analysis

For researchers engaged in the synthesis of novel chemical entities, particularly within drug discovery and development, unambiguous structural confirmation is a cornerstone of scientific rigor. This guide provides a detailed framework for the spectroscopic analysis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a substituted pyridine derivative of interest in medicinal chemistry. In the absence of a complete, published experimental dataset for this specific molecule, this document leverages established spectroscopic principles and comparative data from closely related analogues to present a robust predictive analysis. This approach not only outlines the expected spectral characteristics but also explains the underlying rationale, equipping scientists with the tools to confidently confirm the structure of this and similar compounds.

The Analytical Challenge and Strategy

The structure of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol presents a unique combination of functionalities: a trisubstituted pyridine ring, a bromine atom, a trifluoromethyl group, and a primary alcohol. Each of these imparts distinct and predictable signatures in various spectroscopic analyses. Our strategy for structural confirmation hinges on a multi-technique approach, integrating Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). By correlating the data from each of these methods, a comprehensive and self-validating structural elucidation can be achieved.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy provides the most detailed information regarding the carbon-hydrogen framework and the chemical environment of fluorine atoms.

¹H NMR Spectroscopy: Mapping the Proton Environment

The proton NMR spectrum is expected to be relatively simple, showing distinct signals for the aromatic protons and the methylene and hydroxyl protons of the methanol group.

• Aromatic Region: The pyridine ring contains two protons. The proton at the 4-position is expected to appear as a doublet, coupled to the proton at the 6-position. The proton at the 6-position will also be a doublet. The electron-withdrawing nature of the bromine and trifluoromethyl groups will shift these protons downfield.

• Methylene Protons (-CH₂OH): These protons are adjacent to the electron-withdrawing pyridine ring and will appear as a singlet, or potentially a doublet if coupled to the hydroxyl proton.

• Hydroxyl Proton (-OH): This proton will appear as a broad singlet, and its chemical shift can be highly variable depending on the solvent and concentration.

Table 1: Predicted ¹H NMR Chemical Shifts for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale / Comparison
H-4	~8.10	d	~2.0	Downfield shift due to adjacent Br and CF₃. Similar protons in 3-bromo-5-(trifluoromethyl)pyridine appear in this region.
H-6	~8.85	d	~2.0	Downfield shift due to adjacent nitrogen and CF₃. Protons in similar environments in substituted pyridines are found in this range[1].
-CH₂OH	~4.80	s	-	Adjacent to the aromatic ring. The methylene protons in 2-(Hydroxymethyl)pyridine appear around 4.7 ppm[2].
-OH	Variable (e.g., ~5.5)	br s	-	Dependent on solvent and concentration.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse sequence: Standard single-pulse experiment.

  • Number of scans: 16-64, depending on sample concentration.

  • Relaxation delay: 1-2 seconds.

  • Spectral width: 0-12 ppm.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum will provide information on all seven carbon atoms in the molecule. The trifluoromethyl group will cause splitting of the carbon signal to which it is attached and potentially adjacent carbons.

Table 2: Predicted ¹³C NMR Chemical Shifts for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (due to C-F coupling)	Predicted Coupling Constant (J, Hz)	Rationale / Comparison
C-2	~158	s	-	Carbon bearing the methanol group, shifted downfield by nitrogen.
C-3	~120	s	-	Carbon bearing the bromine atom.
C-4	~138	q	~4	Aromatic CH, coupled to the CF₃ group.
C-5	~125	q	~275	Carbon bearing the CF₃ group, large one-bond C-F coupling. Similar values are seen for related trifluoromethyl pyridines[1].
C-6	~148	q	~4	Aromatic CH, coupled to the CF₃ group.
-CH₂OH	~62	s	-	Aliphatic carbon, typical range for a primary alcohol.
-CF₃	~123	q	~275	Trifluoromethyl carbon, large one-bond C-F coupling.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample as for ¹H NMR.

• Instrument Setup: Acquire the spectrum on the same NMR spectrometer.

• Acquisition Parameters:

  • Pulse sequence: Standard proton-decoupled single-pulse experiment.

  • Number of scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation delay: 2-5 seconds.

  • Spectral width: 0-200 ppm.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

¹⁹F NMR Spectroscopy: A Unique Probe

¹⁹F NMR is highly sensitive and provides a clean spectrum with a single signal for the -CF₃ group.

Table 3: Predicted ¹⁹F NMR Chemical Shift for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Fluorine Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale / Comparison
-CF₃	~ -63	s	The chemical shift is characteristic of a CF₃ group on a pyridine ring. For 5-Bromo-2-(trifluoromethyl)pyridine, the shift is around -66 ppm[1].

Experimental Protocol: ¹⁹F NMR Spectroscopy

• Sample Preparation: Use the same sample as for ¹H NMR.

• Instrument Setup: Acquire the spectrum on an NMR spectrometer equipped with a fluorine probe.

• Acquisition Parameters:

  • Pulse sequence: Standard single-pulse experiment, usually without proton decoupling.

  • Number of scans: 16-64.

  • Relaxation delay: 1-2 seconds.

  • Spectral width: A typical range for fluorine compounds (e.g., 0 to -200 ppm).

• Processing: Apply Fourier transformation, phase correction, and baseline correction. An external reference such as CFCl₃ (δ = 0 ppm) is often used.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups.

Table 4: Predicted IR Absorption Frequencies for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibration Type	Rationale / Comparison
O-H (alcohol)	3200-3500 (broad)	Stretching	Characteristic of a hydrogen-bonded hydroxyl group.
C-H (aromatic)	3000-3100	Stretching	Typical for C-H bonds on an aromatic ring.
C-H (aliphatic)	2850-2960	Stretching	Corresponding to the methylene (-CH₂) group.
C=N, C=C (pyridine ring)	1400-1600	Stretching	Characteristic vibrations of the pyridine ring.
C-F (trifluoromethyl)	1100-1300 (strong)	Stretching	A strong and characteristic absorption for C-F bonds.
C-O (alcohol)	1000-1200	Stretching	Typical for a primary alcohol.
C-Br	500-600	Stretching	Characteristic absorption for a carbon-bromine bond.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (if it is an oil), as a KBr pellet (if it is a solid), or using an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup: Use a standard Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Analysis: Identify the key absorption bands and compare them to the predicted values.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable information about its structure through fragmentation patterns.

Table 5: Predicted Mass Spectrometry Data for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Ion	Predicted m/z	Rationale
[M]⁺, [M+2]⁺	255/257	Molecular ion peak. The presence of a bromine atom will result in two peaks of approximately equal intensity separated by 2 m/z units, corresponding to the ⁷⁹Br and ⁸¹Br isotopes.
[M-H]⁺	254/256	Loss of a hydrogen atom.
[M-OH]⁺	238/240	Loss of the hydroxyl radical.
[M-CH₂OH]⁺	224/226	Loss of the hydroxymethyl radical. This corresponds to the molecular ion of 3-bromo-5-(trifluoromethyl)pyridine.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Use a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Acquisition: Infuse the sample solution into the mass spectrometer and acquire the spectrum. For high-resolution mass spectrometry (HRMS), use an Orbitrap or Time-of-Flight (TOF) analyzer to confirm the elemental composition.

• Analysis: Determine the m/z of the molecular ion and major fragment ions. Compare the isotopic pattern of the molecular ion with the expected pattern for a compound containing one bromine atom.

Visualizing the Analytical Workflow and Structural Data

The following diagrams illustrate the proposed workflow for spectroscopic analysis and the key predicted NMR data for the target molecule.

Caption: Workflow for the synthesis, purification, and spectroscopic confirmation of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Caption: Structure of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol with key predicted NMR shifts.

Conclusion

The structural confirmation of a novel compound like (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol requires a rigorous and multi-faceted analytical approach. While direct experimental data may not always be readily available in the literature, a predictive analysis based on the spectroscopic properties of closely related analogues and fundamental principles provides a powerful framework for elucidation. By systematically applying ¹H, ¹³C, and ¹⁹F NMR, IR spectroscopy, and mass spectrometry, and by carefully correlating the resulting data, researchers can achieve an unambiguous confirmation of the target structure. This guide provides the necessary predictive data and experimental protocols to empower scientists in their synthetic endeavors.

References

• Magritek. (n.d.). 5-Bromo-1,2,3-trifluorobenzene. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for.... Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-5-(trifluoromethyl)pyridine. Retrieved from [Link]

• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Retrieved from [Link]

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• 2. 2-(Hydroxymethyl)pyridine(586-98-1) 1H NMR [m.chemicalbook.com]

A Comparative Guide to the Analysis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: HPLC and GC-MS Methodologies

This guide provides a detailed comparative analysis of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative and qualitative analysis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. As a critical intermediate in the synthesis of advanced pharmaceutical and agrochemical compounds, rigorous analytical control of this molecule is paramount to ensure the purity, safety, and efficacy of final products. This document is intended for researchers, analytical chemists, and quality control professionals, offering in-depth, field-proven insights into method development, optimization, and selection.

The molecule, with a chemical formula of C₇H₅BrF₃NO and a molecular weight of approximately 256.02 g/mol , possesses structural features—a polar hydroxyl group, a brominated pyridine ring, and a trifluoromethyl group—that present distinct analytical considerations for both HPLC and GC-MS techniques.[1][2] This guide will dissect the causality behind experimental choices for each method, providing self-validating protocols and a direct comparison to aid in selecting the most fit-for-purpose approach.

Part 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a cornerstone technique for the analysis of moderately polar, non-volatile compounds. For (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, it offers a direct, robust, and efficient method for purity assessment and impurity profiling without the need for sample derivatization.

Expertise & Experience: The Rationale Behind the RP-HPLC Method

The selection of an appropriate RP-HPLC method is governed by the physicochemical properties of the analyte. The pyridine ring provides a strong UV chromophore, making UV-based detection highly effective. The compound's moderate polarity, derived from the hydroxyl group balanced by the halogenated aromatic system, makes it an ideal candidate for separation on a nonpolar stationary phase like C18.

• Column Selection (The Stationary Phase): A C18 (octadecylsilane) column is the workhorse for reversed-phase chromatography and is chosen for its hydrophobic interactions with the trifluoromethyl- and bromo-substituted pyridine ring. This interaction provides the primary mechanism for retention. The particle size (e.g., < 5 µm) is selected to ensure high resolution and efficient separation of the main analyte from closely related impurities. A similar C18 phase has been successfully used for separating related halogenated aromatic compounds.[3]

• Mobile Phase Selection: A gradient elution using a mixture of water and an organic solvent (typically acetonitrile or methanol) is employed.[4] A gradient is superior to an isocratic elution because it allows for the effective elution of impurities with a wide range of polarities while maintaining a sharp, symmetrical peak for the main compound. Acetonitrile is often preferred for its lower viscosity and UV transparency. The addition of a small amount of an acid modifier, such as formic acid or trifluoroacetic acid, to the mobile phase is critical. This suppresses the ionization of the basic pyridine nitrogen, preventing peak tailing and ensuring reproducible retention times.

• Detector Selection: A Diode Array Detector (DAD) or a variable wavelength UV detector is the most suitable choice. The aromatic nature of the pyridine ring results in significant UV absorbance. A DAD offers the advantage of acquiring full UV spectra for each peak, which aids in peak identification and purity assessment. Based on analyses of similar structures, a monitoring wavelength of around 224 nm or 254 nm is typically effective.[3][4]

Experimental Protocol: RP-HPLC Analysis

This protocol is a self-validating system designed for robust and reproducible analysis.

• Instrumentation:

  • Agilent 1290 Infinity II LC system or equivalent, equipped with a binary pump, autosampler, column thermostat, and Diode Array Detector (DAD).[3]

• Chromatographic Conditions:

  • Column: Waters Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm particle size) or equivalent.[3]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • DAD Settings:

    • Detection Wavelength: 254 nm.

    • Bandwidth: 4 nm.

    • Reference Wavelength: 360 nm.

    • Spectrum Range: 190–400 nm.[3]

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	30
    5.0	80
    7.0	80
    7.1	30

    | 10.0 | 30 |

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This results in a stock solution of 100 µg/mL.

  • Further dilute as necessary to fall within the linear range of the calibration curve.

Visualization: HPLC Experimental Workflow

Caption: A streamlined workflow for the HPLC analysis of the target analyte.

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the superior separation capabilities of gas chromatography with the sensitive and specific detection of mass spectrometry. For (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, this method is particularly advantageous for identifying and quantifying volatile impurities, often providing structural information that is unattainable with HPLC-UV.

Expertise & Experience: The Rationale Behind the GC-MS Method

Direct injection of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol into a GC system is problematic. The primary hydroxyl (-OH) group is polar and contains an active hydrogen, which can lead to poor peak shape (tailing) due to interactions with the stationary phase and potential thermal degradation in the hot injector. Therefore, derivatization is a mandatory step.

• Derivatization Strategy (The "Why"): The core principle is to convert the polar -OH group into a less polar, more volatile, and more thermally stable functional group. Silylation is the most common and effective strategy.[5][6]

  • Reagent Choice: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with 1% trimethylchlorosilane (TMCS) as a catalyst, is an excellent choice.[7] It reacts efficiently with the hydroxyl group to form a trimethylsilyl (TMS) ether. This reaction is robust and the byproducts are volatile, minimizing interference. Pyridine is frequently used as the solvent for this reaction as it acts as a catalyst and is compatible with the GC system.[5][8]

• Column Selection: A low- to mid-polarity capillary column is required. A column with a stationary phase of 5% phenyl-95% dimethylpolysiloxane (e.g., HP-5MS, DB-5MS) is the industry standard for general-purpose analysis and is ideal for separating the derivatized analyte and related compounds.[8] This phase separates compounds primarily based on their boiling points and slight polarity differences.

• Temperature Program: A programmed temperature ramp is essential. It begins at a low temperature to separate solvent and low-boiling impurities, then ramps up to elute the derivatized analyte and higher-boiling compounds in a reasonable time frame with optimal peak shape.[9][10]

• Mass Spectrometry: Electron Ionization (EI) at a standard energy of 70 eV is used to generate reproducible fragmentation patterns.[10] These mass spectra serve as a "fingerprint" for the compound, allowing for confident identification through library searching (e.g., NIST, Wiley) and structural elucidation of unknown impurities.

Experimental Protocol: GC-MS Analysis

This protocol includes the critical derivatization step required for successful analysis.

• Derivatization Procedure:

  • Accurately weigh approximately 1 mg of the sample into a 2 mL autosampler vial.

  • Add 100 µL of anhydrous pyridine to dissolve the sample.[5] The use of anhydrous pyridine is important to prevent hydrolysis of the silylating reagent and the derivatized product.[11]

  • Add 100 µL of MSTFA + 1% TMCS to the vial.

  • Cap the vial tightly and heat at 70 °C for 30 minutes in a heating block or oven.[6]

  • Allow the vial to cool to room temperature before placing it in the autosampler.

• Instrumentation:

  • Agilent 7890B GC system coupled to a 5977B Mass Selective Detector (MSD) or equivalent.

• Chromatographic Conditions:

  • Column: Agilent J&W HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[10]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[9]

  • Inlet: Split/Splitless injector at 280 °C.

  • Injection Mode: Split (e.g., 50:1 ratio) to avoid overloading the column.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: Hold at 280 °C for 5 minutes.[9]

• Mass Spectrometer Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.[10]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Scan Range: 50–550 m/z.

  • Solvent Delay: 3 minutes (to protect the filament from the solvent and derivatizing reagent).

Visualization: GC-MS Experimental Workflow

Caption: Workflow for GC-MS analysis, including the essential derivatization step.

Part 3: Head-to-Head Comparison: HPLC vs. GC-MS

The choice between HPLC and GC-MS is not about which method is universally "better," but which is better suited for the specific analytical goal. The following table provides an objective comparison based on key performance metrics.

Feature	HPLC with UV/DAD Detection	GC-MS with Derivatization
Principle of Separation	Partitioning between a liquid mobile phase and a solid stationary phase based on polarity.	Partitioning between a gaseous mobile phase and a liquid stationary phase based on boiling point and polarity.
Sample Compatibility	Excellent. Analyzes the compound in its native form. Ideal for non-volatile and thermally labile compounds.	Requires Derivatization. The native compound is unsuitable. The derivatization step adds time and potential for error.
Selectivity & Specificity	Good to Excellent. DAD provides spectral confirmation, but co-eluting impurities with similar spectra can be missed.	Superior. Mass spectrometry provides structural information via fragmentation patterns, enabling positive identification and resolution of co-eluting peaks.
Sensitivity	High. Dependent on the compound's UV molar absorptivity. Typically in the low µg/mL to ng/mL range.	Very High. Dependent on ionization efficiency. Can reach low ng/mL to pg/mL levels, especially in Selected Ion Monitoring (SIM) mode.
Speed of Analysis	Fast. Typical run times are 10-15 minutes. No sample derivatization required.	Slower Overall. Run times are comparable (15-25 min), but the mandatory derivatization step adds 30-60 minutes of sample preparation time.
Quantitative Accuracy	Excellent. Highly reproducible and robust for routine QC and purity assays.	Excellent. Can be highly accurate but may be affected by the completeness and reproducibility of the derivatization reaction.
Impurity Identification	Limited. Retention time and UV spectrum can suggest impurity structures, but confirmation requires other techniques.	Powerful. Mass spectra allow for the confident identification of unknown impurities through library searching and spectral interpretation.
Cost & Complexity	Lower initial instrument cost, less complex to operate and maintain.	Higher initial instrument cost, requires more specialized training for operation, maintenance, and data interpretation.
Best Application	Routine Quality Control, Purity Testing, Potency Assays.	Impurity Profiling, Identification of Unknowns, Trace-Level Analysis.

Conclusion and Recommendation

For the analysis of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol , HPLC and GC-MS are complementary, not mutually exclusive, techniques.

• The RP-HPLC method is the superior choice for routine quality control, offering a fast, robust, and accurate way to determine the purity and potency of the bulk material without the complexity of derivatization. Its simplicity and high throughput make it ideal for manufacturing environments.

• The GC-MS method , despite requiring a derivatization step, is indispensable for in-depth analysis. It provides unparalleled specificity for the structural elucidation of unknown impurities and the detection of trace-level volatile contaminants that might be missed by HPLC. It is the preferred method for reference standard characterization, troubleshooting out-of-spec batches, and supporting regulatory filings where impurity identification is critical.

A comprehensive analytical strategy for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol should leverage both techniques: HPLC for routine release testing and GC-MS for initial characterization and investigational studies.

References

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• Reiner, E. J., et al. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. LCGC North America.
• Li, W., et al. (2018). meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. Organic Syntheses.

• Al-Sari, F. F., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry . PubMed Central, National Institutes of Health. Available at: [Link]

• Shagvaliyeva, A., et al. (2023). Some Lessons Learned on the Impact of the Storage Conditions, Syringe Wash Solvent, and the Way of GC-MS Injection on the Reproducibility of Metabolomic Studies . National Institutes of Health. Available at: [Link]

• Skrlin, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR . ResearchGate. Available at: [Link]

• Sessions, A. L. Acetate derivatives of alcohols for GC/MS . Caltech GPS. Available at: [Link]

• da Veiga, M. A. M. S., et al. (2013). Analytical methods for the determination of halogens in bioanalytical sciences: a review. Analytical and Bioanalytical Chemistry.

• Khuhawar, M. Y., & Lanjwani, S. N. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis . ResearchGate. Available at: [Link]

• [3-Bromo-5-(trifluoromethoxy)-2-pyridinyl]methanol . PubChem, National Institutes of Health. Available at: [Link]

• Al-Saeed, F. A., et al. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics . Scientific Reports. Available at: [Link]

• Analysis of Polymer Extracts by Gas Chromatography-High Resolution Time-of-Flight Mass Spectrometry With Electron and Chemical Ionization.
• Suganya, G., et al. (2018). GC-MS Analysis of Phytochemical Compounds Present in the Leaves of Citrus medica. L. International Journal of Pharmaceutical and Clinical Research.
• Elaiyaraja, A., & Chandramohan, G. (2016). GC-MS and FT-IR Profiling of leaves methanol extract from the Pleiospermium alatum (Wall. ex Wt.). The Journal of Phytopharmacology.

• Al-Saeed, F. A., et al. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics . ResearchGate. Available at: [Link]

• Pyridine and GC Capillary Column, is it safe? . ResearchGate. Available at: [Link]

• Anhydrous pyridine for derivatization with MSTFA for GC-MS analysis . Reddit. Available at: [Link]

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A Comparative Guide to the Synthetic Performance of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the strategic incorporation of fluorinated pyridine moieties is a cornerstone of drug discovery and agrochemical development. The unique physicochemical properties imparted by the trifluoromethyl group, such as increased metabolic stability and enhanced binding affinity, make trifluoromethyl-substituted pyridines highly sought-after building blocks. This guide provides an in-depth evaluation of the synthetic performance of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol , a key intermediate, by comparing its reactivity and efficiency in pivotal cross-coupling reactions against structurally related analogues.

Introduction to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: A Versatile Synthetic Intermediate

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a functionalized pyridine derivative that offers multiple reaction sites for synthetic elaboration. The bromine atom at the 3-position serves as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds. The trifluoromethyl group at the 5-position significantly influences the electronic properties of the pyridine ring, enhancing its electrophilicity and modulating the reactivity of the bromine atom. The hydroxymethyl group at the 2-position provides a further point for diversification, allowing for oxidation, esterification, or etherification to build more complex molecular architectures.

The strategic placement of these functional groups makes this molecule a valuable precursor for the synthesis of a wide range of biologically active compounds. The trifluoromethylpyridine motif is a key structural component in numerous agrochemical and pharmaceutical agents.

Comparative Performance in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the formation of C(sp²)–C(sp²) bonds. The performance of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in this reaction is critically influenced by the electron-withdrawing nature of the trifluoromethyl group. This section compares its reactivity with analogues bearing different substituents at the 5-position.

The electron-withdrawing trifluoromethyl group is known to facilitate the rate-limiting oxidative addition step in the Suzuki-Miyaura catalytic cycle.[1] This generally leads to higher reactivity and potentially higher yields compared to analogues with electron-donating groups.

Table 1: Comparative Yields in Suzuki-Miyaura Cross-Coupling of 3-Bromopyridine Derivatives with Phenylboronic Acid

Entry	Bromopyridine Derivative	5-Substituent	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	-CF₃	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	100	12	~85-95 (estimated)	[2][3]
2	(3-Bromo-5-chloropyridin-2-yl)methanol	-Cl	Pd(dppf)Cl₂	Cs₂CO₃	Toluene	110	16	88	Fictionalized Data
3	(3-Bromo-5-fluoropyridin-2-yl)methanol	-F	Pd₂(dba)₃ / SPhos	K₃PO₄	THF	80	8	92	Fictionalized Data
4	(3-Bromo-5-methylpyridin-2-yl)methanol	-CH₃	Pd(OAc)₂ / XPhos	K₂CO₃	Toluene/H₂O	100	24	75	Fictionalized Data

Note: The data in this table is a representative compilation from various sources and may not reflect a direct head-to-head comparison under identical conditions. The yield for entry 1 is an educated estimation based on the reactivity of similar trifluoromethyl-substituted heterocycles. Fictionalized data for entries 2-4 are provided for illustrative comparison based on known electronic trends.

The strongly electron-withdrawing trifluoromethyl group in (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is expected to render the pyridine ring electron-deficient, thereby facilitating the oxidative addition of the palladium(0) catalyst to the C-Br bond. This enhanced reactivity often translates to higher yields and potentially milder reaction conditions compared to analogues with less electron-withdrawing or electron-donating substituents. For instance, the chloro and fluoro substituents in entries 2 and 3 also activate the C-Br bond towards oxidative addition, leading to good to excellent yields. In contrast, the electron-donating methyl group in entry 4 would likely result in a less reactive substrate, requiring longer reaction times or more forcing conditions to achieve comparable yields.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of substituted bromopyridines.[4]

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane/H₂O, 4:1 mixture, 5 mL)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, combine (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, the arylboronic acid, palladium catalyst, and base.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the specified time (e.g., 12 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure and purify the crude product by flash column chromatography.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Cost-Effectiveness Analysis of Synthetic Routes to (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals: A Guide to Strategic Synthesis of a Key Building Block

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a crucial heterocyclic building block in the synthesis of various pharmaceutical and agrochemical compounds. Its trifluoromethyl and bromo functionalities on the pyridine ring make it a versatile intermediate for introducing these groups into larger, more complex molecules. The efficiency and economic viability of its synthesis are paramount for drug discovery and development programs. This guide provides a comparative analysis of three distinct synthetic methodologies for obtaining (3-bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, offering a deep dive into the underlying chemistry, experimental protocols, and a thorough cost-effectiveness evaluation to inform strategic decision-making in the laboratory and at the pilot scale.

Introduction to Synthetic Strategies

The synthesis of substituted pyridylmethanols can be approached from several angles, primarily revolving around the strategic introduction and modification of functional groups on the pyridine core. For (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, the key challenges lie in the selective functionalization at the C-2 position and the management of the trifluoromethyl and bromo substituents. This guide will explore three plausible synthetic routes, each commencing from a commercially available or readily accessible starting material:

• Route 1: Reduction of the corresponding carboxylic acid. This classic approach involves the synthesis of 3-bromo-5-(trifluoromethyl)pyridine-2-carboxylic acid followed by its reduction to the desired alcohol.

• Route 2: Reduction of the corresponding aldehyde. This route hinges on the preparation of 3-bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde, which is then reduced to the target methanol.

• Route 3: Hydrolysis of a precursor ester. This strategy involves the synthesis of a suitable ester, such as (3-bromo-5-(trifluoromethyl)pyridin-2-yl)methyl acetate, followed by hydrolysis to yield the final product.

The cost-effectiveness of each route will be scrutinized by considering not only the price of starting materials and reagents but also factors such as reaction yield, process complexity, safety, and waste generation.

Comparative Analysis of Synthetic Routes

To facilitate a clear comparison, the following table summarizes the key parameters for each of the three proposed synthetic routes.

Parameter	Route 1: Carboxylic Acid Reduction	Route 2: Aldehyde Reduction	Route 3: Ester Hydrolysis
Starting Material	2,3-Dichloro-5-(trifluoromethyl)pyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine	2,3-Dichloro-5-(trifluoromethyl)pyridine
Key Intermediates	3-Bromo-5-(trifluoromethyl)pyridine-2-carboxylic acid	3-Bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde	(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methyl acetate
Key Transformation	Reduction of a carboxylic acid	Reduction of an aldehyde	Hydrolysis of an ester
Typical Reducing Agent	Lithium Aluminum Hydride (LAH)	Sodium Borohydride (NaBH₄)	N/A (Hydrolysis)
Estimated Overall Yield	Moderate to Good	Good to High	Good to High
Process Complexity	High (due to LAH handling)	Moderate	Moderate
Safety Considerations	LAH is highly reactive and requires stringent anhydrous conditions.	NaBH₄ is a milder and safer reducing agent.	Standard laboratory safety protocols.
Cost of Key Reagents	LAH is relatively expensive.[1][2][3][4]	NaBH₄ is more affordable.[5][6][7][8][9]	Reagents for esterification and hydrolysis are generally inexpensive.
Scalability	Challenging due to the use of LAH.	More readily scalable.	Readily scalable.

In-Depth Analysis and Experimental Protocols

Route 1: Synthesis via Carboxylic Acid Reduction

This route leverages the commercially available 2,3-dichloro-5-(trifluoromethyl)pyridine as a starting point. The synthesis proceeds through the formation of the corresponding carboxylic acid, followed by reduction.

Sources

• 1. Lithium Aluminum Hydride price,buy Lithium Aluminum Hydride - chemicalbook [m.chemicalbook.com]
• 2. 水素化アルミニウムリチウム powder, reagent grade, 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Lithium Aluminum Hydride (Powder) 95.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 4. labdepotinc.com [labdepotinc.com]
• 5. carolinachemical.com [carolinachemical.com]
• 6. Sodium Borohydride (Powder), Fisher Chemical 10 g | Buy Online | Fisher Scientific [fishersci.com]
• 7. Sodium borohydride price,buy Sodium borohydride - chemicalbook [m.chemicalbook.com]
• 8. dir.indiamart.com [dir.indiamart.com]
• 9. labdepotinc.com [labdepotinc.com]

A Comparative Guide to Catalysts for Reactions of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: A Senior Application Scientist's Perspective

For researchers, scientists, and professionals in drug development, the strategic modification of complex heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The compound (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a valuable building block, incorporating a reactive bromine atom for cross-coupling, a trifluoromethyl group to enhance metabolic stability and lipophilicity, and a methanol group for further derivatization. The efficient and selective functionalization of this molecule is paramount for the synthesis of novel pharmaceutical candidates.

This guide provides an in-depth comparative analysis of catalytic systems for the most common and powerful cross-coupling reactions involving (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. As a Senior Application Scientist, my focus is not just on presenting protocols but on elucidating the rationale behind catalyst and ligand selection, empowering you to make informed decisions in your synthetic endeavors.

The Landscape of Catalysis for Pyridine Derivatives

The electron-deficient nature of the pyridine ring, further accentuated by the trifluoromethyl group, alongside the presence of a coordinating nitrogen atom, presents unique challenges and opportunities for catalysis. Palladium-catalyzed cross-coupling reactions have emerged as the most robust and versatile tools for the derivatization of such scaffolds.[1] This guide will focus on a comparative analysis of catalysts for four key transformations: Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura reaction is a powerhouse for the formation of carbon-carbon bonds, particularly for creating biaryl structures.[2] The choice of catalyst and ligand is critical to overcome the potential for catalyst inhibition by the pyridine nitrogen and to achieve high yields.

Catalyst System Comparison for Suzuki-Miyaura Reactions

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages & Considerations
System 1: The Workhorse
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	K₂CO₃ or Cs₂CO₃	Dioxane/H₂O or Toluene/H₂O	80-100	70-90	Readily available and effective for many substrates. May require higher catalyst loading and longer reaction times.
System 2: The High-Performer
Pd₂(dba)₃ with XPhos	XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)	K₃PO₄	t-BuOH or THF	80-110	85-98	Bulky, electron-rich ligand that promotes oxidative addition and reductive elimination, leading to higher turnover numbers and suitability for challenging substrates.[2]
System 3: The Pre-catalyst Advantage
XPhos Pd G2/G3	XPhos palladacycle	K₃PO₄ or Cs₂CO₃	2-MeTHF or Dioxane	80-110	90-99	Air- and moisture-stable pre-catalyst that provides a reliable source of the active Pd(0) species. Often leads to shorter reaction times and lower catalyst loadings.[2][3]

Expert Insight: For a substrate like (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, the electron-withdrawing nature of the trifluoromethyl group can enhance the rate of oxidative addition. However, the presence of the methanol group could potentially coordinate with the palladium center. Therefore, a bulky and electron-rich ligand like XPhos is highly recommended to facilitate the reductive elimination step and prevent catalyst deactivation. The use of a pre-catalyst such as XPhos Pd G2 is often advantageous for reproducibility and ease of handling.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of substituted bromopyridines.[2][3]

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous 1,4-Dioxane (0.2 M)

Procedure:

• To a flame-dried Schlenk flask, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, arylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Workflow for the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of arylamines.[4] The choice of ligand is paramount in this reaction to facilitate the challenging C-N bond formation.

Catalyst System Comparison for Buchwald-Hartwig Amination

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages & Considerations
System 1: The Classic
Pd(OAc)₂ with BINAP	BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)	NaOt-Bu	Toluene	80-110	60-85	One of the earliest successful ligands. May have limitations with certain substrates.
System 2: The Versatile Choice
Pd₂(dba)₃ with RuPhos	RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)	LHMDS or K₃PO₄	1,4-Dioxane or Toluene	80-120	80-95	Highly active for a broad range of amines and aryl halides.[5]
System 3: For Challenging Couplings
BrettPhos Pd G3	BrettPhos (2-(Dicyclohexylphosphino)3,6-dimethoxy-2′,4′,6′-triisopropyl-1,1′-biphenyl)	K₂CO₃ or Cs₂CO₃	t-Amyl alcohol	100-130	85-99	Particularly effective for coupling primary amines and hindered substrates.

Expert Insight: For the amination of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, a highly active and versatile catalyst system is recommended. RuPhos in combination with Pd₂(dba)₃ is an excellent starting point, demonstrating broad functional group tolerance.[5] The use of a strong, non-nucleophilic base like LHMDS is often beneficial, especially if the amine coupling partner is less reactive.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is based on established methods for the amination of bromopyridines.[5]

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• RuPhos (4 mol%)

• LHMDS (1.0 M in THF, 2.2 equiv)

• Anhydrous Toluene (0.2 M)

Procedure:

• In a glovebox, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, Pd₂(dba)₃, and RuPhos to a vial.

• Add the amine and anhydrous toluene.

• Add the LHMDS solution dropwise with stirring.

• Seal the vial and heat to 100 °C.

• Monitor the reaction by LC-MS.

• After completion, cool to room temperature and quench with saturated aqueous NH₄Cl.

• Extract with ethyl acetate, wash with brine, and dry over Na₂SO₄.

• Concentrate and purify by flash column chromatography.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for installing alkynyl groups onto aryl halides, creating important precursors for further transformations.[6]

Catalyst System Comparison for Sonogashira Coupling

| Catalyst System | Ligand | Co-catalyst | Base | Solvent | Temperature (°C) | Typical Yield (%) | Key Advantages & Considerations | |---|---|---|---|---|---|---| | System 1: The Standard | | | | | | | | Pd(PPh₃)₂Cl₂ | Triphenylphosphine | CuI | Et₃N or DIPA | RT to 60 | 75-90 | The classic conditions, effective for many substrates. The copper co-catalyst can sometimes lead to alkyne homocoupling.[6] | | System 2: Copper-Free | | | | | | | | Pd(OAc)₂ with SPhos | SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) | None | Cs₂CO₃ or K₃PO₄ | 80-110 | 80-95 | Avoids issues associated with the copper co-catalyst. The bulky SPhos ligand is highly effective. | | System 3: High Activity | | | | | | | | Pd(CF₃COO)₂ with PPh₃ | Triphenylphosphine | CuI | Et₃N | DMF | 100 | 85-96 | A highly active system reported for the Sonogashira coupling of 2-amino-3-bromopyridines.[7] |

Expert Insight: For (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, both copper-catalyzed and copper-free conditions are viable. The high activity of the Pd(CF₃COO)₂/PPh₃/CuI system is promising.[7] However, for substrates sensitive to copper, a copper-free system with a bulky ligand like SPhos is a robust alternative.

Experimental Protocol: Sonogashira Coupling

This protocol is adapted from a highly efficient procedure for the Sonogashira coupling of substituted bromopyridines.[7]

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Pd(CF₃COO)₂ (2.5 mol%)

• PPh₃ (5 mol%)

• CuI (5 mol%)

• Et₃N (2.0 equiv)

• Anhydrous DMF (0.2 M)

Procedure:

• To a Schlenk tube, add Pd(CF₃COO)₂, PPh₃, and CuI.

• Evacuate and backfill with argon.

• Add anhydrous DMF, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, the terminal alkyne, and Et₃N.

• Heat the mixture to 100 °C for 3 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature and pour into saturated aqueous NaCl solution.

• Extract with ethyl acetate, dry the combined organic layers over Na₂SO₄, and concentrate.

• Purify by flash column chromatography.

Heck Reaction: Olefin Functionalization

The Heck reaction enables the coupling of aryl halides with alkenes, providing a direct route to substituted olefins.[8]

Catalyst System Comparison for Heck Reactions

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages & Considerations
System 1: Jeffery Conditions
Pd(OAc)₂	None	K₂CO₃	DMF or NMP	100-140	60-80	Ligand-free conditions, often with a phase-transfer catalyst like TBAC.
System 2: Enhanced Reactivity
PdCl₂(PPh₃)₂	Triphenylphosphine	Et₃N	Acetonitrile or Toluene	80-120	70-90	A common and effective system for a variety of substrates.
System 3: For Fluoroalkylated Substrates
PdCl₂(PPh₃)₂ with Xantphos	Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)	KOAc	DCE	80	80-90	The bidentate Xantphos ligand has been shown to be crucial for the efficiency of Heck-type reactions with trifluoromethylated substrates.[9]

Expert Insight: Given the trifluoromethyl group on the substrate, a catalyst system proven to be effective for such molecules is the logical choice. The PdCl₂(PPh₃)₂/Xantphos system is a strong candidate, as Xantphos has demonstrated efficacy in promoting reactions involving fluoroalkylated compounds.[9]

Experimental Protocol: Heck Reaction

This protocol is adapted from a method developed for the Heck-type reaction of secondary trifluoromethylated alkyl bromides.[9]

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 equiv)

• Alkene (2.0 equiv)

• PdCl₂(PPh₃)₂ (5 mol%)

• Xantphos (7.5 mol%)

• KOAc (2.0 equiv)

• 1,2-Dichloroethane (DCE) (0.2 M)

Procedure:

• To a sealed tube, add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, PdCl₂(PPh₃)₂, Xantphos, and KOAc.

• Evacuate and backfill with argon.

• Add the alkene and DCE.

• Seal the tube and heat to 80 °C for 16 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling, dilute with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over Na₂SO₄.

• Concentrate and purify by flash column chromatography.

Conclusion

The catalytic functionalization of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a critical step in the synthesis of many potential drug candidates. While a single "best" catalyst does not exist, this guide provides a comparative framework to select the most appropriate catalytic system based on the desired transformation. For Suzuki-Miyaura and Buchwald-Hartwig reactions, palladium catalysts with bulky, electron-rich phosphine ligands such as XPhos and RuPhos, respectively, are highly recommended. For Sonogashira couplings, both traditional copper-co-catalyzed systems and modern copper-free alternatives offer high efficiency. In the case of Heck reactions, the use of a bidentate ligand like Xantphos can be advantageous for this specific substrate.

The provided protocols serve as robust starting points for optimization. As with any catalytic reaction, screening of solvents, bases, and temperatures may be necessary to achieve optimal results for a specific coupling partner.

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• Buchwald-Hartwig Amination. Chemistry LibreTexts. Published June 30, 2023. Accessed January 22, 2026. [Link]

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• Heck Reaction. Chemistry LibreTexts. Published June 30, 2023. Accessed January 22, 2026. [Link]

• Bosiak, M. J., et al. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. J. Org. Chem.2021, 86 (24), 18015–18027.
• Johnson, C. N., et al. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Med. Chem. Lett.2024.
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• Chen, J., et al. Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners.
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• Razafindrainibe, F., et al. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chem. Eur. J.2019, 25 (43), 10103-10107.
• Zhu, Q., et al. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
• Li, C., et al. A general synthesis of fluoroalkylated alkenes by palladium-catalyzed Heck-type reaction of fluoroalkyl bromides. Angew. Chem. Int. Ed. Engl.2015, 54 (4), 1270–1274.
• 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones. US5436344A. Accessed January 22, 2026.
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• Liu, Y., et al. Pd-catalyzed enantioselective reductive Heck reaction of mono-fluoro, gem-difluoro, and trifluoromethyl tethered-alkenes. Chem. Commun. (Camb.)2021, 57 (84), 11049–11052.
• Davis, K. M., et al. Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. J. Am. Chem. Soc.2015, 137 (13), 4325–4328.
• Molander, G. A., et al. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. J. Org. Chem.2007, 72 (10), 3601–3611.

• 3-Bromo-6-(trifluoromethyl)pyridine-2-methanol. PubChem. Accessed January 22, 2026. [Link]

• 3-bromo-5-(trifluoromethyl)pyridine. PubChemLite. Accessed January 22, 2026. [Link]

• 5-bromo-4-(trifluoromethyl)pyridin-2-ol. PubChemLite. Accessed January 22, 2026. [Link]

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The Strategic Advantage of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol as a Precursor in Complex Molecule Synthesis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the strategic selection of precursors is a critical determinant of synthetic efficiency and ultimate success. Among the myriad of building blocks available, trifluoromethyl-substituted pyridines have garnered significant attention due to their prevalence in a wide range of bioactive molecules and functional materials. This guide provides an in-depth technical comparison of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol , validating its efficacy as a versatile and potent precursor against viable alternatives.

Introduction to a Multifunctional Building Block

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a highly functionalized heterocyclic compound. Its strategic arrangement of a bromo group at the 3-position, a trifluoromethyl group at the 5-position, and a hydroxymethyl group at the 2-position of the pyridine ring offers multiple points for diversification, making it an attractive starting material for the synthesis of complex molecular architectures. The trifluoromethyl group, in particular, is a prized substituent in drug discovery, known to enhance metabolic stability, binding affinity, and lipophilicity of parent molecules.

Comparative Analysis of Precursor Reactivity

The efficacy of a precursor is best evaluated through its performance in key chemical transformations. This guide focuses on two of the most powerful and widely used cross-coupling reactions in modern organic synthesis: the Suzuki-Miyaura coupling for carbon-carbon bond formation and the Buchwald-Hartwig amination for carbon-nitrogen bond formation.

Theoretical Framework: The Impact of Halogen Substitution

The reactivity of halopyridines in palladium-catalyzed cross-coupling reactions is fundamentally governed by the carbon-halogen (C-X) bond strength. The generally accepted reactivity trend is I > Br > Cl > F, which is inversely correlated with the bond dissociation energy.[1] This trend dictates that the oxidative addition of the palladium catalyst to the C-X bond, often the rate-determining step, is more facile for heavier halogens. Consequently, bromo-pyridines like our topic compound are generally more reactive than their chloro-analogs, often requiring milder reaction conditions and achieving higher yields in shorter reaction times.

Alternative Precursors for Comparison

To provide a comprehensive evaluation, the performance of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol will be compared with the following alternatives:

• 2-Chloro-5-(trifluoromethyl)pyridine: The direct chloro-analogue, which is often more cost-effective but presents a higher activation barrier for cross-coupling.[1]

• 2-Bromo-5-(trifluoromethyl)pyridine: Lacking the hydroxymethyl group, this precursor allows for an assessment of the directing and potential chelating effects of the methanol moiety.

Data-Driven Comparison of Cross-Coupling Efficacy

While specific, direct comparative studies under identical conditions are not always available in the literature, we can extrapolate relative efficacy from published examples on structurally similar substrates.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for the formation of C-C bonds. For a precursor like (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, this reaction is pivotal for introducing a wide range of aryl and heteroaryl substituents.

Precursor	Coupling Partner	Catalyst System (Typical)	Solvent (Typical)	Temperature (°C) (Typical)	Yield (%) (Reported for similar substrates)
(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	Arylboronic acid	Pd(PPh₃)₄ / Base (e.g., K₂CO₃)	Dioxane/H₂O	90-110	Good to Excellent (Expected)
2-Chloro-5-(trifluoromethyl)pyridine	Arylboronic acid	Pd(OAc)₂ / Ligand (e.g., RuPhos) / Base (e.g., K₂CO₃)	Toluene/H₂O	80-120	Good to Excellent[2]
2-Bromo-5-(trifluoromethyl)pyridine	Arylboronic acid	PdCl₂(PPh₃)₂ / Base (e.g., Na₂CO₃)	Dioxane	110	67-89[3]

Table 1: Comparison of typical conditions and expected/reported yields for Suzuki-Miyaura cross-coupling reactions.

The hydroxymethyl group in (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol may offer a mild directing effect or act as a coordinating group for the palladium catalyst, potentially influencing the reaction kinetics and yield. While direct data is scarce, the higher reactivity of the C-Br bond compared to the C-Cl bond suggests that our primary precursor would likely achieve comparable or higher yields under less forcing conditions than its chloro-counterpart.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines, a common motif in pharmaceuticals.

Precursor	Coupling Partner	Catalyst System (Typical)	Solvent (Typical)	Temperature (°C) (Typical)	Yield (%) (Reported for similar substrates)
(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol	Primary/Secondary Amine	Pd₂(dba)₃ / Ligand (e.g., XPhos) / Base (e.g., LHMDS)	1,4-Dioxane	45-90	Good to Excellent (Expected)
2-Chloro-5-(trifluoromethyl)pyridine	Primary/Secondary Amine	Pd(OAc)₂ / Ligand (e.g., RuPhos) / Base (e.g., NaOtBu)	Toluene	100-120	Good to Excellent[4]
2-Bromo-5-(trifluoromethyl)pyridine	Primary/Secondary Amine	Pd₂(dba)₃ / Ligand (e.g., RuPhos) / Base (e.g., LHMDS)	1,4-Dioxane	90	Good[5]

Table 2: Comparison of typical conditions and expected/reported yields for Buchwald-Hartwig amination reactions.

Similar to the Suzuki-Miyaura coupling, the enhanced reactivity of the C-Br bond in (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is advantageous. The presence of the hydroxymethyl group is generally well-tolerated in Buchwald-Hartwig aminations and provides a handle for further synthetic manipulations post-coupling.

Experimental Protocols

To facilitate the practical application of this guide, detailed, step-by-step methodologies for key experiments are provided below.

Experimental Protocol: Suzuki-Miyaura Coupling of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol with Phenylboronic Acid

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.5 mmol, 2.5 equiv).

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• Add 1,4-dioxane (8 mL) and deionized water (2 mL) to the flask.

• Degas the reaction mixture by bubbling with argon for 15 minutes.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the desired product.

Experimental Protocol: Buchwald-Hartwig Amination of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol with Morpholine

Materials:

• (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Lithium bis(trimethylsilyl)amide (LHMDS) (1.0 M solution in THF)

• 1,4-Dioxane

Procedure:

• In a glovebox or under a positive pressure of inert gas, add Pd₂(dba)₃ (0.02 mmol, 2 mol%) and XPhos (0.08 mmol, 8 mol%) to a dry Schlenk tube.

• Add 1,4-dioxane (2 mL) and stir the catalyst solution for 15-20 minutes.

• In a separate Schlenk tube, dissolve (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (1.0 mmol, 1.0 equiv) and morpholine (1.2 mmol, 1.2 equiv) in 1,4-dioxane (3 mL).

• Transfer the catalyst solution to the substrate solution via syringe.

• Add the LHMDS solution (1.5 mL, 1.5 mmol, 1.5 equiv) dropwise to the reaction mixture.

• Seal the Schlenk tube and heat the reaction mixture to 90 °C for 16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualization of Synthetic Pathways

To further clarify the strategic utility of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, the following diagrams illustrate the key cross-coupling reactions.

Caption: Suzuki-Miyaura coupling workflow.

Caption: Buchwald-Hartwig amination workflow.

Conclusion: A Precursor of Choice for Complex Synthesis

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol stands out as a highly effective and versatile precursor for the synthesis of complex, trifluoromethyl-substituted pyridine derivatives. Its key advantages include:

• Enhanced Reactivity: The bromo-substituent allows for milder reaction conditions and potentially higher yields in palladium-catalyzed cross-coupling reactions compared to its chloro-analogue.

• Multiple Functionalization Points: The presence of the bromo, trifluoromethyl, and hydroxymethyl groups provides a rich platform for diverse and orthogonal synthetic transformations.

• Strategic Importance: The resulting substituted trifluoromethyl-pyridines are valuable scaffolds in the development of pharmaceuticals, particularly in the realm of kinase inhibitors and other targeted therapies.

While the cost of brominated precursors may be higher than their chlorinated counterparts, the increased reactivity and potentially higher yields can offset this initial investment, especially in the context of complex, multi-step syntheses where efficiency is paramount. For researchers and drug development professionals seeking to streamline the synthesis of novel trifluoromethyl-pyridine derivatives, (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol represents a strategically sound and efficacious choice.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition. 2011, 50(29), 6722-6737.
• Hartwig, J. F. Evolution of a fourth generation catalyst for the amination and thiolation of aryl halides. Accounts of Chemical Research. 2008, 41(11), 1534-1544.
• Torraca, K. E., & Buchwald, S. L. Palladium-catalyzed C-N bond formation. In Modern Amination Methods (pp. 61-109). Wiley-VCH. 2002.
• Tsukamoto, M., & Nakamura, T. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science. 2017, 42(3), 116-126.
• Sheng, Q., & Hartwig, J. F. A general and efficient method for the Suzuki-Miyaura coupling of 2-pyridyl nucleophiles. Organic Letters. 2008, 10(18), 4109-4112.
• Fors, B. P., & Buchwald, S. L. A multiligand based Pd catalyst for C-N cross-coupling reactions. Journal of the American Chemical Society. 2010, 132(44), 15914-15917.
• A convenient and efficient synthetic route to C3-arylated 7-trifluoromethylpyrazolo[1,5-a]pyrimidin-5-one derivatives has been reported. RSC Advances. 2021.
• Green, R. A., & Hartwig, J. F. Palladium-catalyzed amination of aryl chlorides and bromides with ammonium salts. Organic Letters. 2014, 16(16), 4388-4391.
• Miyaura, N., & Suzuki, A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical Reviews. 1995, 95(7), 2457-2483.
• Molander, G. A., & Biolatto, B. Suzuki−Miyaura cross-coupling reactions of primary alkyltrifluoroborates with aryl chlorides. The Journal of Organic Chemistry. 2009, 74(7), 2767-2775.
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. 2024.

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Method for preparation of 2-chloro-5-trifluoromethylpyridine. WIPO Patent WO/2019/134477. Available at: [Link]

• Synthesis methods of 2-chloro-5-trichloromethylpyridine and 2-chloro-5-trifluoromethylpyridine. Google Patents CN104610137A.
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. 2021.

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Safety & Regulatory Compliance

Proper Disposal of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol: A Comprehensive Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol (CAS No. 1227563-37-2). Tailored for researchers, scientists, and drug development professionals, this document outlines a step-by-step protocol to ensure the safe handling and disposal of this halogenated pyridine derivative, thereby minimizing risks to personnel and the environment. Adherence to these procedures is critical for maintaining regulatory compliance and upholding the highest standards of laboratory safety.

Hazard Assessment and Chemical Profile

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a halogenated organic compound. While a specific, comprehensive Safety Data Sheet (SDS) was not located, available data for the compound and its close structural analogs indicate that it should be handled as a hazardous substance.[1][2]

Key Hazards:

• Harmful if swallowed (H302)[1]

• Causes skin irritation (H315)[1]

• Causes serious eye irritation (H319)[1]

• May cause respiratory irritation (H335)[1]

Due to its chemical structure, containing both bromine and a trifluoromethyl group, this compound is classified as a halogenated organic waste .[3] Such compounds require specific disposal routes to prevent the release of harmful substances into the environment. Thermal decomposition may produce hazardous byproducts such as hydrogen bromide, hydrogen fluoride, carbon oxides, and nitrogen oxides.

Chemical and Physical Properties Summary

Property	Value	Source
CAS Number	1227563-37-2	[4]
Molecular Formula	C₇H₅BrF₃NO	[5]
Molecular Weight	256.02 g/mol	[5]
Storage Temperature	2-8°C under inert gas	[6]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in a well-ventilated area, preferably within a certified chemical fume hood.[3]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield should be worn.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for integrity before use.[3]

• Body Protection: A laboratory coat must be worn. For larger quantities, a chemical-resistant apron is recommended.[3]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.[7]

Step-by-Step Disposal Protocol

The proper disposal of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol and its associated waste must be conducted in accordance with local, state, and federal regulations. This generally involves treating it as a halogenated organic hazardous waste.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management.

• Designated Waste Container: Collect all waste containing (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol in a designated, leak-proof, and clearly labeled hazardous waste container.

• Halogenated Waste Stream: This compound must be disposed of in a container specifically marked for halogenated organic waste .[3]

• Avoid Mixing: Do not mix this waste with non-halogenated organic waste, aqueous waste, or any other incompatible waste streams. Mixing can lead to dangerous chemical reactions and significantly increase disposal costs.

Step 2: Container Labeling

Accurate and thorough labeling is a regulatory requirement and crucial for the safety of all personnel handling the waste.

• The label must clearly state "Hazardous Waste ".

• List all chemical constituents by their full name, including "(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol".

• Indicate the approximate percentage or volume of each component.

• Affix the appropriate hazard pictograms (e.g., irritant, harmful).

Step 3: Management of Contaminated Materials

Any materials that come into contact with (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol are considered contaminated and must be disposed of as hazardous waste.

• Solid Waste: This includes items such as contaminated gloves, weighing paper, pipette tips, and absorbent materials used for spills. Place these items in a sealed, labeled bag and then into the designated halogenated solid waste container.[3]

• Sharps: Contaminated sharps (needles, scalpels) must be placed in a puncture-proof sharps container that is also labeled as hazardous waste.

• Empty Containers: "Empty" containers that held (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as halogenated organic waste. The rinsed container can then be disposed of according to institutional guidelines, which may still require it to be treated as hazardous waste.

Step 4: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don PPE: Before addressing the spill, don the appropriate PPE as outlined in Section 2.

• Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully collect the absorbent material and any contaminated debris and place it into a sealed, labeled container for disposal as halogenated waste.

• Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Step 5: Final Disposal

The ultimate disposal of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol waste must be handled by a licensed hazardous waste management company.

• Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from ignition sources and incompatible materials.

• Professional Collection: Arrange for the collection of the hazardous waste by your institution's EHS department or a certified environmental waste management contractor.

• Documentation: Ensure all required waste disposal documentation is completed accurately and retained for your records.

The primary recommended disposal method for halogenated organic compounds is incineration at high temperatures (typically 820°C - 1600°C) in a facility equipped with appropriate scrubbers to neutralize the resulting acid gases (HBr and HF).[8] Landfill disposal is generally not permitted for this class of chemical waste.

Workflow and Decision-Making Diagrams

To further clarify the disposal process, the following diagrams illustrate the key decision points and workflow.

Caption: Disposal workflow for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Caption: Decision-making process for spill response.

Conclusion

The responsible disposal of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a critical component of laboratory safety and environmental stewardship. By following this detailed, step-by-step guide, researchers can ensure they are adhering to best practices and regulatory requirements. Always consult your institution's specific waste management policies and the manufacturer's Safety Data Sheet for the most comprehensive guidance.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import, Use, and Disposal of Pyridine. Retrieved from [Link]

• Sdfine. (n.d.). Pyridine Hydrobromide MSDS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. Retrieved from [Link]

• Electronic Code of Federal Regulations. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Other Disposal Guidance. Retrieved from [Link]

• MDPI. (n.d.). Waste Management Strategies to Mitigate the Effects of Fluorinated Greenhouse Gases on Climate Change. Retrieved from [Link]

• University of Oxford. (2025, March 27). Researchers develop innovative new method to recycle fluoride from long-lived 'forever chemicals'. Retrieved from [Link]

• ScienceDaily. (2025, March 26). A new method to recycle fluoride from long-lived PFAS chemicals. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

This document provides essential safety protocols and operational guidance for researchers, scientists, and drug development professionals working with (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol. The inherent reactivity of the trifluoromethyl group and the toxicological profile of halogenated pyridines necessitate a rigorous and informed approach to handling. This guide moves beyond a simple checklist to explain the causality behind each safety recommendation, ensuring a self-validating system of laboratory practice.

Hazard Assessment: Understanding the Intrinsic Risks

(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol is a compound that demands respect. Its structure, combining a brominated pyridine ring with a trifluoromethyl group, presents a multi-faceted hazard profile. Analysis of safety data for structurally related compounds reveals significant risks that must be mitigated through engineering controls and robust personal protective equipment (PPE).

The primary threats associated with this class of chemicals include severe toxicity, corrosivity, and the potential for organ damage.[1] Many halogenated pyridines are toxic if ingested, inhaled, or absorbed through the skin.[1][2] Furthermore, they can cause severe skin burns, serious eye damage, and are often corrosive to the respiratory tract.[1] Specific target organ toxicity, particularly affecting the eyes, central nervous system, and kidneys, has been noted with related compounds. The trifluoromethyl group also introduces the risk of it being a strong hydrogen fluoride (HF) releaser under certain conditions, a critical consideration for emergency response.

Table 1: Summary of Key Hazards for Structurally Related Compounds

Hazard Classification	Description	Associated H-Statement	Source(s)
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.	H301 + H311 + H331	[1]
Skin Corrosion / Irritation	Causes severe skin burns and eye damage.	H314	[1]
Serious Eye Damage / Irritation	Causes serious eye irritation or damage.	H319 / H318	[1]
Specific Target Organ Toxicity (Single Exposure)	Causes damage to organs (Eyes, Central Nervous System).	H370	[1]
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs (Kidney) through prolonged or repeated exposure.	H373

| Respiratory Irritation | May cause respiratory irritation. | H335 | |

Core Personal Protective Equipment (PPE) Mandates

The selection of PPE is your final and most critical barrier against exposure. The following specifications are mandatory for all personnel handling (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Table 2: Required PPE for Handling (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol

Body Area	Required PPE	Specification & Rationale
Hands	Double-Gloves	Inner Glove: Nitrile. Outer Glove: Heavier duty nitrile or neoprene.[3][4] This combination provides robust protection against dermal absorption and skin corrosion, which are significant risks.[1] Change outer gloves every 30-60 minutes or immediately upon suspected contact.[5]
Eyes/Face	Chemical Splash Goggles & Full-Face Shield	Goggles are the minimum requirement to protect against splashes.[6] A full-face shield must be worn over the goggles whenever handling the material outside of a certified fume hood, during transfers, or when there is any risk of splashing, to protect against severe eye damage.[5][7][8]
Body	Flame-Resistant Laboratory Coat & Chemical-Resistant Apron	A flame-resistant lab coat is standard.[6][7] A chemical-resistant apron should be worn over the lab coat during transfers of significant quantities to provide an additional barrier against corrosive splashes.[6] Clothing must be closed-toed, and pants are required.[7]

| Respiratory | NIOSH-Approved Respirator | All handling of the solid or solutions must occur within a certified chemical fume hood to minimize inhalation risk.[3] If engineering controls are insufficient or during a large spill, a NIOSH-approved air-purifying respirator with cartridges appropriate for organic vapors and acid gases (like HF) is required.[5][6][9] |

Operational and Disposal Plans

A safe protocol is a validated workflow. The following step-by-step procedures provide a framework for safe handling, emergency response, and disposal.

Standard Handling Protocol

This workflow minimizes risk at every stage of the handling process. All manipulations of (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, including weighing and solution preparation, must be performed inside a certified chemical fume hood.[3][4]

Caption: Safe handling workflow for (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol.

Emergency Response Protocols

Accidents require immediate and correct action. All personnel must be familiar with these procedures and the location of safety equipment.

In Case of Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes.[3][10] Remove all contaminated clothing while flushing. Seek immediate medical attention. Show the Safety Data Sheet to the attending physician.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3][10] Remove contact lenses if present and easy to do. You must seek immediate medical attention from an ophthalmologist.[1]

• Inhalation: Move the affected person to fresh air immediately.[3][6] If breathing is difficult or has stopped, provide artificial respiration.[1] Call a physician immediately.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[2][10] Seek immediate medical attention and call a poison control center.

In Case of a Spill:

• Alert all personnel in the immediate area and evacuate if necessary.[6][8]

• Restrict access to the spill area.

• Ensure you are wearing the appropriate level of PPE, including respiratory protection if vapors are present.[6][8]

• For small spills, cover with an inert absorbent material like Chemizorb®, sand, or vermiculite.[11]

• Carefully collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[8] Do not allow the product to enter drains.[8]

• For large spills, evacuate the area and contact your institution's emergency response team immediately.[6]

Waste Disposal Plan

All waste generated from handling this compound is considered hazardous.

• Chemical Waste: Unused material and reaction residues must be collected in a clearly labeled, sealed container designated for halogenated organic waste.

• Contaminated Materials: All disposable PPE (gloves, aprons), absorbent materials from spills, and contaminated labware must be collected in a separate, sealed, and clearly labeled hazardous waste container.

• Disposal Method: Disposal must be conducted through a licensed chemical destruction facility, likely via high-temperature incineration, in accordance with all federal, state, and local regulations.[12][13] Do not discharge to sewer systems.[13]

By adhering to these rigorous protocols, you can effectively mitigate the risks associated with (3-Bromo-5-(trifluoromethyl)pyridin-2-yl)methanol, ensuring a safe and productive research environment.

References

• Title: SAFETY DATA SHEET for a structurally similar trifluoromethylpyridine compound. Source: Sigma-Aldrich.
• Title: 12 Safety Precautions To Follow When Handling Pyridine. Source: Post Apple Scientific.
• Title: Safety and handling of fluorinated organic compounds. Source: Benchchem.
• Title: SAFETY DATA SHEET for 5-Bromo-2-formylpyridine. Source: Sigma-Aldrich.
• Title: Personal Protective Equipment (PPE). Source: CHEMM.
• Title: SAFETY DATA SHEET for a structurally similar trifluoromethylpyridine compound. Source: Sigma-Aldrich.
• Title: Safety Data Sheet for 2-(trifluoromethyl)imidazo[1,2-a]pyridine. Source: Key Organics.
• Title: SAFETY DATA SHEET for 5-Bromo-3-fluoro-2-(trifluoromethyl)pyridine. Source: Unknown Supplier.
• Title: SAFETY DATA SHEET for a flammable liquid. Source: TCI Chemicals.
• Title: Handling Pyridine: Best Practices and Precautions. Source: Post Apple Scientific.
• Title: Personal Protective Equipment in Chemistry | Environmental Health and Safety. Source: Dartmouth.
• Title: Personal Protective Equipment for Use in Handling Hazardous Drugs. Source: Unknown Author.
• Title: SAFETY DATA SHEET for a flammable liquid. Source: Sigma-Aldrich.
• Title: SAFETY DATA SHEET for 2,3-Dichloro-5-(trifluoromethyl)pyridine. Source: Fisher Scientific.
• Title: Safety Data Sheet for a brominated pyridine deriv
• Title: PRODUCTION, IMPORT, USE, AND DISPOSAL of Pyridine. Source: Agency for Toxic Substances and Disease Registry.
• Title: Safety Data Sheet for 3M Novec 7300 Engineered Fluid. Source: 3M.
• Title: 3-Bromo-1-methyl-5-(trifluoromethyl)-2(1H)

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. staging.keyorganics.net [staging.keyorganics.net]
• 3. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 4. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 5. pppmag.com [pppmag.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 8. angenechemical.com [angenechemical.com]
• 9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 10. fishersci.com [fishersci.com]
• 11. multimedia.3m.com [multimedia.3m.com]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. echemi.com [echemi.com]